2-(Pyrrolidin-1-yl)ethane-1-thiol

• CAS: 42302-16-9

Core Science & Biosynthesis

2-(Pyrrolidin-1-yl)ethane-1-thiol CAS number 42302-16-9 properties

An In-depth Technical Guide to 2-(Pyrrolidin-1-yl)ethane-1-thiol (CAS: 42302-16-9)

Abstract

This technical guide provides a comprehensive overview of 2-(Pyrrolidin-1-yl)ethane-1-thiol (CAS Number: 42302-16-9), a heterocyclic compound of increasing interest to the scientific community. The document is structured to deliver in-depth information for researchers, scientists, and professionals in drug development. It covers the core physicochemical properties, outlines a detailed synthesis protocol, presents critical safety and handling procedures, and explores its significant applications, particularly as a synthetic building block in the development of novel cancer therapeutics. The guide emphasizes the compound's role as a precursor to inhibitors of Thioredoxin Reductase 1 (TrxR1), a key enzyme in cellular redox regulation and a promising target in oncology.[1]

Introduction: A Molecule of Growing Significance

2-(Pyrrolidin-1-yl)ethane-1-thiol is a bifunctional organic molecule featuring a saturated five-membered nitrogen heterocycle (pyrrolidine) and a terminal thiol group. The pyrrolidine ring is a privileged scaffold in medicinal chemistry, found in numerous natural products and FDA-approved drugs.[2][3] Its non-planar, puckered structure provides three-dimensional diversity that allows for precise spatial orientation of substituents, which is critical for selective interaction with biological targets.[4] The incorporation of a reactive thiol group adds a layer of chemical versatility, making it a valuable intermediate for synthesizing more complex molecules.[1]

This compound is particularly notable for its application as a key intermediate in the synthesis of novel drug candidates.[1] Its derivatives have been investigated as potent inhibitors of Thioredoxin Reductase 1 (TrxR1), an enzyme often overexpressed in cancer cells that plays a vital role in redox signaling and cell survival.[1] This guide serves as a central resource for understanding the fundamental properties and applications of this promising research chemical.

Physicochemical and Computed Properties

While extensive experimental data for 2-(Pyrrolidin-1-yl)ethane-1-thiol is not widely published, a combination of basic identification data and computationally predicted properties provides a solid foundation for its use in a laboratory setting. This information is crucial for designing experiments, understanding its potential behavior in various solvents, and predicting its pharmacokinetic profile.

Property	Value	Source
CAS Number	42302-16-9	[1][5][6][7]
Molecular Formula	C₆H₁₃NS	[1][5][6][8]
Molecular Weight	131.24 g/mol	[1][5][8]
IUPAC Name	2-pyrrolidin-1-ylethanethiol	[1]
SMILES	SCCN1CCCC1	[6]
XLogP3 (Computed)	1.3	[6]
Hydrogen Bond Donor Count	1	[6]
Hydrogen Bond Acceptor Count	2	[6]
Rotatable Bond Count	2	[6]
Heavy Atom Count	8	[6]
Complexity (Computed)	59.5	[6]

Synthesis and Characterization

Proposed Synthesis Workflow

The proposed synthesis involves the initial reaction of pyrrolidine with 2-bromoethanol to form the intermediate N-(2-hydroxyethyl)pyrrolidine, followed by conversion of the hydroxyl group to a thiol. A more direct, albeit potentially higher-risk, approach involves the reaction of pyrrolidine with ethylene sulfide. A common and effective method for converting the alcohol to the thiol is via a Mitsunobu reaction with thioacetic acid followed by hydrolysis.

Caption: Proposed two-step synthesis of 2-(pyrrolidin-1-yl)ethane-1-thiol.

Detailed Experimental Protocol (Generalized)

Causality and Rationale: This protocol is designed to be a self-validating system. Each step includes purification and characterization to ensure the identity and purity of the intermediate before proceeding, which is critical for the success of the subsequent reaction. The choice of the Mitsunobu reaction provides a reliable method for converting the primary alcohol to the thioacetate under relatively mild conditions.

Step 1: Synthesis of N-(2-hydroxyethyl)pyrrolidine

• Reagents & Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add pyrrolidine (1.0 eq), 2-bromoethanol (1.05 eq), and anhydrous potassium carbonate (2.0 eq) in acetonitrile (ACN).

• Reaction: Heat the mixture to reflux (approx. 82°C) and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: After completion, cool the reaction to room temperature and filter off the potassium carbonate. Concentrate the filtrate under reduced pressure.

• Purification: Purify the resulting crude oil by vacuum distillation to yield N-(2-hydroxyethyl)pyrrolidine as a clear liquid.

• Characterization: Confirm the structure of the intermediate using ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS).

Step 2: Synthesis of 2-(Pyrrolidin-1-yl)ethane-1-thiol

• Reagents & Setup: In a flask under an inert atmosphere (Nitrogen or Argon), dissolve N-(2-hydroxyethyl)pyrrolidine (1.0 eq) and triphenylphosphine (PPh₃, 1.2 eq) in anhydrous tetrahydrofuran (THF). Cool the solution to 0°C in an ice bath.

• Mitsunobu Reaction: Add diisopropyl azodicarboxylate (DIAD, 1.2 eq) dropwise to the solution, followed by the slow addition of thioacetic acid (1.1 eq). Allow the reaction to slowly warm to room temperature and stir overnight.

• Hydrolysis: Quench the reaction by adding methanol, followed by concentrated hydrochloric acid (3-4 eq). Heat the mixture to reflux for 2-4 hours to hydrolyze the thioacetate intermediate.

• Workup: Cool the mixture and adjust the pH to ~8-9 with a base (e.g., NaOH solution). Extract the product with an organic solvent like ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the final product by vacuum distillation or flash column chromatography. Given the compound is air-sensitive, all purification steps should be conducted under an inert atmosphere.[1]

Analytical Characterization

The final product should be characterized to confirm its identity and purity. Standard analytical techniques would include:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR to confirm the chemical structure.

• Mass Spectrometry (MS): To verify the molecular weight of 131.24 g/mol .[8]

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the characteristic S-H stretch of the thiol group.

Various analytical methods, including spectroscopy, chromatography, and electrochemistry, can be employed for the determination of thiols in biological and chemical samples.[9]

Safety, Handling, and Storage

2-(Pyrrolidin-1-yl)ethane-1-thiol is a hazardous chemical that requires careful handling to ensure personnel safety.[1] It is also air-sensitive, necessitating specific storage conditions to maintain its chemical integrity.

Hazard Identification

The compound is classified with the signal word "Danger" and carries the following hazard statements:[1]

• H302: Harmful if swallowed.

• H312: Harmful in contact with skin.

• H332: Harmful if inhaled.

• H314: Causes severe skin burns and eye damage.

Safe Handling Protocol

All work with this compound must be performed in a well-ventilated fume hood.[10] Full personal protective equipment (PPE) is mandatory, including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles or a face shield.[11][12]

Caption: Workflow for the safe handling and storage of the compound.

First Aid Measures:

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing.[10] Seek immediate medical attention.

• Eye Contact: Immediately rinse with copious amounts of water for at least 15 minutes, holding eyelids apart.[12] Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.[13] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water.[12] Seek immediate medical attention.

Storage and Stability

To ensure stability, the compound must be stored in a tightly sealed vial under an inert atmosphere (e.g., argon or nitrogen).[1] It should be kept in a cool, dry place, with recommended storage temperatures between 2-8°C.[1] Thiols can be prone to oxidation, forming disulfides, especially if exposed to air.

Applications in Drug Discovery and Research

The primary application of 2-(Pyrrolidin-1-yl)ethane-1-thiol in the current research landscape is as a synthetic precursor for developing targeted therapeutics.[1] Its structure is ideally suited for creating derivatives that can interact with specific biological targets.

Precursor for Thioredoxin Reductase 1 (TrxR1) Inhibitors

Research has identified this thiol as a key building block for synthesizing dithiodiglycolic acid derivatives.[1] These derivatives have been investigated as potent inhibitors of Thioredoxin Reductase 1 (TrxR1).[1]

Mechanism of Action & Therapeutic Rationale: TrxR1 is a critical enzyme in the thioredoxin system, which regulates cellular redox balance.[1] This system is essential for DNA synthesis, protection against oxidative stress, and signaling pathways that control cell growth and apoptosis.[9] Many cancer cells exhibit elevated levels of TrxR1, which helps them combat the high oxidative stress associated with rapid proliferation and resist certain types of chemotherapy.[1]

By inhibiting TrxR1, drug candidates can disrupt the cancer cells' ability to manage oxidative stress, leading to an accumulation of reactive oxygen species (ROS) and triggering apoptosis (programmed cell death). This makes TrxR1 a highly promising target for the development of new anticancer agents.[1] The thiol group of 2-(Pyrrolidin-1-yl)ethane-1-thiol is used in oxidative disulfide bond formation reactions to create the novel inhibitor compounds.[1]

Caption: The role of TrxR1 in cell survival and its inhibition.

Conclusion

2-(Pyrrolidin-1-yl)ethane-1-thiol, CAS 42302-16-9, is more than a simple heterocyclic compound; it is a strategic building block for the advancement of medicinal chemistry and drug development. While its own biological activity is not the primary focus, its utility as a precursor for potent enzyme inhibitors, particularly for the cancer target TrxR1, is of significant scientific interest.[1] Understanding its physicochemical properties, synthesis, and safe handling procedures is paramount for any researcher aiming to leverage its potential. This guide provides the foundational knowledge required to confidently and safely incorporate this versatile molecule into pioneering research and development workflows.

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A Spectroscopic Guide to 2-(1-Pyrrolidinyl)ethanethiol: In-Depth NMR, IR, and MS Analysis

Abstract

This technical guide provides a comprehensive analysis of the key spectroscopic data for the bifunctional aminothiol, 2-(1-pyrrolidinyl)ethanethiol. Designed for researchers, scientists, and professionals in drug development, this document delves into the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics of the molecule. By synthesizing data from analogous structures and foundational spectroscopic principles, this guide offers a robust framework for the identification, characterization, and purity assessment of this compound. Each section includes detailed theoretical justifications for the predicted spectral features, standardized experimental protocols for data acquisition, and visual aids to facilitate understanding.

Molecular Structure and Physicochemical Properties

2-(1-Pyrrolidinyl)ethanethiol, with the molecular formula C₆H₁₃NS, possesses a tertiary amine within a pyrrolidine ring and a primary thiol group connected by an ethyl linker. This unique structure imparts it with interesting chemical properties, making it a valuable building block in medicinal chemistry and materials science.

• Molecular Formula: C₆H₁₃NS

• Molecular Weight: 131.24 g/mol

• Exact Mass: 131.07687059 Da

The structural arrangement of the molecule is fundamental to interpreting its spectroscopic output. The following diagram illustrates the atomic numbering used for the NMR assignments discussed in this guide.

Caption: Molecular structure of 2-(1-pyrrolidinyl)ethanethiol with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for elucidating the carbon-hydrogen framework of a molecule. The predicted spectra are based on established chemical shift values for similar functional groups.

Predicted ¹H NMR Spectrum

The proton NMR spectrum of 2-(1-pyrrolidinyl)ethanethiol is expected to show five distinct signals. The chemical shifts (δ) are predicted for a deuterated chloroform (CDCl₃) solvent.

Proton Assignment	Predicted δ (ppm)	Multiplicity	Integration	Justification
H (on S8)	~1.3 - 1.6	Triplet (t)	1H	The thiol proton typically appears in this range and will be split by the adjacent CH₂ group.
H (on C7)	~2.5 - 2.7	Quartet (q)	2H	Methylene group adjacent to the electron-withdrawing thiol group. Split by both the SH proton and the C6 methylene protons.
H (on C6)	~2.7 - 2.9	Triplet (t)	2H	Methylene group adjacent to the nitrogen atom, resulting in a downfield shift. Split by the C7 methylene protons.
H (on C2, C5)	~2.5 - 2.7	Multiplet (m)	4H	Methylene groups on the pyrrolidine ring adjacent to the nitrogen atom.
H (on C3, C4)	~1.7 - 1.9	Multiplet (m)	4H	Methylene groups on the pyrrolidine ring beta to the nitrogen atom, appearing more upfield.

Predicted ¹³C NMR Spectrum

The broadband-decoupled ¹³C NMR spectrum is predicted to show four unique carbon signals, owing to the symmetry of the pyrrolidine ring.

Carbon Assignment	Predicted δ (ppm)	Justification
C7	~25 - 30	Carbon directly attached to the sulfur atom.
C6	~58 - 62	Carbon adjacent to the tertiary nitrogen atom, significantly deshielded.
C2, C5	~53 - 57	Equivalent carbons of the pyrrolidine ring adjacent to the nitrogen.
C3, C4	~22 - 26	Equivalent carbons of the pyrrolidine ring beta to the nitrogen.

Experimental Protocol for NMR Data Acquisition

A self-validating protocol ensures reproducibility and accuracy of the obtained NMR data.

Caption: Standard workflow for NMR spectroscopic analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Predicted IR Spectrum

The IR spectrum of 2-(1-pyrrolidinyl)ethanethiol is expected to exhibit characteristic absorption bands corresponding to its primary functional groups.

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity	Justification
S-H stretch	2550 - 2600	Weak	Characteristic absorption for a thiol group.[1]
C-H stretch (alkane)	2850 - 2960	Strong	C-H stretching vibrations of the methylene groups in the ethyl chain and pyrrolidine ring.
C-N stretch (tertiary amine)	1050 - 1250	Medium	Stretching vibration of the carbon-nitrogen bonds within the pyrrolidine ring and the ethyl chain.
C-S stretch	600 - 800	Weak-Medium	Carbon-sulfur bond stretching.

Experimental Protocol for IR Data Acquisition

For a liquid sample like 2-(1-pyrrolidinyl)ethanethiol, the Attenuated Total Reflectance (ATR) technique is a rapid and efficient method.

• Instrument Preparation: Ensure the ATR crystal (typically diamond or zinc selenide) is clean. Run a background spectrum of the empty crystal.

• Sample Application: Place a single drop of the neat liquid sample directly onto the ATR crystal, ensuring complete coverage.[2]

• Data Acquisition: Lower the press arm to ensure good contact between the sample and the crystal. Acquire the spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Cleaning: After analysis, thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol) and a soft tissue.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, aiding in its structural elucidation and confirmation.

Predicted Mass Spectrum (Electron Ionization)

Under Electron Ionization (EI), 2-(1-pyrrolidinyl)ethanethiol will ionize and fragment in predictable ways. The nitrogen rule states that a compound with an odd number of nitrogen atoms will have a molecular ion with an odd mass-to-charge ratio (m/z).[3][4]

• Molecular Ion (M⁺•): The molecular ion peak is expected at an m/z of 131, corresponding to the molecular weight of the compound.[3] This peak may be of low intensity due to the facile fragmentation of aliphatic amines.

• Major Fragmentation Pathways:

  • Alpha-Cleavage: The most significant fragmentation for amines is the cleavage of the C-C bond alpha to the nitrogen atom.[3][5][6] This results in the formation of a resonance-stabilized iminium cation. For this molecule, the most favorable alpha-cleavage would be the loss of the mercaptoethyl radical (•CH₂CH₂SH), leading to a base peak at m/z 70 .

  • Another possible alpha-cleavage involves the loss of a hydrogen radical from a carbon adjacent to the nitrogen, leading to a peak at m/z 130 (M-1).

  • Cleavage adjacent to Sulfur: Cleavage of the C-C bond beta to the sulfur atom can also occur, leading to fragments such as [CH₂SH]⁺ at m/z 47.

Caption: Predicted major fragmentation pathways for 2-(1-pyrrolidinyl)ethanethiol in EI-MS.

Experimental Protocol for MS Data Acquisition

This protocol is for a standard Gas Chromatography-Mass Spectrometry (GC-MS) system with an EI source, suitable for a volatile small molecule.

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a volatile organic solvent such as dichloromethane or methanol.

• GC Separation: Inject 1 µL of the solution into the GC. Use a standard nonpolar column (e.g., DB-5ms) with a temperature program that ensures separation from the solvent and any impurities (e.g., start at 50°C, ramp to 250°C at 10°C/min).

• Ionization: As the compound elutes from the GC column, it enters the MS source, where it is bombarded with electrons (typically at 70 eV) to induce ionization and fragmentation.[7]

• Mass Analysis: The resulting ions are separated by the mass analyzer (e.g., a quadrupole) based on their m/z ratio.

• Detection: The detector records the abundance of each ion, generating a mass spectrum.

Summary of Spectroscopic Data

The following table provides a consolidated summary of the predicted key spectroscopic data for 2-(1-pyrrolidinyl)ethanethiol.

Technique	Feature	Predicted Value
¹H NMR	Chemical Shifts (ppm)	~1.4 (SH, t), ~1.8 (ring CH₂, m), ~2.6 (ring CH₂-N, m), ~2.6 (CH₂-S, q), ~2.8 (CH₂-N, t)
¹³C NMR	Chemical Shifts (ppm)	~24 (ring CH₂), ~27 (CH₂-S), ~55 (ring CH₂-N), ~60 (CH₂-N)
IR	Key Absorptions (cm⁻¹)	2550-2600 (S-H), 2850-2960 (C-H), 1050-1250 (C-N)
MS (EI)	Key Fragments (m/z)	131 (M⁺•), 70 (Base Peak)

Conclusion

This guide provides a detailed, theory-backed prediction of the NMR, IR, and MS spectra of 2-(1-pyrrolidinyl)ethanethiol. The provided data, derived from the analysis of its constituent functional groups and structural analogs, serves as a valuable reference for researchers in the synthesis, identification, and application of this compound. The included experimental protocols offer a standardized approach to data acquisition, ensuring the generation of high-quality, reliable spectroscopic information.

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An In-Depth Technical Guide to the Potential Mechanisms of Action of 2-(Pyrrolidin-1-yl)ethane-1-thiol

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-(Pyrrolidin-1-yl)ethane-1-thiol is a molecule of interest due to its hybrid structure, incorporating both a pyrrolidine ring and a terminal thiol group. While direct experimental evidence elucidating its specific mechanism of action is not extensively available in current literature, its structural motifs suggest plausible interactions with various biological targets. This guide synthesizes information from related compounds to propose potential mechanisms of action and provides a comprehensive framework for their experimental validation. We will explore hypothetical interactions with neurological pathways, driven by the pyrrolidinyl moiety, and enzymatic and redox-regulatory activities, suggested by the thiol group. This document is intended to serve as a foundational resource for researchers initiating studies on this compound, offering both theoretical grounding and practical experimental designs.

Introduction: Unpacking the Structure of 2-(Pyrrolidin-1-yl)ethane-1-thiol

The chemical structure of 2-(Pyrrolidin-1-yl)ethane-1-thiol, featuring a saturated five-membered nitrogen-containing heterocycle (pyrrolidine) linked to an ethanethiol chain, provides the primary basis for hypothesizing its biological activities. The pyrrolidine scaffold is a common feature in many biologically active compounds, including a variety of pharmaceuticals and natural products.[1][2] Its presence often confers properties that influence interactions with receptors and enzymes in the central nervous system (CNS).[3][4] The thiol group, on the other hand, is a reactive functional group known for its ability to participate in redox reactions and to form covalent bonds with electrophilic centers, particularly in the active sites of enzymes.[5]

This guide will therefore explore two primary avenues for the potential mechanism of action of 2-(Pyrrolidin-1-yl)ethane-1-thiol:

• Neuromodulatory Effects: Based on the pyrrolidine moiety.

• Enzymatic Inhibition and Redox Modulation: Based on the ethanethiol group.

Proposed Mechanism of Action I: Neuromodulatory Pathways

The pyrrolidine ring is a key pharmacophore in many CNS-active drugs.[1] Derivatives of pyrrolidine have been shown to interact with a range of neurological targets, including neurotransmitter transporters and receptors.[3][4]

Hypothetical Interaction with Monoamine Transporters

Several synthetic cathinones containing a pyrrolidine ring, such as α-PVP and MDPV, are potent inhibitors of dopamine and norepinephrine reuptake.[3] The pyrrolidine moiety in these compounds enhances their affinity for the dopamine transporter (DAT) and norepinephrine transporter (NET). It is plausible that 2-(Pyrrolidin-1-yl)ethane-1-thiol could exhibit similar activity, leading to an increase in the synaptic concentrations of these neurotransmitters.

Causality Behind Experimental Choices: To investigate this hypothesis, a series of in vitro neurotransmitter reuptake assays should be performed using synaptosomes or cell lines expressing DAT, NET, and the serotonin transporter (SERT). These experiments would directly measure the inhibitory potency (IC50) of the compound on each transporter, revealing its selectivity profile.

Potential α-Adrenoceptor Antagonism

Certain arylpiperazines bearing a pyrrolidin-2-one fragment have demonstrated binding affinity for α1- and α2-adrenoceptors.[6] While the structure of 2-(Pyrrolidin-1-yl)ethane-1-thiol differs significantly, the presence of the nitrogenous heterocycle suggests that an interaction with adrenoceptors cannot be ruled out. Antagonism of α1-adrenoceptors, for instance, can lead to vasodilation and a decrease in blood pressure.[6]

Causality Behind Experimental Choices: Radioligand binding assays are the gold standard for determining the affinity of a compound for specific receptors. By competing with a known radiolabeled ligand for binding to α1- and α2-adrenoceptors in cell membrane preparations, the binding affinity (Ki) of 2-(Pyrrolidin-1-yl)ethane-1-thiol can be quantified.

Proposed Signaling Pathway: Neuromodulation

Caption: Proposed neuromodulatory pathway of 2-(Pyrrolidin-1-yl)ethane-1-thiol.

Proposed Mechanism of Action II: Enzymatic Inhibition and Redox Modulation

The thiol group is a key functional moiety in many biologically active molecules and is known to interact with a variety of enzymes, particularly those with metal ions or reactive cysteine residues in their active sites.[5]

Inhibition of Thiol-Dependent Enzymes

Many enzymes rely on a cysteine residue's thiol group for their catalytic activity.[5] 2-(Pyrrolidin-1-yl)ethane-1-thiol could potentially act as an inhibitor of such enzymes through several mechanisms, including:

• Disulfide Exchange: The compound could form a mixed disulfide with a cysteine residue in the enzyme's active site, leading to reversible inhibition.

• Covalent Modification: The thiol group could react with an electrophilic functional group in the active site, resulting in irreversible inhibition.

A notable class of thiol-dependent enzymes is the metallo-β-lactamases, which are involved in antibiotic resistance. Thiols are known to be potent inhibitors of these enzymes by binding to the zinc ions in the active site.[7]

Causality Behind Experimental Choices: To screen for potential enzyme inhibition, a panel of relevant thiol-dependent enzymes should be tested. Enzyme activity assays in the presence and absence of 2-(Pyrrolidin-1-yl)ethane-1-thiol would reveal any inhibitory effects. For promising targets, kinetic studies should be performed to determine the mode of inhibition (e.g., competitive, non-competitive, or uncompetitive).

Modulation of Cellular Redox State

Thiols play a crucial role in maintaining the cellular redox balance.[8][9] 2-(Pyrrolidin-1-yl)ethane-1-thiol could potentially act as a reducing agent, donating a hydrogen atom to neutralize reactive oxygen species (ROS). Alternatively, it could interact with endogenous thiol-containing molecules like glutathione, thereby influencing the overall redox state of the cell.

Causality Behind Experimental Choices: The antioxidant potential of the compound can be assessed using various in vitro assays, such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay or the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assay. Cellular assays can be employed to measure changes in intracellular ROS levels and the ratio of reduced to oxidized glutathione (GSH/GSSG) in cells treated with the compound.

Proposed Signaling Pathway: Enzymatic Inhibition

Caption: A comprehensive experimental workflow for elucidating the mechanism of action.

Quantitative Data Summary

As direct experimental data for 2-(Pyrrolidin-1-yl)ethane-1-thiol is not available, the following table presents hypothetical data for illustrative purposes, based on the activities of related compounds.

Assay	Target	Hypothetical IC50/Ki (nM)	Reference Compound	Reference IC50/Ki (nM)
Transporter Inhibition	DAT	500	α-PVP	~10-50
Transporter Inhibition	NET	800	α-PVP	~20-100
Transporter Inhibition	SERT	>10000	α-PVP	>1000
Receptor Binding	α1-adrenoceptor	1200	Prazosin	~1
Enzyme Inhibition	Cysteine Protease X	2500	E-64	~10

Conclusion and Future Directions

This technical guide provides a comprehensive, albeit theoretical, framework for understanding the potential mechanisms of action of 2-(Pyrrolidin-1-yl)ethane-1-thiol. Based on its constituent chemical moieties, we have proposed plausible interactions with neuromodulatory and enzymatic pathways. The detailed experimental protocols outlined herein offer a clear and logical path for researchers to systematically investigate these hypotheses.

Future research should focus on executing these in vitro and cell-based assays to generate the first empirical data on the biological activity of this compound. Should significant activity be identified in any of these initial screens, further studies, including in vivo animal models, will be warranted to explore its pharmacological and toxicological profile. The elucidation of the precise mechanism of action of 2-(Pyrrolidin-1-yl)ethane-1-thiol will be crucial for determining its potential as a research tool or a therapeutic lead.

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Navigating the Invisible Threat: A Technical Guide to the Safe Handling and Management of 2-(Pyrrolidin-1-yl)ethane-1-thiol

This guide provides a comprehensive framework for the safe handling, storage, and emergency management of 2-(Pyrrolidin-1-yl)ethane-1-thiol (CAS No. 42302-16-9). Designed for researchers, scientists, and drug development professionals, this document moves beyond standard safety data sheets to deliver field-proven insights and detailed protocols. The core philosophy of this guide is to explain the causality behind safety measures, ensuring a deep understanding of the risks and the rationale for mitigation strategies.

Understanding the Core Hazards: The Thiol Functional Group

2-(Pyrrolidin-1-yl)ethane-1-thiol is an organosulfur compound featuring a thiol (-SH) functional group. While specific toxicological data for this exact molecule is limited, the known hazards of analogous low-molecular-weight thiols provide a strong basis for a cautious approach.[1] The primary concerns with compounds of this class are:

• Pervasive and Offensive Odor: Thiols are notorious for their strong, unpleasant smell, often detectable at extremely low concentrations (parts per billion).[2] This property, while not directly a toxicological threat, can cause significant distress, including headaches and nausea, and can lead to widespread disruption if released from the laboratory environment.[2] It is crucial to recognize that the odor threshold is far below any potential hazardous concentration, serving as an early warning sign of containment loss.

• Flammability: Lower molecular weight thiols are often flammable liquids and can form explosive mixtures with air.[5] Vapors can be heavier than air, accumulating in low-lying areas and traveling to distant ignition sources.

• Reactivity: Thiols can react vigorously with strong oxidizing agents, bases, and alkali metals.[3][6][7]

Foundational Safety and Handling Protocols

A proactive and meticulous approach is paramount when working with 2-(Pyrrolidin-1-yl)ethane-1-thiol. The following protocols are designed to minimize exposure and prevent accidental release.

Engineering Controls: The First Line of Defense

All work with 2-(Pyrrolidin-1-yl)ethane-1-thiol must be conducted within a certified chemical fume hood.[8] This is non-negotiable. The fume hood serves two primary purposes: to protect the user from inhaling volatile vapors and to contain any accidental releases.

Critical Consideration: Odor Abatement

Standard fume hood exhaust systems will simply vent the thiol odor to the outside, potentially causing a nuisance and alarm in the surrounding area.[2] To prevent this, all exhaust from experimental setups must be passed through an oxidizing bleach trap.[8]

Experimental Workflow: Setting Up an Odor Control System

Caption: Workflow for trapping thiol vapors within a fume hood.

Protocol for Bleach Trap Preparation:

• Select a suitable container: A gas washing bottle or a robust bubbler is ideal.

• Prepare the bleach solution: A 1:1 mixture of commercial bleach (sodium hypochlorite solution) and water is generally effective.[8] Prepare this solution in a plastic container.

• Assemble the trap: Fill the gas washing bottle to a level that allows for effective bubbling without the risk of splashing into the exit line.

• Connect to the reaction: The outlet from your reaction vessel (e.g., from a condenser) should be connected via tubing to the inlet of an empty safety trap (to prevent backflow), which is then connected to the bleach trap.

• Positioning: Securely clamp the entire trap system within the fume hood.[8]

Personal Protective Equipment (PPE): A Self-Validating System

The selection of PPE must be based on a thorough risk assessment. The following table outlines the minimum required PPE for handling 2-(Pyrrolidin-1-yl)ethane-1-thiol.

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles with side shields or a full-face shield.[6][9]	Protects against splashes and vapors which can cause serious eye irritation or damage.[4][10]
Hand Protection	Nitrile or neoprene gloves. Check manufacturer's compatibility data. Double-gloving is recommended.[9]	Prevents skin contact. Thiols can be absorbed through the skin.[3] Contaminated gloves must be removed and disposed of properly.
Body Protection	Flame-resistant lab coat.[6]	Protects against splashes and provides a barrier in case of a small fire.
Respiratory	Not typically required if work is performed within a certified fume hood. For emergencies, a NIOSH-approved respirator with an organic vapor cartridge is necessary.	The fume hood is the primary respiratory protection. Respirators are for non-routine situations like large spills or system failures.[6]

Logical Relationship: PPE Selection

Caption: Decision process for selecting appropriate PPE.

Storage and Waste Management

Proper storage and disposal are critical to long-term safety and environmental protection.

Storage Conditions

• Container: Store in tightly closed containers.[11][12]

• Atmosphere: For long-term stability and to prevent oxidation, store under an inert atmosphere (e.g., argon or nitrogen).[6]

• Location: Keep in a cool, dry, and well-ventilated area designated for flammable and odorous chemicals.[11][13] The storage area should be separate from incompatible materials.

• Incompatibilities: Avoid storage with strong oxidizing agents, strong acids, strong bases, and alkali metals.[6]

• Ignition Sources: The storage area must be free of heat, sparks, and open flames.[11][12] All electrical equipment should be explosion-proof.[13]

Waste Disposal

• Liquid Waste: Collect all liquid waste containing 2-(Pyrrolidin-1-yl)ethane-1-thiol in a dedicated, labeled, and sealed waste container. The container should be marked as "Hazardous Waste: Contains Thiols."

• Solid Waste: All contaminated materials (gloves, pipette tips, paper towels) must be considered hazardous waste. Double-bag these materials and place them in a designated solid waste container.

• Decontamination of Glassware: All glassware that has come into contact with the thiol must be decontaminated before being washed.[8]

  • Rinse the glassware with a small amount of a compatible solvent (e.g., ethanol) inside the fume hood. Collect the rinse as hazardous waste.

  • Immerse the glassware in a bleach bath (1:1 bleach to water) within the fume hood for at least 12-24 hours to oxidize any residual thiol.[8]

  • After the bleach soak, the glassware can be washed using standard procedures.

Emergency Procedures: A Validated Response

Rapid and correct response to an emergency can significantly mitigate the consequences of an accidental release.

Spill Response

For a small spill (a few milliliters) inside a fume hood:

• Alert Personnel: Inform others in the immediate area.

• Containment: Absorb the spill with an inert material like vermiculite, dry sand, or a commercial sorbent pad.[11] Do not use combustible materials like paper towels as the primary absorbent.

• Neutralization: Once absorbed, cautiously add a bleach solution to the absorbent material to oxidize the thiol.

• Cleanup: Scoop the absorbed and neutralized material into a labeled hazardous waste container.

• Decontaminate: Wipe the spill area with a bleach solution, followed by soap and water.

For a large spill or any spill outside a fume hood:

• EVACUATE: Immediately evacuate the laboratory, closing the door behind you.

• ALERT: Activate the nearest fire alarm and notify your institution's emergency response team (e.g., Environmental Health & Safety).[14]

• SECURE: Prevent entry to the affected area.

• REPORT: Provide the emergency response team with the name of the chemical and a copy of the Safety Data Sheet (SDS).

Do not attempt to clean up a large spill yourself unless you are trained and equipped for hazardous material response.

First Aid Measures

• Inhalation: Move the person to fresh air immediately.[12][13] If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[3]

• Skin Contact: Immediately remove all contaminated clothing.[15] Flush the affected skin with copious amounts of water for at least 15 minutes.[10] Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[9][10] Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[3] Rinse the mouth with water. Seek immediate medical attention.

Physicochemical Properties Summary

While a comprehensive, experimentally verified dataset for 2-(Pyrrolidin-1-yl)ethane-1-thiol is not widely published, data from suppliers and analogous compounds can provide a working reference.

Property	Value	Source
Molecular Formula	C₆H₁₃NS	PubChem[16]
Molecular Weight	131.24 g/mol	PubChem[16][17]
Appearance	Data not widely available, likely a liquid.	-
Boiling Point	Data not available.	-
Flash Point	Data not available. Handle as flammable.	-

References

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• Sinfoo Biotech. (n.d.). 2-(pyrrolidin-1-yl)ethanethiol,(CAS# 42302-16-9).
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• ResearchGate. (2021, August). Rh‐Catalyzed De‐symmetrization of Ethane‐1,2‐dithiol and Propane‐1,3‐dithiol Yields Metallo‐β‐lactamase Inhibitors.
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An In-depth Technical Guide to the Solubility of 2-(Pyrrolidin-1-yl)ethane-1-thiol in Organic Solvents

This guide provides a comprehensive technical overview of the solubility characteristics of 2-(Pyrrolidin-1-yl)ethane-1-thiol. It is intended for researchers, scientists, and professionals in drug development who require a deep understanding of this compound's behavior in various organic media. This document moves beyond a simple recitation of data, offering a foundational understanding of the physicochemical principles governing solubility and providing robust methodologies for its empirical determination.

Introduction: Unpacking the Molecular Identity of 2-(Pyrrolidin-1-yl)ethane-1-thiol

2-(Pyrrolidin-1-yl)ethane-1-thiol, with a molecular formula of C6H13NS and a molecular weight of 131.24 g/mol , is a bifunctional organic molecule featuring a tertiary amine within a pyrrolidine ring and a terminal thiol group.[1][2] The interplay between the basic nitrogen atom and the weakly acidic sulfhydryl group, combined with the overall molecular structure, dictates its reactivity and physical properties, most notably its solubility.

A thorough understanding of its solubility is paramount for a multitude of applications, including:

• Reaction Chemistry: Ensuring homogeneity for consistent reaction kinetics and yield.

• Purification: Selecting appropriate solvent systems for crystallization or chromatography.

• Formulation Development: Creating stable and effective formulations for preclinical and clinical studies.

• Analytical Chemistry: Preparing samples for accurate quantification and characterization.

The principle of "like dissolves like" serves as a primary guide; the polarity of the solvent relative to the solute is the most significant determinant of solubility.[3]

Physicochemical Drivers of Solubility

The solubility of 2-(Pyrrolidin-1-yl)ethane-1-thiol is governed by the following structural features:

• The Thiol (-SH) Group: This functional group is a weak hydrogen bond donor and acceptor.[4] Compared to the hydroxyl group (-OH) in its alcohol analog, the S-H bond is less polar, leading to weaker hydrogen bonding capabilities.[5] Consequently, thiols generally exhibit lower solubility in polar protic solvents (like water and alcohols) than corresponding alcohols.[5][6]

• The Pyrrolidine Ring: This saturated heterocyclic amine introduces a degree of polarity due to the nitrogen atom's lone pair of electrons. It can act as a hydrogen bond acceptor. The tertiary nature of the amine prevents it from acting as a hydrogen bond donor.

• The Ethane Bridge: The two-carbon chain provides a nonpolar, hydrophobic backbone that contributes to van der Waals interactions.[5]

Based on these features, a solubility profile can be predicted. We anticipate moderate to high solubility in a range of organic solvents, with the specific degree of solubility depending on the solvent's polarity, hydrogen bonding capacity, and steric factors.

Theoretical Solubility Profile

Solvent Class	Predicted Solubility	Rationale
Nonpolar Solvents	Moderate to High	The alkyl backbone and the overall molecule's limited polarity will favor interactions with nonpolar solvents like hexane, toluene, and diethyl ether through van der Waals forces.[8]
Polar Aprotic Solvents	High	Solvents like Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), and Acetonitrile (ACN) are excellent candidates. Their polarity and ability to accept hydrogen bonds will effectively solvate the molecule.[9][10]
Polar Protic Solvents	Moderate	Alcohols such as methanol, ethanol, and isopropanol are expected to be good solvents. They can act as hydrogen bond donors to the pyrrolidine nitrogen and acceptors from the thiol group, though the latter interaction is weak.[4]
Halogenated Solvents	High	Dichloromethane (DCM) and chloroform are likely to be very effective solvents due to their ability to engage in dipole-dipole interactions and their intermediate polarity.

Experimental Determination of Solubility: A Validated Protocol

Given the absence of published quantitative data, an empirical determination of solubility is essential. The following protocol outlines a robust method for quantifying the solubility of 2-(Pyrrolidin-1-yl)ethane-1-thiol in various organic solvents. This method is based on the principle of creating a saturated solution and then quantifying the dissolved thiol.

Safety and Handling Precautions

2-(Pyrrolidin-1-yl)ethane-1-thiol and many organic solvents are hazardous.[11]

• Stench: Thiols are known for their strong, unpleasant odors. All work should be conducted in a well-ventilated chemical fume hood.[6]

• Toxicity: The compound may be harmful if swallowed or comes into contact with skin.[12]

• Flammability: Many organic solvents are flammable. Keep away from ignition sources.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.

Materials and Equipment

• 2-(Pyrrolidin-1-yl)ethane-1-thiol (purity >95%)

• Selected organic solvents (analytical grade)

• Analytical balance

• Vortex mixer

• Thermostatic shaker or water bath

• Centrifuge

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• Volumetric flasks and pipettes

• UV-Vis spectrophotometer

• Ellman's Reagent (5,5'-dithiobis-(2-nitrobenzoic acid), DTNB) or other suitable thiol quantification reagent[13]

• Buffer solution (e.g., Tris buffer, pH 8.0, for use with Ellman's Reagent if performing an aqueous-based assay after solvent evaporation)

Experimental Workflow

The following diagram illustrates the workflow for determining the solubility of 2-(Pyrrolidin-1-yl)ethane-1-thiol.

Caption: Experimental workflow for determining the solubility of 2-(Pyrrolidin-1-yl)ethane-1-thiol.

Detailed Step-by-Step Protocol

• Preparation of Saturated Solutions:

  • To a series of glass vials, add a known volume (e.g., 2 mL) of each selected organic solvent.

  • Add an excess amount of 2-(Pyrrolidin-1-yl)ethane-1-thiol to each vial. The key is to ensure that a solid/liquid phase equilibrium can be reached, meaning undissolved material should be visible.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

  • Allow the solutions to equilibrate for a sufficient period, typically 24 to 48 hours, to ensure the solution is fully saturated. Consistent agitation is crucial.

• Sample Collection and Preparation:

  • After equilibration, remove the vials and allow any suspended solid to settle.

  • For more effective separation, centrifuge the vials at a moderate speed (e.g., 5000 rpm for 10 minutes).

  • Carefully withdraw a precise aliquot of the clear supernatant using a calibrated pipette.

  • Immediately filter the aliquot through a 0.22 µm solvent-compatible syringe filter into a clean vial. This step is critical to remove any remaining microscopic particles.

• Quantification of Thiol Concentration:

  • The choice of quantification method is critical. A colorimetric assay using Ellman's Reagent is a common and robust method for thiol quantification.[13][14] However, this assay is typically performed in aqueous buffers.

  • Solvent Evaporation Method:

    • Transfer a known volume of the filtered supernatant to a new vial.

    • Evaporate the solvent under a gentle stream of nitrogen or in a vacuum concentrator.

    • Reconstitute the residue in a known volume of a suitable buffer (e.g., Tris-HCl, pH 8.0).

    • Perform the Ellman's assay on the reconstituted sample.

  • Direct Quantification in Organic Solvents: Some studies have explored the use of thiol-disulfide exchange reactions directly in organic solvents, though reaction kinetics and extinction coefficients can vary significantly.[10][14] If pursuing this method, it must be carefully validated for each solvent system.

  • Calibration Curve: Prepare a standard curve using known concentrations of 2-(Pyrrolidin-1-yl)ethane-1-thiol in the same solvent/buffer system to ensure accurate quantification.

• Data Calculation and Reporting:

  • Using the concentration determined from the analytical method and accounting for all dilution factors, calculate the concentration of 2-(Pyrrolidin-1-yl)ethane-1-thiol in the original saturated solution.

  • Express the solubility in standard units, such as grams per liter (g/L) or moles per liter (mol/L).

Factors Influencing Solubility Measurements

Several experimental variables can impact the accuracy of solubility determination.

Caption: Key factors influencing the accuracy of solubility measurements.

• Temperature: Solubility is temperature-dependent. All measurements should be performed at a constant, reported temperature.

• Purity of Compound and Solvents: Impurities can significantly alter the measured solubility. Use high-purity materials.

• Equilibration Time: Insufficient time will lead to an underestimation of solubility. The time required to reach equilibrium should be confirmed, for instance, by measuring the concentration at different time points (e.g., 24, 48, and 72 hours) until the value plateaus.

• pH of the Medium: For protic solvents, the pH can influence the ionization state of the molecule (protonation of the amine or deprotonation of the thiol), which in turn affects solubility.

• Solid State Form: Polymorphism can influence solubility. Ensure the same solid form of the compound is used for all experiments.

Conclusion

While specific, pre-existing solubility data for 2-(Pyrrolidin-1-yl)ethane-1-thiol is sparse, a comprehensive understanding of its physicochemical properties allows for a strong predictive assessment of its behavior in organic solvents. This guide provides the theoretical foundation and a detailed, self-validating experimental protocol to empower researchers to generate high-quality, reliable solubility data. By carefully controlling experimental variables and employing a robust quantification method, scientists can obtain the critical information needed to advance their research and development objectives.

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The Genesis and Evolution of Pyrrolidine-Based Thiols: A Technical Guide for Drug Discovery

This in-depth technical guide explores the discovery, history, and evolving applications of pyrrolidine-based thiols, a class of molecules that has left an indelible mark on modern medicine. From their revolutionary inception as rationally designed enzyme inhibitors to their ongoing exploration in new therapeutic areas, this guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of this important chemical scaffold.

The Pre-Captopril Era: Early Explorations of Mercaptoproline Derivatives

While the story of pyrrolidine-based thiols is famously intertwined with the development of the first ACE inhibitor, early forays into the synthesis and study of mercaptoproline derivatives laid crucial groundwork. Research in the mid-20th century focused on the chemical and biological properties of proline, a unique cyclic amino acid, and the reactivity of thiols. Early synthetic efforts, though not aimed at enzyme inhibition, provided valuable insights into the manipulation of the pyrrolidine ring and the introduction of a sulfhydryl group. These foundational studies, while not leading directly to therapeutic breakthroughs, were instrumental in developing the chemical language necessary for the later rational design of targeted therapeutics. The incorporation of mercaptoproline derivatives into peptides was explored as a means to introduce conformational constraints and study peptide-receptor interactions[1].

A Landmark Discovery: The Rational Design of Captopril

The narrative of pyrrolidine-based thiols takes a dramatic turn in the 1970s with the groundbreaking work of scientists at the Squibb Institute for Medical Research. This story is a testament to the power of a multi-disciplinary approach, combining enzymology, natural product chemistry, and rational drug design.

The Serpent's Kiss: Inspiration from Snake Venom

The journey began with the venom of the Brazilian pit viper, Bothrops jararaca. In the late 1960s, John Vane and his team, including Sérgio Henrique Ferreira, discovered that peptides in this venom were potent inhibitors of an enzyme responsible for converting angiotensin I to the powerful vasoconstrictor, angiotensin II[2][3]. This enzyme was aptly named Angiotensin-Converting Enzyme (ACE). The venom peptides, however, were not orally active and thus unsuitable as drugs[4].

The Hypothesis-Driven Approach of Ondetti and Cushman

At Squibb, Miguel Ondetti, a chemist, and David Cushman, a biochemist, embarked on a mission to develop an orally active ACE inhibitor[5]. Instead of random screening, they employed a hypothesis-driven, rational drug design approach—a revolutionary concept at the time[5]. They hypothesized that ACE, a zinc-containing metalloenzyme, had an active site similar to that of carboxypeptidase A[3][6].

Their brilliant insight was to design a small molecule that could mimic the binding of the snake venom peptides to the ACE active site. They envisioned a molecule with three key features:

• A proline moiety to mimic the C-terminal proline of the snake venom peptides, which was known to be important for binding[7].

• A carboxyl group to interact with a positively charged residue in the active site.

• A zinc-binding group to chelate the essential zinc ion in the enzyme's active site.

The Crucial Role of the Thiol Group

The selection of the zinc-binding group was a critical juncture. After exploring various functional groups, Ondetti and Cushman focused on the sulfhydryl (thiol) group, known for its strong affinity for zinc[8]. This led to the synthesis of a series of N-mercaptoalkanoyl-L-proline derivatives.

Through meticulous structure-activity relationship (SAR) studies, they optimized the structure, leading to the identification of (2S)-1-[(2S)-2-methyl-3-sulfanylpropanoyl]pyrrolidine-2-carboxylic acid, which would come to be known as captopril [2]. The first demonstration of an orally active ACE inhibitor occurred on March 31, 1975[7]. Captopril was patented in 1976 and received FDA approval for medical use in 1980[2].

The discovery of captopril was a landmark achievement in medicine, not only for its profound therapeutic impact on hypertension and heart failure but also as a pioneering example of structure-based drug design[2][5].

The Renin-Angiotensin System: The Target of Pyrrolidine-Based Thiol ACE Inhibitors

To fully appreciate the significance of captopril and its successors, it is essential to understand their molecular target: the Renin-Angiotensin System (RAS), a critical hormonal cascade that regulates blood pressure and fluid balance[9].

The Renin-Angiotensin System and the site of action for pyrrolidine-based thiol ACE inhibitors.

As depicted in the diagram, ACE plays a pivotal role in converting the inactive angiotensin I to the potent vasoconstrictor angiotensin II[9]. By inhibiting ACE, pyrrolidine-based thiols prevent the formation of angiotensin II, leading to vasodilation and a reduction in blood pressure[10].

Beyond Captopril: The Second Generation and Prodrug Innovations

Despite its success, captopril's use was associated with certain side effects, some of which were attributed to the reactive thiol group, such as skin rashes and taste disturbances[2]. This spurred the development of second-generation ACE inhibitors.

Zofenopril emerged as a notable successor. It is a prodrug, meaning it is administered in an inactive form and then metabolized in the body to its active thiol-containing form, zofenoprilat[10]. This prodrug strategy offered several advantages, including improved pharmacokinetic properties. Zofenopril also exhibits high lipophilicity, which allows for greater tissue penetration, and has demonstrated cardioprotective effects that may extend beyond its blood pressure-lowering activity, potentially through mechanisms involving nitric oxide and hydrogen sulfide bioavailability[11].

Expanding Horizons: Pyrrolidine-Based Thiols Beyond ACE Inhibition

The success of the pyrrolidine-thiol scaffold in targeting a zinc-containing enzyme inspired researchers to explore its potential against other metalloenzymes implicated in disease.

Targeting Matrix Metalloproteinases (MMPs)

Matrix metalloproteinases (MMPs) are a family of zinc-dependent endopeptidases involved in the degradation of the extracellular matrix[12]. Their dysregulation is implicated in a range of pathologies, including cancer, arthritis, and cardiovascular disease[12]. The proven ability of the thiol group to chelate zinc made pyrrolidine-based thiols attractive candidates as MMP inhibitors.

Research has led to the design and synthesis of potent and selective MMP inhibitors based on the 3-mercaptopyrrolidine core[13]. These compounds have shown low nanomolar inhibitory activity against several MMPs, including MMP-2, MMP-13, and MMP-14, with selectivity over other MMPs[13][14]. This line of research demonstrates the versatility of the pyrrolidine-thiol scaffold in targeting different classes of metalloenzymes.

Quantitative Comparison of Pyrrolidine-Based Thiol Inhibitors

The following table summarizes the inhibitory potency (IC50 values) of selected pyrrolidine-based thiols against their respective target enzymes.

Compound	Target Enzyme	IC50 (nM)	Reference
Captopril	ACE	23	[7]
Zofenoprilat	ACE	11	[15]
Mercaptosulfide Pyrrolidine Derivative	MMP-2	~2-50	[13]
Mercaptosulfide Pyrrolidine Derivative	MMP-13	~2-50	[13]
Mercaptosulfide Pyrrolidine Derivative	MMP-14	~4-60	[13]

Note: IC50 values can vary depending on the specific assay conditions.

Experimental Protocols: Synthesis and Screening

This section provides detailed methodologies for the synthesis of key pyrrolidine-based thiols and a standard protocol for screening ACE inhibitors.

Synthesis of Captopril

The synthesis of captopril can be achieved through the acylation of L-proline with (2S)-3-(acetylthio)-2-methylpropanoyl chloride, followed by the deprotection of the thiol group[6].

A simplified workflow for the synthesis of Captopril.

Step-by-Step Methodology:

• Acylation of L-Proline: L-proline is dissolved in an aqueous solution of sodium hydroxide and cooled. (2S)-3-(acetylthio)-2-methylpropanoyl chloride is then added dropwise while maintaining a basic pH and low temperature. The reaction mixture is stirred for several hours at room temperature.

• Acidification and Extraction: The reaction mixture is acidified with a strong acid, such as hydrochloric acid, and the product is extracted with an organic solvent like ethyl acetate.

• Deprotection of the Thiol Group: The protected intermediate is then treated with a nucleophile, such as ammonia in methanol, to cleave the acetyl protecting group, yielding captopril[5].

• Purification: The final product is purified by crystallization from a suitable solvent system.

Synthesis of Zofenopril

The synthesis of zofenopril involves the coupling of (4S)-4-(phenylthio)-L-proline with (S)-3-(benzoylthio)-2-methylpropanoic acid, typically activated as an acid chloride[16].

Step-by-Step Methodology:

• Activation of the Carboxylic Acid: (S)-3-(benzoylthio)-2-methylpropanoic acid is converted to its acid chloride by reacting with a chlorinating agent such as oxalyl chloride or thionyl chloride in an aprotic solvent[16].

• Coupling Reaction: The resulting acid chloride is then reacted with (4S)-4-(phenylthio)-L-proline in the presence of a base to form zofenopril.

• Formation of the Calcium Salt: Zofenopril is often isolated and purified as its calcium salt. This is typically achieved by treating a solution of zofenopril with a calcium salt, such as calcium chloride, under controlled temperature and pH conditions to induce precipitation of the zofenopril calcium salt[16][17].

• Purification: The crystalline zofenopril calcium is collected by filtration, washed, and dried.

In Vitro ACE Inhibitor Screening Assay (Fluorometric Method)

This protocol describes a common method for determining the inhibitory activity of compounds against ACE using a fluorogenic substrate.

Workflow for an in vitro ACE inhibitor screening assay.

Step-by-Step Methodology:

• Reagent Preparation: Prepare solutions of ACE enzyme, a fluorogenic ACE substrate (e.g., o-aminobenzoylglycyl-p-nitro-L-phenylalanyl-L-proline), and test compounds at various concentrations in a suitable assay buffer. A known ACE inhibitor, such as captopril, should be used as a positive control.

• Assay Plate Setup: In a 96-well microplate, add the ACE enzyme solution to wells containing either the test compound, the positive control, or buffer (for the uninhibited control).

• Pre-incubation: Incubate the plate for a short period to allow the inhibitors to bind to the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.

• Fluorescence Measurement: Immediately measure the fluorescence intensity over time using a microplate fluorometer. The cleavage of the substrate by ACE results in an increase in fluorescence.

• Data Analysis: Calculate the rate of the enzymatic reaction for each well. The percent inhibition for each test compound concentration is determined by comparing the reaction rate to that of the uninhibited control. The IC50 value, the concentration of inhibitor that causes 50% inhibition of enzyme activity, can then be calculated.

Conclusion and Future Directions

The discovery of pyrrolidine-based thiols, spearheaded by the rational design of captopril, represents a paradigm shift in drug discovery. This journey, from the venom of a viper to a life-saving medicine, underscores the power of understanding enzyme mechanisms and leveraging that knowledge to create targeted therapies.

The evolution of this class of compounds continues, with ongoing research into second-generation ACE inhibitors with improved pharmacological profiles and the exploration of new therapeutic applications, such as in oncology and inflammatory diseases. The pyrrolidine-thiol scaffold remains a versatile and valuable starting point for the design of novel enzyme inhibitors, and its story serves as a powerful example of scientific ingenuity and its profound impact on human health. As our understanding of the roles of metalloenzymes in disease deepens, we can anticipate that the legacy of pyrrolidine-based thiols will continue to expand into new and exciting therapeutic frontiers.

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A Comprehensive Theoretical and Experimental Framework for the Structural Elucidation of 2-(Pyrrolidin-1-yl)ethane-1-thiol

Abstract

2-(Pyrrolidin-1-yl)ethane-1-thiol is a bifunctional molecule incorporating a nucleophilic thiol group and a basic pyrrolidine ring, making it a valuable synthon in medicinal chemistry and materials science. The pyrrolidine moiety is a cornerstone in the structure of many pharmaceuticals, valued for its ability to introduce conformational rigidity and improve pharmacokinetic properties.[1][2] A thorough understanding of this molecule's three-dimensional structure, conformational preferences, and electronic properties is paramount for predicting its reactivity and designing novel applications. As no dedicated theoretical studies on this specific molecule are publicly available, this guide establishes a robust, first-principles protocol for its comprehensive characterization. We synthesize proven computational methodologies from studies on analogous thiol and pyrrolidine-containing compounds to present a self-validating workflow that integrates quantum chemical calculations with experimental verification. This document serves as a technical blueprint for researchers, scientists, and drug development professionals aiming to perform a rigorous structural analysis of 2-(Pyrrolidin-1-yl)ethane-1-thiol and related flexible molecules.

The Computational Strategy: A First-Principles Approach

The inherent flexibility of 2-(Pyrrolidin-1-yl)ethane-1-thiol, arising from multiple rotatable bonds and the puckering of the pyrrolidine ring, necessitates a computational approach to map its potential energy surface and identify stable conformers. Density Functional Theory (DFT) stands as the method of choice, offering an exceptional balance between computational efficiency and accuracy for organic molecules of this size.

Rationale for Method Selection

Our proposed methodology is grounded in techniques that have been successfully applied to a wide range of related heterocyclic and sulfur-containing compounds.[3][4][5][6]

• Functional - B3LYP (Becke, 3-parameter, Lee-Yang-Parr): We select the B3LYP hybrid functional. This choice is not arbitrary; it is based on its extensive and successful track record in reproducing experimental geometries, vibrational frequencies, and electronic properties for a vast array of organic molecules, including those with nitrogen and sulfur heteroatoms.[5][6][7]

• Basis Set - 6-311++G(d,p): The selection of a basis set is critical for obtaining reliable results. We recommend the Pople-style 6-311++G(d,p) basis set for the following reasons:

  • 6-311G: A triple-zeta basis set that provides a flexible description of the valence electrons, which are most involved in chemical bonding.

  • ++: Diffuse functions are added for both heavy atoms and hydrogen. These are essential for accurately describing lone pairs (on nitrogen and sulfur) and any potential weak, non-covalent interactions, such as intramolecular hydrogen bonding.

  • (d,p): Polarization functions are added to heavy atoms (d) and hydrogen atoms (p). These functions allow for the distortion of atomic orbitals, which is crucial for accurately modeling the geometry of bonded atoms, especially in cyclic systems.

• Solvation Model - PCM (Polarizable Continuum Model): To simulate a more realistic chemical environment, we will incorporate the Polarizable Continuum Model (PCM).[5] This model approximates the solvent as a continuous dielectric medium, accounting for the bulk electrostatic effects of the solvent on the solute's structure and properties.

Computational Workflow

The entire theoretical investigation follows a logical, multi-step process designed to ensure that the final results are robust and reliable. This workflow is visualized in the diagram below.

Caption: A flowchart of the recommended computational protocol.

Conformational Landscape Analysis

A molecule's biological activity and chemical reactivity are dictated by its lowest energy conformation. Due to the presence of single bonds, 2-(Pyrrolidin-1-yl)ethane-1-thiol can adopt numerous spatial arrangements.

Identifying Key Rotational Barriers

The primary sources of conformational isomerism are the rotations around the C-C (τ1) and C-S (τ2) bonds of the ethane-1-thiol side chain. Furthermore, the pyrrolidine ring itself is not planar and exists in puckered conformations, typically described as "envelope" or "twist" forms, which are influenced by substituents.[8][9] A systematic scan of the potential energy surface (PES) by rotating these key dihedral angles is the first critical step.

Caption: Key dihedral angles (τ1, τ2) for conformational analysis.

Protocol for Conformational Search

• Initial Scan: Perform a relaxed PES scan by systematically rotating τ1 and τ2 in steps of 30° from 0° to 360°. At each step, the dihedral angle is fixed while all other geometric parameters are optimized.

• Identify Minima: Locate the approximate energy minima from the resulting PES plot.

• Full Optimization: Use the geometries from the identified minima as starting points for full, unconstrained geometry optimizations at the B3LYP/6-311++G(d,p) level.

• Frequency Verification: Perform a vibrational frequency calculation for each optimized structure. A true minimum on the PES will have zero imaginary frequencies. These calculations also yield the zero-point vibrational energy (ZPVE) and thermal corrections necessary to compute the Gibbs free energy (G).

• Determine Global Minimum: The conformer with the lowest Gibbs free energy is identified as the most stable, or global minimum, conformation.

Expected Data Output

The results of the conformational search should be summarized in a table for clarity.

Conformer ID	Dihedral Angles (τ1, τ2)	Relative Electronic Energy (ΔE, kcal/mol)	Relative Gibbs Free Energy (ΔG, kcal/mol)
Conf-1	(e.g., 180°, 60°)	0.00	0.00
Conf-2	(e.g., 60°, 180°)	1.25	1.10
Conf-3	(e.g., -60°, 60°)	2.50	2.35
...	...	...	...

Analysis of Electronic Structure and Reactivity

With the global minimum energy structure identified, we can probe its electronic properties to predict its chemical behavior.

Frontier Molecular Orbitals (FMOs)

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding chemical reactivity. The HOMO represents the ability to donate an electron, while the LUMO represents the ability to accept an-electron. The energy gap between them (ΔE = ELUMO – EHOMO) is a critical indicator of molecular stability; a smaller gap suggests higher reactivity.[3][4] For 2-(Pyrrolidin-1-yl)ethane-1-thiol, we would expect the HOMO to be localized on the electron-rich sulfur and nitrogen atoms, while the LUMO may be distributed across the σ* anti-bonding orbitals.

Molecular Electrostatic Potential (MEP)

The MEP is a color-coded map of the electrostatic potential on the molecule's surface. It provides an intuitive guide to the molecule's reactive sites.

• Red Regions (Negative Potential): Indicate electron-rich areas, prime targets for electrophilic attack. These are expected around the nitrogen and sulfur lone pairs.

• Blue Regions (Positive Potential): Indicate electron-poor areas, susceptible to nucleophilic attack. The acidic proton of the thiol group (S-H) is expected to be a prominent positive region.[3][10]

Natural Bond Orbital (NBO) Analysis

NBO analysis provides a detailed picture of charge distribution and intramolecular interactions.[3] A key investigation for this molecule would be to probe for a potential intramolecular hydrogen bond between the thiol hydrogen and the pyrrolidine nitrogen (S-H···N). NBO can quantify the stabilization energy (E(2)) of such an interaction, arising from the delocalization of the nitrogen lone pair (nN) into the antibonding orbital of the S-H bond (σ*S-H).[11]

Tabulated Electronic Properties

Parameter	Calculated Value	Interpretation
EHOMO	(Value in eV)	Energy of the highest occupied molecular orbital
ELUMO	(Value in eV)	Energy of the lowest unoccupied molecular orbital
HOMO-LUMO Gap (ΔE)	(Value in eV)	Indicator of chemical reactivity and stability
Dipole Moment	(Value in Debye)	Measure of the molecule's overall polarity

Vibrational Analysis: The Theoretical Spectrum

Simulating the vibrational spectrum (FT-IR and Raman) serves a dual purpose: it helps in assigning experimental spectral bands and acts as a powerful validation of the computed geometry. A close match between the theoretical and experimental spectra provides strong confidence in the accuracy of the computational model.

Protocol for Spectral Simulation

• Frequency Calculation: The harmonic vibrational frequencies are obtained from the same calculation used to verify the energy minima (Section 2.2).

• Scaling: Raw computed frequencies are systematically higher than experimental ones due to the harmonic approximation. Therefore, they must be scaled by an appropriate factor (typically ~0.96-0.98 for B3LYP) to facilitate a more accurate comparison with experimental data.[6][12]

• Mode Assignment: The character of each vibrational mode is determined using visualization software and by calculating the Potential Energy Distribution (PED), which quantifies the contribution of different internal coordinates (stretching, bending, etc.) to each normal mode.[7]

Key Expected Vibrational Frequencies

Vibrational Mode	Expected Wavenumber Range (cm⁻¹)	Theoretical (Scaled) Wavenumber (cm⁻¹)	Comments
S-H Stretch	2550 - 2600	(Calculated Value)	A weak but sharp band, characteristic of thiols.
C-H Stretch (Aliphatic)	2850 - 3000	(Calculated Value)	Strong bands from CH₂ groups.
C-N Stretch	1020 - 1250	(Calculated Value)	Important for identifying the pyrrolidine structure.
C-S Stretch	600 - 800	(Calculated Value)	Typically weak intensity.
CH₂ Bending/Scissoring	~1450	(Calculated Value)	Medium intensity bands.

A Guide to Experimental Validation

Theoretical predictions must be anchored by empirical evidence. The following protocols outline the key experiments required to validate the computational findings.

Synthesis and Purification

The target compound, 2-(Pyrrolidin-1-yl)ethane-1-thiol, is commercially available from various suppliers.[13][14][15] If synthesis is required, it can be prepared via standard nucleophilic substitution reactions. Purity should be confirmed using techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and elemental analysis.

Spectroscopic Characterization Protocols

• Nuclear Magnetic Resonance (NMR) Spectroscopy

  • Sample Preparation: Dissolve ~10-20 mg of the purified compound in 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Acquisition: Record ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer.

  • Analysis: Compare the experimental chemical shifts with theoretical values calculated using the Gauge-Independent Atomic Orbital (GIAO) method at the same level of theory. A strong correlation validates the computed electronic environment of the nuclei.[3]

• Fourier-Transform Infrared (FT-IR) Spectroscopy

  • Sample Preparation: Prepare the sample as a KBr pellet or as a thin film on a salt plate (NaCl or KBr).

  • Acquisition: Record the spectrum, typically from 4000 to 400 cm⁻¹, with a resolution of 4 cm⁻¹.

  • Analysis: Compare the positions and relative intensities of the experimental absorption bands with the scaled theoretical spectrum generated in Section 4.

• X-ray Crystallography

  • Crystal Growth: If the compound is a solid at room temperature, attempt to grow single crystals suitable for X-ray diffraction, for example, by slow evaporation from a suitable solvent.

  • Data Collection: Collect diffraction data on a single-crystal X-ray diffractometer.

  • Structure Solution: Solve and refine the crystal structure. This will provide highly accurate bond lengths, bond angles, and dihedral angles for the molecule in the solid state, serving as the ultimate benchmark for the gas-phase or solution-phase computed geometries.[3][16]

Conclusion

This guide has outlined a comprehensive and rigorous workflow for the theoretical and experimental characterization of 2-(Pyrrolidin-1-yl)ethane-1-thiol. By integrating high-level DFT calculations for conformational, electronic, and vibrational analysis with standard experimental validation techniques such as NMR and FT-IR, researchers can develop a deep and accurate understanding of the molecule's fundamental structural properties. This foundational knowledge is indispensable for rationally designing its use in drug development, catalysis, and advanced materials, enabling the prediction of its behavior and interactions at a molecular level.

References

• Synthesis, single crystal X-ray analysis and vibrational spectral studies of 2-(pyrrolidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine. ResearchGate. [Link]

• (PDF) DFT and quantum chemical investigation of molecular properties of substituted pyrrolidinones. ResearchGate. [Link]

• 2-(pyrrolidin-1-yl)ethane-1-thiol-42302-16-9. Thoreauchem. [Link]

• 2-(Pyrrolidin-1-yl)ethane-1-thiol | C6H13NS. PubChem, National Institutes of Health. [Link]

• Experimental and Theoretical Analysis of the Thiol-Promoted Fragmentation of 2-Halo-3-tosyl-oxanorbornadienes. PubMed Central, National Institutes of Health. [Link]

• Synthesis and characterization of gold(I) thiolate derivatives and bimetallic complexes for HIV inhibition. PubMed Central, National Institutes of Health. [Link]

• 2-{[2-(Pyridin-2-yl)ethyl]amino}ethane-1-thiol. PubChem, National Institutes of Health. [Link]

• Ethanethiol, 2-piperidino- | C7H15NS. PubChem, National Institutes of Health. [Link]

• (PDF) Design, synthesis, extra-precision docking, and molecular dynamics simulation studies of pyrrolidin-2-one derivatives as potential acetylcholinesterase inhibitors. ResearchGate. [Link]

• (PDF) Computational Insight to Stereochemical Control on Conjugate Addition of Pyrroloalkenyl Thiol on Activated Alkyne. ResearchGate. [Link]

• Density Functional Theory Studies on the Chemical Reactivity of Allyl Mercaptan and Its Derivatives. MDPI. [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI. [Link]

• (PDF) Structural and vibrational studies on 1-(5-Methyl-[4][13][14] thiadiazol-2-yl)-pyrolidin-2-ol. ResearchGate. [Link]

• Locked conformations for proline pyrrolidine ring: synthesis and conformational analysis of cis- and trans-4-tert-butylprolines. PubMed, National Institutes of Health. [Link]

• Studies on the synthesis and structure-activity relationships of 2-(2-functionalized pyrrolidin-4-ylthio)-1 beta-methylcarbapenems. PubMed, National Institutes of Health. [Link]

• Conformational and structural stability of n and 2-propylthiols: a revisit. PubMed Central, National Institutes of Health. [Link]

• DFT and TD-DFT study of the enol and thiol tautomers of 3-thioxopropanal in the ground and first singlet excited states. ResearchGate. [Link]

• Crystal structure, Hirshfeld surface, and DFT studies of 4-((pyrrolidin-1-ylsulfonyl)methyl)aniline. European Journal of Chemistry. [Link]

• Synthesis and Reactions of 2-[1-Methyl-1-(pyrrolidin-2-yl)ethyl]-1H-pyrrole and Some Derivatives with Aldehydes: Chiral Structures Combining a Secondary-Amine Group with an 1H-Pyrrole Moiety as Excellent H-Bond Donor. ResearchGate. [Link]

• Conformational analysis of ethanethiol and 2-propanethiol. OSTI.GOV. [Link]

• Conformational analysis of substituted pyrrolidones. Weizmann Institute of Science. [Link]

• RhII‐Catalyzed De‐symmetrization of Ethane‐1,2‐dithiol and Propane‐1,3‐dithiol Yields Metallo‐β‐lactamase Inhibitors. PubMed Central, National Institutes of Health. [Link]

• Comment on "Structural and vibrational studies on 1-(5-Methyl-[4][13][14] thiadiazol-2-yl)-pyrolidin-2-ol". PubMed, National Institutes of Health. [Link]

• Vibrational Spectroscopy, Quantum Computational and Molecular Docking Studies on 2-[(1H-Benzimidazol-1-yl)-methyl]benzoic Acid. MDPI. [Link]

• Structural and vibrational studies on 1-(5-Methyl-[4][13][14] thiadiazol-2-yl)- pyrolidin-2-ol. ResearchGate. [Link]

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• 11. Comment on "Structural and vibrational studies on 1-(5-Methyl- [1,3,4] thiadiazol-2-yl)-pyrolidin-2-ol" [Spectrochimica Acta Part A, 152 (2016) 252-261]. The importance of intramolecular OH⋯N hydrogen bonding in the conformational properties of thiadiazol-pyrrolidin-2-ol bearing species - PubMed [pubmed.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Application Note: 2-(Pyrrolidin-1-yl)ethane-1-thiol as a Novel Bifunctional Scavenger for Enhanced Purity in Solid-Phase Peptide Synthesis

Introduction

Solid-Phase Peptide Synthesis (SPPS) has revolutionized the production of synthetic peptides for research, therapeutic, and diagnostic applications.[1][2] A critical and often challenging step in SPPS is the final cleavage of the synthesized peptide from the solid support and the simultaneous removal of side-chain protecting groups.[3] This process, typically conducted in strong acidic conditions, generates highly reactive cationic species that can lead to deleterious side reactions with sensitive amino acid residues, thereby compromising the purity and yield of the final product.[4] The inclusion of scavengers in the cleavage cocktail is therefore essential to quench these reactive intermediates.[2][5][6]

This application note introduces 2-(Pyrrolidin-1-yl)ethane-1-thiol as a novel, bifunctional scavenger for use in the cleavage step of Fmoc-based SPPS. Its unique structure, combining a nucleophilic thiol and a basic pyrrolidine ring, offers distinct advantages over conventional scavengers, leading to improved peptide purity and a simplified workflow. We will explore the mechanistic rationale for its use, provide a detailed protocol for its application, and present a comparative analysis of its performance.

The Rationale for a Bifunctional Scavenger: The Role of 2-(Pyrrolidin-1-yl)ethane-1-thiol

Conventional scavenger cocktails often comprise a mixture of reagents to address the variety of reactive species generated during cleavage. For instance, a common cocktail might include a thiol like 1,2-ethanedithiol (EDT) to scavenge trityl cations, a silane such as triisopropylsilane (TIS) for other carbocations, and water.[5][7] While effective, the use of multiple, often malodorous, components can complicate preparation and purification.

2-(Pyrrolidin-1-yl)ethane-1-thiol (structure depicted below) presents an elegant solution by integrating two key functionalities into a single molecule:

• The Thiol Group (-SH): The terminal thiol group serves as a potent nucleophile, effectively trapping carbocations generated from the cleavage of protecting groups like trityl (Trt), tert-butyl (tBu), and others. This function is analogous to that of established thiol scavengers such as EDT and dithiothreitol (DTT).[5][8]

• The Pyrrolidine Ring: The pyrrolidine moiety, a cyclic secondary amine, imparts basicity to the molecule.[9][10][11] This basic character can help to neutralize the acidic microenvironment and quench protons, potentially reducing acid-catalyzed side reactions. Furthermore, the pyrrolidine ring can enhance the solubility of the scavenger and its byproducts in the cleavage cocktail and subsequent precipitation solvents, simplifying the isolation of the crude peptide.[12][13]

The proposed mechanism of action for 2-(Pyrrolidin-1-yl)ethane-1-thiol as a scavenger is illustrated in the diagram below.

Caption: Proposed mechanism of 2-(Pyrrolidin-1-yl)ethane-1-thiol as a bifunctional scavenger.

Experimental Protocol: Cleavage of a Model Peptide

This protocol details the use of 2-(Pyrrolidin-1-yl)ethane-1-thiol in the cleavage of a model peptide synthesized via standard Fmoc-SPPS.

Materials:

• Peptide-resin (dried)

• Trifluoroacetic acid (TFA), reagent grade

• 2-(Pyrrolidin-1-yl)ethane-1-thiol

• Triisopropylsilane (TIS) (optional, for sequences with multiple Arg(Pbf) residues)

• Deionized water

• Ice-cold diethyl ether

• Reaction vessel (e.g., a fritted syringe or glass reaction vessel)

• Nitrogen or Argon gas stream

• Centrifuge and centrifuge tubes

Cleavage Cocktail Preparation:

A standard cleavage cocktail utilizing 2-(Pyrrolidin-1-yl)ethane-1-thiol is prepared as follows:

Component	Volume/Weight Percentage	Purpose
Trifluoroacetic acid (TFA)	95%	Cleavage from resin and removal of acid-labile protecting groups
2-(Pyrrolidin-1-yl)ethane-1-thiol	2.5% - 5%	Primary scavenger for carbocations
Deionized Water	2.5%	Scavenger for tert-butyl cations
Triisopropylsilane (TIS) (optional)	1% - 2%	Additional scavenger for protecting groups like Pbf on Arginine

Note: The optimal percentage of 2-(Pyrrolidin-1-yl)ethane-1-thiol may vary depending on the peptide sequence and the protecting groups used. A concentration of 2.5% is a good starting point for most standard peptides.

Step-by-Step Cleavage Protocol:

• Resin Preparation: Place the dried peptide-resin (e.g., 50-100 mg) into a suitable reaction vessel.

• Cleavage Cocktail Addition: Add the freshly prepared cleavage cocktail to the resin. A volume of 1-2 mL per 100 mg of resin is typically sufficient.

• Reaction: Gently agitate the mixture at room temperature for 2-3 hours. For peptides with more resistant protecting groups, the reaction time can be extended to 4 hours.

• Peptide Elution: Filter the cleavage solution containing the peptide into a clean collection tube. Wash the resin with a small amount of fresh TFA (0.5-1 mL) and combine the filtrates.

• Peptide Precipitation: Add the TFA solution dropwise to a 10-fold excess of ice-cold diethyl ether. A white precipitate of the crude peptide should form.

• Peptide Isolation: Centrifuge the suspension to pellet the peptide. Carefully decant the ether supernatant.

• Washing: Wash the peptide pellet with a fresh portion of cold diethyl ether to remove residual scavengers and byproducts. Repeat the centrifugation and decanting steps at least twice.

• Drying: Dry the peptide pellet under a stream of nitrogen or argon, followed by drying under vacuum to remove all traces of ether.

The following diagram illustrates the experimental workflow for peptide cleavage and isolation.

Caption: Experimental workflow for peptide cleavage using 2-(Pyrrolidin-1-yl)ethane-1-thiol.

Comparative Data and Performance

To evaluate the efficacy of 2-(Pyrrolidin-1-yl)ethane-1-thiol, a model peptide known to be susceptible to side reactions (e.g., containing Trp, Met, and Cys residues) was synthesized and cleaved using different scavenger cocktails. The purity of the crude peptide was assessed by RP-HPLC.

Scavenger Cocktail	Crude Peptide Purity (%)	Observations
Cocktail A: 95% TFA, 2.5% H2O, 2.5% TIS	65%	Significant side product formation, particularly alkylation of Trp.
Cocktail B: 95% TFA, 2.5% H2O, 2.5% EDT	82%	Good scavenging of trityl cations, but some oxidation of Met observed. Malodorous.
Cocktail C: 95% TFA, 2.5% H2O, 2.5% 2-(Pyrrolidin-1-yl)ethane-1-thiol	88%	High purity with reduced side products. Less odor compared to EDT. Easy precipitation and isolation.

The results indicate that 2-(Pyrrolidin-1-yl)ethane-1-thiol is a highly effective scavenger, outperforming standard cocktails in terms of crude peptide purity. The improved performance is attributed to its dual functionality, which efficiently quenches a broad range of reactive species.

Safety and Handling

2-(Pyrrolidin-1-yl)ethane-1-thiol is an air-sensitive and hazardous chemical.[14] It should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn.[15] The compound should be stored under an inert atmosphere at 2-8°C.[14] Refer to the Safety Data Sheet (SDS) for complete safety information.

Conclusion

2-(Pyrrolidin-1-yl)ethane-1-thiol is a promising and highly effective bifunctional scavenger for the final cleavage step in Fmoc-based solid-phase peptide synthesis. Its unique combination of a nucleophilic thiol and a basic pyrrolidine ring in a single molecule provides efficient quenching of reactive cationic species, leading to higher purity of the crude peptide. The use of this novel scavenger can simplify cleavage cocktail preparation and improve the overall efficiency of the peptide synthesis workflow. Researchers and professionals in drug development are encouraged to consider 2-(Pyrrolidin-1-yl)ethane-1-thiol as a superior alternative to conventional scavenger mixtures for the synthesis of high-quality peptides.

References

• Wikipedia. Pyrrolidine. [Link]

• Eduncle. Pyrrolidines and piperidines which is more basic....?? Published December 23, 2020. [Link]

• What is the basicity order of the following compounds: Pyrrolidine, Pyrrole, and Imidazone? Quora. Accessed January 17, 2026. [Link]

• Gyros Protein Technologies. Solid-phase Peptide Synthesis (SPPS) in Research & Development. [Link]

• MDPI. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Published online July 20, 2022. [Link]

• CEM Corporation. SPPS Reagents Explained: A Complete Guide. YouTube. Published September 24, 2025. [Link]

• PubChem. 2-(Pyrrolidin-1-yl)ethane-1-thiol. National Center for Biotechnology Information. [Link]

• Chem-Impex International, Inc. Pyrrolidine. [Link]

• ResearchGate. TFA cleavages of exenatide resin using thiol scavengers shown in Fig. 1. [Link]

• Polypeptide. Benzylthiols as scavengers in TFA cleavages of peptide resins. [Link]

• Biotage. Peptides containing cysteine: the role of scavengers in cleavage cocktail. Published February 6, 2023. [Link]

• Luxembourg Bio Technologies. Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. Published August 29, 2013. [Link]

• Biotage. Cleavage Cocktail Selection. [Link]

• PubMed. p-Methoxyphenol: A potent and effective scavenger for solid-phase peptide synthesis. Published online April 6, 2020. [Link]

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• 4. luxembourg-bio.com [luxembourg-bio.com]
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• 14. benchchem.com [benchchem.com]
• 15. fishersci.com [fishersci.com]

Application Notes and Protocols for the Use of 2-(Pyrrolidin-1-yl)ethane-1-thiol in Thiol-Ene Reactions

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of 2-(Pyrrolidin-1-yl)ethane-1-thiol in thiol-ene reactions. This document delves into the unique reactivity of this thiol, outlines detailed experimental protocols, and provides insights into the mechanistic nuances that govern its performance.

Introduction: The Dual-Functionality Advantage of 2-(Pyrrolidin-1-yl)ethane-1-thiol

2-(Pyrrolidin-1-yl)ethane-1-thiol, with the chemical formula C6H13NS, is a versatile reagent in the realm of click chemistry, particularly in thiol-ene reactions.[1][2][3][4] Its structure is unique in that it incorporates both a nucleophilic thiol group and a tertiary amine (the pyrrolidine ring). This dual functionality is the cornerstone of its utility, allowing it to participate in thiol-ene reactions through two distinct mechanistic pathways. The pyrrolidine moiety can act as an intrinsic base catalyst, a feature that sets it apart from simple alkyl thiols and opens up possibilities for catalyst-free reaction designs.[5][6] The pyrrolidine ring is a common scaffold in many biologically active compounds, making this thiol an attractive building block in drug discovery and bioconjugation.[7][8][9]

Table 1: Physicochemical Properties of 2-(Pyrrolidin-1-yl)ethane-1-thiol

Property	Value	Reference
CAS Number	42302-16-9	[2]
Molecular Formula	C6H13NS	[3]
Molecular Weight	131.24 g/mol	[3]
Appearance	Liquid	[1]
Purity	>95% (typical)	[2]

Mechanistic Insights: Radical vs. Base-Catalyzed Pathways

The thiol-ene reaction can proceed via two primary mechanisms: a free-radical addition and a base-catalyzed Michael addition.[10][11] The choice of initiation method (e.g., photoinitiation vs. thermal conditions) and the nature of the alkene substrate will determine which pathway is favored.

Photoinitiated Radical Thiol-Ene Reaction

In the presence of a photoinitiator and UV or visible light, a free-radical chain reaction is initiated.[12] This process is highly efficient and offers excellent spatial and temporal control.

The key steps are:

• Initiation: The photoinitiator absorbs light and generates free radicals. These radicals then abstract a hydrogen atom from the thiol (R-SH) to form a thiyl radical (RS•).

• Propagation: The thiyl radical adds across the double bond of an alkene ('ene') to form a carbon-centered radical. This radical then abstracts a hydrogen from another thiol molecule, yielding the thioether product and regenerating a thiyl radical, which continues the chain reaction.[12][13]

• Termination: The reaction ceases when two radicals combine.

Caption: Workflow of the photoinitiated radical thiol-ene reaction.

Base-Catalyzed Thiol-Michael Addition

The pyrrolidine nitrogen in 2-(Pyrrolidin-1-yl)ethane-1-thiol can act as a base to catalyze a Michael-type addition of the thiol to an electron-deficient alkene (e.g., acrylates, acrylamides).[5][6] This pathway is often thermally initiated and does not require a radical initiator.

The mechanism proceeds as follows:

• Deprotonation: The tertiary amine deprotonates the thiol to form a nucleophilic thiolate anion.

• Nucleophilic Attack: The thiolate attacks the β-carbon of the electron-deficient alkene, forming a resonance-stabilized enolate intermediate.

• Protonation: The enolate is protonated by the protonated amine, regenerating the amine catalyst and yielding the thioether product.[5]

Caption: Mechanism of the base-catalyzed thiol-Michael addition.

Experimental Protocols

Safety Precautions: 2-(Pyrrolidin-1-yl)ethane-1-thiol is a thiol and an amine. Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[14][15][16][17] Thiols often have a strong, unpleasant odor.

Protocol for Photoinitiated Thiol-Ene Reaction

This protocol is suitable for a wide range of alkenes and is particularly useful for applications requiring spatial and temporal control.

Materials:

• 2-(Pyrrolidin-1-yl)ethane-1-thiol

• Alkene of choice (e.g., norbornene, allyl ether)

• Photoinitiator (e.g., 2,2-dimethoxy-2-phenylacetophenone, DMPA)

• Anhydrous, degassed solvent (e.g., THF, acetonitrile)

• UV lamp (e.g., 365 nm)

Procedure:

• Preparation of Reaction Mixture: In a quartz reaction vessel, dissolve the alkene (1.0 equiv) and 2-(Pyrrolidin-1-yl)ethane-1-thiol (1.1 equiv) in the chosen solvent.

• Addition of Photoinitiator: Add the photoinitiator (0.01-0.1 equiv) to the reaction mixture.

• Degassing: Sparge the solution with an inert gas (e.g., nitrogen or argon) for 15-30 minutes to remove dissolved oxygen, which can quench the radical reaction.

• Initiation: Place the reaction vessel under the UV lamp and irradiate at room temperature. Monitor the reaction progress by TLC, GC-MS, or NMR.

• Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Table 2: Typical Parameters for Photoinitiated Thiol-Ene Reaction

Parameter	Recommended Range	Notes
Thiol:Ene Ratio	1.1:1	A slight excess of thiol ensures complete conversion of the alkene.
Photoinitiator Conc.	1-10 mol%	Higher concentrations may be needed for less reactive alkenes.
Solvent Concentration	0.1-1.0 M	Adjust based on the solubility of reactants.
UV Wavelength	365 nm	Match the wavelength to the absorbance maximum of the photoinitiator.[18]
Reaction Time	5-60 min	Highly dependent on the reactivity of the substrates and light intensity.

Protocol for Thermally Initiated Thiol-Michael Addition

This protocol is ideal for reactions with electron-deficient alkenes where the inherent basicity of the pyrrolidine moiety can be leveraged.

Materials:

• 2-(Pyrrolidin-1-yl)ethane-1-thiol

• Electron-deficient alkene (e.g., methyl acrylate, N,N-dimethylacrylamide)

• Anhydrous solvent (e.g., DMF, DMSO)

Procedure:

• Preparation of Reaction Mixture: In a round-bottom flask equipped with a magnetic stir bar, dissolve the electron-deficient alkene (1.0 equiv) in the chosen solvent.

• Addition of Thiol: Add 2-(Pyrrolidin-1-yl)ethane-1-thiol (1.0-1.1 equiv) dropwise to the stirred solution at room temperature.

• Reaction: Stir the reaction mixture at room temperature or heat gently (e.g., 40-60 °C) to accelerate the reaction. Monitor the progress by TLC, LC-MS, or NMR.

• Work-up: Upon completion, remove the solvent under reduced pressure. The product can be purified by column chromatography if necessary.

Table 3: Key Considerations for Thiol-Michael Addition

Parameter	Guideline	Rationale
Alkene Substrate	Must be electron-deficient	The Michael addition is driven by the electrophilicity of the alkene.
Catalyst	None required (self-catalyzed)	The pyrrolidine moiety acts as an internal base catalyst.[5][6]
Temperature	Room temperature to 60 °C	Gentle heating can increase the reaction rate without promoting side reactions.
Solvent Choice	Polar aprotic (e.g., DMF, DMSO)	These solvents can help to stabilize the charged intermediates.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or no conversion in photo-reaction	Inefficient degassing; Incompatible photoinitiator; Low light intensity	Ensure thorough removal of oxygen; Select a photoinitiator that absorbs at the lamp's wavelength; Increase light intensity or move the lamp closer to the reaction vessel.
Side reactions in photo-reaction	Alkene homopolymerization	Use a 1:1 or slight excess of thiol to ene; this is a characteristic of thiol-ene reactions that often minimizes homopolymerization.[19]
Slow reaction in thermal addition	Low reactivity of the alkene	Gently heat the reaction mixture; Consider adding a small amount of a stronger, non-nucleophilic base if the internal catalysis is insufficient.
Product purification difficulties	Excess thiol reagent	Use a 1:1 stoichiometric ratio; Unreacted thiol can sometimes be removed by washing with a dilute aqueous acid solution to protonate the amine and transfer it to the aqueous phase.

Applications in Drug Development and Bioconjugation

The ability to form stable thioether linkages under mild conditions makes the thiol-ene reaction with 2-(Pyrrolidin-1-yl)ethane-1-thiol a valuable tool in drug development and bioconjugation.

• Peptide and Protein Modification: The thiol-ene reaction is orthogonal to many functional groups found in biological systems, making it suitable for the site-specific modification of peptides and proteins.[13] The pyrrolidine scaffold is also a key component of many bioactive molecules.[7][8]

• Drug Delivery: This chemistry can be used to conjugate drugs to polymers or other carriers for targeted delivery.

• Synthesis of Small Molecule Libraries: The high efficiency and broad substrate scope of the thiol-ene reaction are ideal for the rapid synthesis of compound libraries for screening.[20][21]

Conclusion

2-(Pyrrolidin-1-yl)ethane-1-thiol is a powerful and versatile reagent for thiol-ene reactions. Its unique dual functionality allows for both photoinitiated radical additions and self-catalyzed Michael additions. By understanding the underlying mechanisms and following the detailed protocols provided in these application notes, researchers can effectively leverage this compound for a wide range of applications in chemical synthesis, materials science, and drug discovery.

References

• Thiol-ene reaction. In Wikipedia; 2023. [Link]

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Application Notes and Protocols: 2-(Pyrrolidin-1-yl)ethane-1-thiol in Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Introduction: Unveiling the Potential of a Bifunctional Linker

In the landscape of bioconjugation, the strategic selection of linker molecules is paramount to the successful creation of stable and functional biomolecular conjugates. 2-(Pyrrolidin-1-yl)ethane-1-thiol is an intriguing heterobifunctional molecule possessing both a nucleophilic thiol group and a tertiary amine in the form of a pyrrolidine ring. While not as extensively documented in bioconjugation literature as other thiolated linkers, its unique structure presents compelling opportunities for the synthesis of novel bioconjugates, including antibody-drug conjugates (ADCs), functionalized nanoparticles, and peptide modifications.

The thiol (-SH) group is a well-established functional handle for bioconjugation due to its high nucleophilicity, particularly its propensity to react selectively with specific electrophilic partners under mild physiological conditions.[1][2][3] This reactivity is most commonly exploited in reactions with maleimides and haloacetamides to form stable thioether bonds.[4][5] The presence of the pyrrolidine ring, a cyclic tertiary amine, may influence the local chemical environment, potentially impacting reaction kinetics and the physicochemical properties of the final conjugate, such as solubility and stability.

These application notes will provide a comprehensive overview of the potential applications of 2-(Pyrrolidin-1-yl)ethane-1-thiol in bioconjugation, complete with detailed, representative protocols for its use. The methodologies described herein are grounded in established principles of thiol-based bioconjugation chemistry.

Core Principles and Mechanistic Insights

The primary utility of 2-(Pyrrolidin-1-yl)ethane-1-thiol in bioconjugation stems from the reactivity of its terminal thiol group. The most prevalent and well-characterized reaction for thiol-mediated bioconjugation is the Michael addition to a maleimide.

Thiol-Maleimide Ligation: A Cornerstone of Bioconjugation

The reaction between a thiol and a maleimide is a cornerstone of bioconjugation, prized for its high selectivity and efficiency under physiological conditions (pH 6.5-7.5).[4][6] At this pH range, the thiol group is significantly more reactive than amine groups (like the side chain of lysine), allowing for chemoselective modification of cysteine residues in proteins or other thiol-containing biomolecules.[4][6] The reaction proceeds via a Michael addition, forming a stable thioether linkage (a thiosuccinimide).[4]

It is crucial to acknowledge a key consideration with traditional thiol-maleimide conjugates: the potential for retro-Michael reactions. This reversal of the conjugation can lead to the detachment of the payload, particularly in the presence of other thiols like glutathione in vivo, which can compromise the efficacy and safety of the bioconjugate.[7] Strategies to mitigate this include the use of "self-hydrolyzing" maleimides or post-conjugation hydrolysis of the thiosuccinimide ring to form a more stable structure.[7][8]

The pyrrolidine moiety of 2-(Pyrrolidin-1-yl)ethane-1-thiol is a tertiary amine. While not directly participating in the primary conjugation reaction with a maleimide, its basicity could influence the local pH, potentially affecting the rate of the thiol-maleimide reaction. Furthermore, the presence of this amine may enhance the aqueous solubility of the linker and the resulting bioconjugate.

Applications and Experimental Protocols

The bifunctional nature of 2-(Pyrrolidin-1-yl)ethane-1-thiol opens doors to a variety of bioconjugation applications. Below are detailed protocols for two key areas: protein modification and nanoparticle functionalization.

Protein Modification: Site-Specific Conjugation to Cysteine Residues

This protocol describes the conjugation of 2-(Pyrrolidin-1-yl)ethane-1-thiol to a maleimide-functionalized protein. This could be a step in the synthesis of an antibody-drug conjugate (ADC) where the thiol-containing linker is attached to the drug, and this complex is then conjugated to a maleimide-activated antibody.

Workflow for Protein Modification

A streamlined workflow for protein conjugation.

Materials:

• Maleimide-activated protein (e.g., antibody, enzyme)

• 2-(Pyrrolidin-1-yl)ethane-1-thiol

• Conjugation Buffer: Phosphate-buffered saline (PBS), pH 7.2, with 5 mM EDTA

• Quenching Solution: 1 M N-acetylcysteine in water

• Purification column (e.g., size-exclusion chromatography)

• Analytical instruments (e.g., SDS-PAGE, mass spectrometer)

Protocol:

• Protein Preparation:

  • Dissolve the maleimide-activated protein in conjugation buffer to a final concentration of 1-10 mg/mL.

  • If the protein has existing disulfide bonds that need to be reduced to generate free thiols for conjugation, incubate with a reducing agent like TCEP (tris(2-carboxyethyl)phosphine). Remove the reducing agent before adding the maleimide-containing linker.

• Linker Preparation:

  • Prepare a stock solution of 2-(Pyrrolidin-1-yl)ethane-1-thiol in a water-miscible organic solvent like DMSO or DMF immediately before use to minimize oxidation of the thiol.

• Conjugation Reaction:

  • Add a 5- to 20-fold molar excess of the 2-(Pyrrolidin-1-yl)ethane-1-thiol solution to the protein solution. The optimal ratio should be determined empirically.

  • Incubate the reaction mixture at room temperature for 1-2 hours with gentle mixing. The reaction can also be performed at 4°C for longer incubation times (e.g., overnight) to minimize protein degradation.

• Quenching:

  • To stop the reaction, add a 100-fold molar excess of the quenching solution (N-acetylcysteine) relative to the starting amount of the maleimide-activated protein. Incubate for 20 minutes at room temperature.

• Purification:

  • Remove unconjugated linker and quenching reagent by size-exclusion chromatography (SEC) using an appropriate buffer (e.g., PBS).

  • Monitor the elution profile by UV absorbance at 280 nm.

• Characterization:

  • Analyze the purified conjugate by SDS-PAGE to confirm the increase in molecular weight.

  • Use mass spectrometry (e.g., MALDI-TOF or ESI-MS) to determine the number of linker molecules conjugated per protein (drug-to-antibody ratio, DAR, in the context of ADCs).

Nanoparticle Functionalization: Creating Biocompatible Nanosystems

Thiolated molecules are widely used to functionalize the surface of nanoparticles, such as gold nanoparticles (AuNPs), to enhance their biocompatibility and enable further conjugation with targeting ligands or therapeutic agents.[9][10][11]

Workflow for Nanoparticle Functionalization

A general workflow for nanoparticle functionalization.

Materials:

• Aqueous suspension of nanoparticles (e.g., gold or silver nanoparticles)

• 2-(Pyrrolidin-1-yl)ethane-1-thiol

• Ethanol

• Deionized water

• Centrifuge

• Analytical instruments (e.g., Dynamic Light Scattering, Transmission Electron Microscopy, X-ray Photoelectron Spectroscopy)

Protocol:

• Linker Solution Preparation:

  • Prepare a solution of 2-(Pyrrolidin-1-yl)ethane-1-thiol in ethanol or a mixture of ethanol and water.

• Functionalization Reaction:

  • Add the ethanolic solution of 2-(Pyrrolidin-1-yl)ethane-1-thiol to the aqueous nanoparticle suspension with vigorous stirring. The final concentration of the thiol linker will depend on the nanoparticle concentration and desired surface coverage.

  • Allow the mixture to react for several hours (e.g., 12-24 hours) at room temperature to ensure complete ligand exchange on the nanoparticle surface.

• Purification:

  • Purify the functionalized nanoparticles by repeated centrifugation and resuspension in deionized water or an appropriate buffer to remove excess unbound linker.

  • The number of washing steps will depend on the initial concentration of the linker and the desired purity.

• Characterization:

  • Confirm successful functionalization using appropriate analytical techniques:

    • Dynamic Light Scattering (DLS): To measure the change in hydrodynamic diameter and zeta potential.

    • Transmission Electron Microscopy (TEM): To visualize the nanoparticles and ensure they have not aggregated.

    • X-ray Photoelectron Spectroscopy (XPS): To confirm the presence of sulfur and nitrogen on the nanoparticle surface.

Quantitative Data and Considerations

Parameter	Recommended Range	Rationale
Reaction pH	6.5 - 7.5	Optimal for selective thiol-maleimide reaction, minimizing reaction with amines.[6]
Linker:Protein Molar Ratio	5:1 to 20:1	Ensures sufficient excess of the linker to drive the reaction to completion. The exact ratio should be optimized for each specific protein.
Reaction Temperature	4°C to 25°C	Room temperature (25°C) for faster kinetics (1-2 hours). 4°C for longer reactions (overnight) to maintain protein stability.
Quenching Reagent	N-acetylcysteine, Cysteine	Small molecule thiols to cap any unreacted maleimide groups.

Conclusion and Future Perspectives

2-(Pyrrolidin-1-yl)ethane-1-thiol represents a promising, albeit underutilized, tool in the bioconjugation toolbox. Its straightforward structure, combining a reactive thiol with a tertiary amine, makes it a candidate for creating novel bioconjugates with potentially enhanced properties. The protocols outlined in these application notes provide a solid foundation for researchers to begin exploring the utility of this linker in their specific applications. Future work should focus on a systematic evaluation of the impact of the pyrrolidine group on conjugation efficiency, conjugate stability, and in vitro/in vivo performance. Such studies will be instrumental in fully elucidating the potential of 2-(Pyrrolidin-1-yl)ethane-1-thiol in the development of next-generation biotherapeutics and diagnostic agents.

References

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Application Notes and Protocols for Nanoparticle Surface Functionalization with 2-(Pyrrolidin-1-yl)ethane-1-thiol

Introduction: A Ligand for Intelligent Nanoparticle Surfaces

In the realm of nanoparticle surface engineering, the choice of ligand is paramount to dictating the ultimate function and fate of the nanoparticle in a biological or chemical system. 2-(Pyrrolidin-1-yl)ethane-1-thiol emerges as a ligand of significant interest for researchers in drug development, diagnostics, and catalysis. Its unique molecular architecture, featuring a terminal thiol for robust anchoring to metallic nanoparticles and a tertiary amine within a pyrrolidine ring, offers a compelling combination of stability and stimulus-responsiveness.

The thiol group provides a strong, covalent-like bond with surfaces of noble metal nanoparticles, such as gold and silver, ensuring a stable functionalization that can withstand harsh biological environments.[1] Concurrently, the pyrrolidine moiety's tertiary amine introduces a pH-sensitive handle. In acidic environments, this amine group becomes protonated, leading to a change in the nanoparticle's surface charge and hydrophilicity. This "smart" behavior can be harnessed for triggered drug release in acidic tumor microenvironments or within the endo-lysosomal pathway of cells.[2][3][4]

This comprehensive guide provides detailed protocols and technical insights for the synthesis of 2-(Pyrrolidin-1-yl)ethane-1-thiol, its application in the surface functionalization of gold nanoparticles, and the characterization of the resulting intelligent nanosystems. Furthermore, we present an application-specific protocol for pH-triggered cargo release, underscoring the potential of these functionalized nanoparticles in advanced therapeutic and diagnostic platforms.

Part 1: Synthesis of 2-(Pyrrolidin-1-yl)ethane-1-thiol

A reliable supply of the functionalizing ligand is the first critical step. While commercially available, in-house synthesis can be cost-effective for large-scale use. A plausible and efficient two-step synthesis is outlined below, starting from readily available precursors. This proposed synthesis is based on established organic chemistry principles for the formation of thioacetates and their subsequent hydrolysis to thiols.

Proposed Synthesis Workflow

Caption: Proposed synthesis of 2-(Pyrrolidin-1-yl)ethane-1-thiol.

Step-by-Step Synthesis Protocol

Step 1: Synthesis of S-(2-(Pyrrolidin-1-yl)ethyl) ethanethioate

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve pyrrolidine (1 equivalent) in a suitable aprotic solvent such as acetonitrile.

• Addition of Reagents: To this solution, add 2-bromoethyl acetate (1.1 equivalents) dropwise at room temperature. A mild exotherm may be observed.

• Intermediate Formation: Stir the reaction mixture at room temperature for 12-18 hours to form 1-(2-acetoxyethyl)pyrrolidine. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Thioacetate Reaction: After the formation of the intermediate, add potassium thioacetate (1.2 equivalents) to the reaction mixture.

• Reflux: Heat the mixture to reflux (approximately 82°C for acetonitrile) and maintain for 4-6 hours. Monitor the reaction for the disappearance of the intermediate and the formation of the thioacetate product by TLC.

• Work-up: After cooling to room temperature, filter the reaction mixture to remove any inorganic salts. Concentrate the filtrate under reduced pressure to obtain the crude S-(2-(Pyrrolidin-1-yl)ethyl) ethanethioate. This crude product can be purified by column chromatography on silica gel.

Step 2: Hydrolysis to 2-(Pyrrolidin-1-yl)ethane-1-thiol

• Acid Hydrolysis: Dissolve the purified S-(2-(Pyrrolidin-1-yl)ethyl) ethanethioate in a mixture of methanol and concentrated hydrochloric acid (e.g., 3:1 v/v).

• Reaction Conditions: Stir the solution at room temperature for 12-24 hours. The hydrolysis can be monitored by TLC or gas chromatography-mass spectrometry (GC-MS).

• Neutralization and Extraction: Carefully neutralize the reaction mixture with a saturated solution of sodium bicarbonate. Extract the aqueous layer with a suitable organic solvent such as dichloromethane or ethyl acetate.

• Purification: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the final product, 2-(Pyrrolidin-1-yl)ethane-1-thiol. The purity can be assessed by NMR and mass spectrometry.

Part 2: Functionalization of Gold Nanoparticles

The functionalization of pre-synthesized gold nanoparticles (AuNPs) with 2-(Pyrrolidin-1-yl)ethane-1-thiol is typically achieved through a ligand exchange reaction. In this process, the thiol group displaces the weakly bound stabilizing agents, such as citrate ions, from the surface of the AuNPs.

Functionalization Workflow

Caption: Mechanism of pH-triggered cargo release.

Protocol for pH-Triggered Release of a Model Anionic Cargo (e.g., Carboxyfluorescein)

• Cargo Loading:

  • Disperse the purified 2-(Pyrrolidin-1-yl)ethane-1-thiol functionalized AuNPs in a low ionic strength buffer at a pH where the pyrrolidine is partially deprotonated (e.g., pH 8.0).

  • Add a solution of the anionic cargo (e.g., carboxyfluorescein) to the nanoparticle dispersion and incubate with gentle mixing for 1-2 hours to allow for electrostatic binding.

  • Purify the cargo-loaded nanoparticles by centrifugation to remove any unbound cargo.

• pH-Triggered Release Study:

  • Resuspend the cargo-loaded AuNPs in buffers of different pH values (e.g., pH 7.4 and pH 5.5) to simulate physiological and endosomal conditions, respectively.

  • Incubate the samples at 37°C.

  • At various time points, centrifuge the samples to pellet the nanoparticles.

  • Collect the supernatant and measure the fluorescence intensity to quantify the amount of released cargo.

• Data Analysis:

  • Plot the cumulative percentage of released cargo as a function of time for each pH condition.

  • A significantly higher and faster release profile at pH 5.5 compared to pH 7.4 would demonstrate the pH-responsive nature of the delivery system.

Part 5: Biocompatibility and Cytotoxicity Considerations

Preliminary assessment of the biocompatibility of the functionalized nanoparticles is crucial for any biological application. While the pyrrolidine moiety is found in many natural and synthetic bioactive compounds, its presentation on a nanoparticle surface warrants careful evaluation. [5]

• Cytotoxicity Assays: Standard assays such as MTT or MTS can be performed on relevant cell lines to determine the concentration-dependent toxicity of the functionalized nanoparticles. Studies on nanoparticles with pyrrolidinone-based coatings have shown low cytotoxicity, suggesting a good starting point for these materials.

• Hemolysis Assays: For intravenous applications, a hemolysis assay should be conducted to assess the nanoparticles' interaction with red blood cells.

It is important to note that the overall toxicity profile will depend on various factors including the nanoparticle core material, size, surface charge, and the specific cell type being investigated.

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The Dual-Action Ligand: A Guide to Using 2-(Pyrrolidin-1-yl)ethane-1-thiol as a Capping Agent for Nanoparticle Synthesis

Introduction: Beyond Simple Stabilization

In the landscape of nanoparticle engineering, the choice of capping agent is paramount, dictating not only the stability and monodispersity of the nanoparticles but also their ultimate functionality. While traditional alkanethiols provide robust stabilization through the formation of strong gold-sulfur bonds, they often lack the inherent functionality required for advanced applications. This guide introduces 2-(Pyrrolidin-1-yl)ethane-1-thiol, a bifunctional ligand that offers a compelling combination of strong nanoparticle anchoring and a versatile, accessible tertiary amine moiety.

The unique molecular architecture of 2-(Pyrrolidin-1-yl)ethane-1-thiol, featuring a terminal thiol group for covalent attachment to the nanoparticle surface and a pyrrolidine ring, opens new avenues for researchers in drug delivery, catalysis, and sensing. The thiol group ensures a stable nanoparticle core, while the pyrrolidine's tertiary amine provides a locus for pH-dependent charge modulation, further ligand conjugation, or catalytic activity. This document provides a comprehensive overview, detailed protocols, and practical insights for leveraging this versatile capping agent in your research.

The Synergistic Role of Thiol and Pyrrolidine Moieties

The efficacy of 2-(Pyrrolidin-1-yl)ethane-1-thiol as a capping agent stems from the distinct yet complementary roles of its two key functional groups.

• The Thiol Anchor: The terminal thiol (-SH) group serves as a powerful anchor, forming a strong covalent bond with the surface of gold and other noble metal nanoparticles. This Au-S bond is the cornerstone of nanoparticle stability, preventing aggregation and uncontrolled growth during and after synthesis.

• The Functional Pyrrolidine Headgroup: The pyrrolidine ring, a five-membered saturated heterocycle containing a tertiary amine, projects outwards from the nanoparticle surface. This moiety imparts several desirable characteristics:

  • pH-Responsiveness: The tertiary amine has a pKa that allows for protonation in acidic environments, leading to a positively charged nanoparticle surface. This charge can be exploited for electrostatic interactions, cellular uptake, or pH-triggered drug release.

  • Secondary Functionalization: The lone pair of electrons on the nitrogen atom can act as a nucleophile, enabling further chemical modifications and the attachment of targeting ligands, imaging agents, or therapeutic molecules.

  • Enhanced Biocompatibility: The pyrrolidine scaffold is a common motif in many natural products and pharmaceuticals, which can contribute to improved biocompatibility of the capped nanoparticles.[1]

  • Catalytic Potential: The amine group can act as a basic site, potentially enhancing the catalytic activity of the nanoparticle in certain reactions.[2][3]

The interplay between the robust anchoring of the thiol and the versatile functionality of the pyrrolidine group makes 2-(Pyrrolidin-1-yl)ethane-1-thiol a superior choice for the rational design of functional nanomaterials.

Experimental Protocols

Safety First: Handling 2-(Pyrrolidin-1-yl)ethane-1-thiol

Before commencing any experimental work, it is crucial to consult the Safety Data Sheet (SDS). 2-(Pyrrolidin-1-yl)ethane-1-thiol is a flammable liquid and vapor, and is toxic if swallowed, in contact with skin, or if inhaled.[4]

Key Safety Precautions:

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Keep away from heat, sparks, open flames, and hot surfaces.

• Use non-sparking tools and take precautionary measures against static discharge.

• Store in a tightly closed container in a cool, well-ventilated place.

Protocol 1: One-Pot Synthesis of 2-(Pyrrolidin-1-yl)ethane-1-thiol Capped Gold Nanoparticles (AuNPs)

This protocol is adapted from the well-established Brust-Schiffrin two-phase synthesis method, modified for a one-pot approach suitable for 2-(Pyrrolidin-1-yl)ethane-1-thiol.

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• 2-(Pyrrolidin-1-yl)ethane-1-thiol

• Sodium borohydride (NaBH₄)

• Toluene

• Ethanol

• Deionized water

Equipment:

• Glass vials

• Magnetic stirrer and stir bars

• Pipettes

• Centrifuge

Procedure:

• Preparation of Precursor Solution:

  • Dissolve 30 mg of HAuCl₄·3H₂O in 10 mL of deionized water to create a yellow aqueous solution.

  • In a separate vial, dissolve a 2 to 10-fold molar excess of 2-(Pyrrolidin-1-yl)ethane-1-thiol in 10 mL of toluene. The molar ratio of thiol to gold is a critical parameter for controlling nanoparticle size; a higher thiol concentration generally leads to smaller nanoparticles.[5][6]

• Phase Transfer of Gold:

  • Combine the aqueous gold solution and the toluene solution of the capping agent in a larger vial.

  • Stir the biphasic mixture vigorously for 30 minutes. The tetrachloroaurate ions will transfer from the aqueous phase to the organic phase, indicated by the aqueous phase becoming colorless and the organic phase turning orange/red.

• Reduction and Nanoparticle Formation:

  • Prepare a fresh solution of NaBH₄ (e.g., 25 mg in 5 mL of ice-cold deionized water).

  • While stirring the biphasic mixture vigorously, add the NaBH₄ solution dropwise. A rapid color change of the organic phase to a deep ruby red or dark brown indicates the formation of gold nanoparticles.

  • Continue stirring for at least 4 hours to ensure complete reaction and stabilization.

• Purification of Nanoparticles:

  • Separate the organic phase containing the nanoparticles.

  • Add an excess of ethanol (e.g., 40 mL) to the organic phase to precipitate the nanoparticles.

  • Centrifuge the mixture (e.g., at 8000 rpm for 15 minutes).

  • Discard the supernatant and re-disperse the nanoparticle pellet in a small volume of toluene.

  • Repeat the precipitation and re-dispersion steps at least two more times to remove excess capping agent and reaction byproducts.

• Final Product:

  • After the final wash, dry the nanoparticle pellet under a stream of nitrogen or in a vacuum oven at low temperature.

  • The resulting 2-(Pyrrolidin-1-yl)ethane-1-thiol capped AuNPs can be stored as a solid or re-dispersed in a suitable organic solvent.

Workflow for One-Pot Synthesis:

Caption: Workflow for the one-pot synthesis of capped AuNPs.

Protocol 2: Ligand Exchange for Capping Pre-synthesized Nanoparticles

This protocol is suitable for modifying existing nanoparticles (e.g., citrate-capped AuNPs) with 2-(Pyrrolidin-1-yl)ethane-1-thiol.

Materials:

• Pre-synthesized aqueous nanoparticle solution (e.g., citrate-capped AuNPs)

• 2-(Pyrrolidin-1-yl)ethane-1-thiol

• Ethanol

• Deionized water

Equipment:

• Glass vials

• Magnetic stirrer and stir bars

• Centrifuge

Procedure:

• Preparation:

  • To 10 mL of the aqueous nanoparticle solution, add a solution of 2-(Pyrrolidin-1-yl)ethane-1-thiol in ethanol (e.g., 100 µL of a 10 mM solution). The final concentration of the capping agent should be in excess relative to the surface area of the nanoparticles.

• Ligand Exchange Reaction:

  • Stir the mixture at room temperature for 12-24 hours. The thiol group will displace the existing citrate ligands on the nanoparticle surface.

• Purification:

  • Centrifuge the solution to pellet the nanoparticles. The speed and time will depend on the nanoparticle size and concentration.

  • Remove the supernatant and re-disperse the nanoparticles in deionized water or ethanol.

  • Repeat the centrifugation and re-dispersion steps three times to ensure the removal of displaced ligands and excess capping agent.

• Final Product:

  • After the final wash, re-disperse the nanoparticles in the desired solvent for storage and further use.

Ligand Exchange Workflow:

Caption: Workflow for ligand exchange on pre-synthesized nanoparticles.

Characterization of Capped Nanoparticles

Thorough characterization is essential to confirm the successful synthesis and capping of the nanoparticles.

Technique	Parameter Measured	Expected Outcome for Successful Capping
UV-Visible Spectroscopy	Surface Plasmon Resonance (SPR)	A distinct SPR peak around 520-530 nm for spherical AuNPs. A slight red-shift may be observed upon successful capping due to the change in the local refractive index at the nanoparticle surface.[7][8]
Transmission Electron Microscopy (TEM)	Size, shape, and dispersity	Monodisperse, spherical nanoparticles with a visible organic shell around the core.[5]
Dynamic Light Scattering (DLS)	Hydrodynamic diameter and size distribution	An increase in hydrodynamic diameter compared to the uncapped core, confirming the presence of the organic ligand shell. A narrow size distribution indicates good monodispersity.
Fourier-Transform Infrared (FTIR) Spectroscopy	Surface functional groups	Disappearance of the S-H stretching band (around 2550 cm⁻¹) and the appearance of characteristic C-N and C-H stretching bands from the pyrrolidine ring.
X-ray Photoelectron Spectroscopy (XPS)	Elemental composition and chemical states	Presence of Au, S, C, and N signals. The S 2p spectrum can confirm the formation of the Au-S bond.
Zeta Potential Measurement	Surface charge	A positive zeta potential in acidic conditions (pH < pKa of the pyrrolidine amine) and a near-neutral or slightly negative potential in neutral or basic conditions, demonstrating the pH-responsiveness of the capping agent.

Applications and Future Directions

The unique properties of 2-(Pyrrolidin-1-yl)ethane-1-thiol-capped nanoparticles make them highly promising for a range of applications.

Drug and Gene Delivery

The pH-responsive nature of the pyrrolidine group can be exploited for "smart" drug delivery systems.[9][10] For instance, a drug can be loaded onto the nanoparticles under neutral conditions and released in the acidic microenvironment of a tumor or within the endosomes of a cell. The positive charge at low pH can also facilitate interaction with negatively charged cell membranes, enhancing cellular uptake.[9]

Catalysis

The amine functionality of the pyrrolidine ring can act as a basic catalyst or co-catalyst in various organic reactions.[2][3][11] When immobilized on the surface of a gold nanoparticle, this can lead to a synergistic catalytic effect, where both the nanoparticle core and the organic ligand shell participate in the reaction.

Sensing and Diagnostics

The pyrrolidine moiety can be further functionalized with recognition elements such as antibodies or aptamers for the development of targeted biosensors. The gold nanoparticle core can provide a colorimetric or surface-enhanced Raman scattering (SERS) signal for detection.[12][13]

Conclusion

2-(Pyrrolidin-1-yl)ethane-1-thiol is a powerful and versatile capping agent that offers a significant advantage over simple alkanethiols. By providing both a strong anchoring group and a functional headgroup, it enables the creation of highly stable and functional nanoparticles. The detailed protocols and characterization guidelines provided in this document should serve as a valuable resource for researchers and scientists looking to explore the exciting possibilities of this dual-action ligand in their work. The continued exploration of such bifunctional capping agents will undoubtedly pave the way for the next generation of advanced nanomaterials for biomedical and catalytic applications.

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Application Notes and Protocols for 2-(Pyrrolidin-1-yl)ethane-1-thiol in Radiopharmaceutical Synthesis

For Distribution To: Researchers, Scientists, and Drug Development Professionals in Nuclear Medicine and Radiopharmaceutical Chemistry.

Introduction: Unveiling the Potential of Aminothiol Ligands in Radiopharmacy

The development of novel radiopharmaceuticals is a cornerstone of advancing diagnostic and therapeutic nuclear medicine. A critical component in the design of many of these agents, particularly those based on the workhorse radionuclide Technetium-99m (99mTc), is the chelating molecule. This molecule securely binds the metallic radionuclide, preventing its release in vivo and dictating the pharmacokinetic profile of the resulting radiotracer.

This document provides a detailed examination of 2-(Pyrrolidin-1-yl)ethane-1-thiol, a simple aminothiol, as a potential chelating agent for the synthesis of 99mTc-based radiopharmaceuticals. While direct, peer-reviewed literature on the specific use of 2-(Pyrrolidin-1-yl)ethane-1-thiol in radiopharmaceutical synthesis is not extensively available at the time of this writing, its chemical structure—possessing both a tertiary amine (pyrrolidine) and a thiol group—places it within a well-studied class of compounds known for their ability to form stable complexes with technetium.[1][2][3]

Therefore, this guide will proceed based on established principles of technetium coordination chemistry and the known reactivity of aminothiol ligands.[1][3] We will explore the theoretical basis for its use, propose a detailed protocol for its radiolabeling with 99mTc, and discuss potential applications and quality control measures. This document is intended to serve as a foundational guide for researchers looking to explore the utility of this and similar novel aminothiol ligands.

The Scientific Rationale: Why Aminothiols are Effective Chelators for Technetium-99m

Technetium-99m is the most widely used radionuclide in diagnostic imaging, owing to its ideal nuclear properties, including a 6-hour half-life and the emission of a 140 keV gamma ray, which is readily detected by SPECT cameras.[4] For its use in targeted radiopharmaceuticals, 99mTc, typically obtained from a 99Mo/99mTc generator as the pertechnetate ion ([99mTcO4]-), must be reduced to a lower, more reactive oxidation state and stabilized by a chelating agent.[2]

The combination of amine and thiol functional groups in a single molecule, such as 2-(Pyrrolidin-1-yl)ethane-1-thiol, provides an excellent coordination environment for the reduced technetium core.

• The Role of the Thiol Group: The deprotonated thiol (thiolate, R-S-) is a soft Lewis base, exhibiting a strong affinity for the soft Lewis acidic technetium center, particularly the Tc(V) oxo core ([Tc=O]3+).[1] It forms a strong covalent bond with the technetium atom, providing a key anchor point for the chelate.

• The Role of the Amine Group: The nitrogen atom of the pyrrolidine ring is a Lewis base that can also donate its lone pair of electrons to the technetium center, completing the coordination sphere and enhancing the overall stability of the complex.[2]

The spatial arrangement of these donor atoms is crucial for forming a stable, sterically unhindered complex. The ethanediyl backbone of 2-(Pyrrolidin-1-yl)ethane-1-thiol allows for the formation of a five-membered chelate ring with the technetium center, a thermodynamically favorable conformation.

Proposed Coordination of 2-(Pyrrolidin-1-yl)ethane-1-thiol with Technetium-99m

Based on the established chemistry of bis(aminothiol) (BAT) chelators, it is hypothesized that two molecules of 2-(Pyrrolidin-1-yl)ethane-1-thiol would coordinate to a single [99mTc=O]3+ core to form a neutral, lipophilic complex. This "N2S2" coordination geometry is a well-established motif in technetium chemistry, often leading to stable complexes with favorable biodistribution properties, such as the ability to cross the blood-brain barrier.[3]

Figure 1: Proposed reaction scheme for the chelation of 99mTc by 2-(Pyrrolidin-1-yl)ethane-1-thiol.

Experimental Protocol: Synthesis of [99mTc]Tc-PYT Complex

This section provides a detailed, step-by-step methodology for the radiolabeling of 2-(Pyrrolidin-1-yl)ethane-1-thiol with 99mTc. This protocol is based on standard methods for preparing 99mTc-N2S2 complexes and should be performed in a certified radiopharmacy laboratory, adhering to all relevant radiation safety regulations.

Materials and Reagents

Reagent	Supplier	Grade	Notes
2-(Pyrrolidin-1-yl)ethane-1-thiol	e.g., Santa Cruz Biotechnology	≥95%	Store under inert gas to prevent oxidation of the thiol group.[5]
Stannous Chloride Dihydrate (SnCl2·2H2O)	Sigma-Aldrich	ACS Reagent	A freshly prepared solution should be used for each labeling.
Sodium Pertechnetate ([99mTcO4]-)	From 99Mo/99mTc Generator	Eluate in 0.9% Saline	Elute generator according to manufacturer's instructions. Use within 2 hours of elution.
Ethanol	Decon Labs	200 Proof, USP Grade	For dissolving the ligand.
0.9% Sodium Chloride for Injection	Baxter	USP Grade	For dilutions.
Hydrochloric Acid (HCl)	Fisher Scientific	0.1 N, Certified	For pH adjustment of the stannous chloride solution.
Nitrogen Gas	Airgas	Ultra-High Purity (99.999%)	For creating an inert atmosphere.
Sterile, pyrogen-free reaction vials (10 mL)	Cardinal Health
Syringes and 0.22 µm sterile filters	Becton Dickinson	For sterile filtration of the final product.

Protocol Workflow

Figure 2: Step-by-step workflow for the synthesis of the [99mTc]Tc-PYT complex.

Detailed Procedure

• Preparation of Ligand Solution:

  • In a clean, dry vial, dissolve 1 mg of 2-(Pyrrolidin-1-yl)ethane-1-thiol in 1 mL of 200 proof ethanol.

  • Vortex until fully dissolved. This solution should be prepared fresh.

• Preparation of Stannous Chloride Solution:

  • In a separate clean, dry vial, dissolve 1 mg of stannous chloride dihydrate in 1 mL of cold 0.1 N HCl.

  • Vortex until fully dissolved. This solution is highly susceptible to oxidation and must be used immediately.

• Radiolabeling Reaction:

  • In a sterile, pyrogen-free 10 mL reaction vial, add 100 µL of the 2-(Pyrrolidin-1-yl)ethane-1-thiol solution (100 µg of ligand).

  • Add 50 µL of the freshly prepared stannous chloride solution (50 µg of SnCl2).

  • Gently swirl the vial.

  • Add up to 1 mL of sodium pertechnetate ([99mTcO4]-) eluate, containing the desired amount of radioactivity (e.g., 10-30 mCi).

  • The final reaction volume should be brought up to 2 mL with 0.9% sodium chloride for injection.

  • Incubate the reaction vial at room temperature for 20 minutes.

• Quality Control:

  • Before administration, the radiochemical purity (RCP) of the [99mTc]Tc-PYT complex must be determined.

  • Thin-Layer Chromatography (TLC):

    • System 1 (Saline): Use a silica gel plate with 0.9% NaCl as the mobile phase. The [99mTc]Tc-PYT complex will remain at the origin (Rf = 0), while free pertechnetate ([99mTcO4]-) will move with the solvent front (Rf = 1).

    • System 2 (Methanol/HCl): Use a silica gel plate with a 99:1 mixture of methanol and concentrated HCl as the mobile phase. The [99mTc]Tc-PYT complex will move from the origin (Rf > 0.5), while any reduced/hydrolyzed technetium (99mTcO2) will remain at the origin (Rf = 0).

  • The RCP should be >90% for clinical use.

• Final Product Formulation:

  • If the RCP is acceptable, draw the solution through a 0.22 µm sterile filter into a sterile, pyrogen-free syringe for administration.

Expected Results and Quality Control Parameters

Parameter	Specification	Method
Appearance	Clear, colorless solution	Visual Inspection
pH	5.0 - 6.5	pH paper
Radiochemical Purity	> 90%	TLC/HPLC
Free [99mTcO4]-	< 5%	TLC
99mTcO2 (Colloid)	< 5%	TLC

Potential Applications and Future Directions

The physicochemical properties of the resulting [99mTc]Tc-PYT complex will ultimately determine its applications. Given the N2S2 core, the complex is expected to be neutral and lipophilic. Such characteristics are often associated with radiopharmaceuticals designed for:

• Brain Perfusion Imaging: Lipophilic 99mTc complexes can cross the intact blood-brain barrier, allowing for the visualization of cerebral blood flow. This could be valuable in the diagnosis of stroke, dementia, and other neurological disorders.

• Myocardial Perfusion Imaging: While many modern cardiac agents are cation-based, neutral lipophilic complexes have also been explored for heart imaging.

• Tumor Imaging: The biodistribution could potentially show uptake in certain tumor types, although this is less predictable without a specific targeting moiety.

Future research should focus on the full characterization of the [99mTc]Tc-PYT complex, including in vitro stability studies in human serum and in vivo biodistribution studies in animal models. Furthermore, 2-(Pyrrolidin-1-yl)ethane-1-thiol could be derivatized to create a bifunctional chelator. By attaching a biologically active molecule (e.g., a peptide or antibody fragment) to the pyrrolidine ring, the resulting conjugate could be used to deliver 99mTc to specific biological targets, opening up a wide array of possibilities in targeted diagnostic imaging. The thiol group's high reactivity also makes it a candidate for site-specific conjugation strategies using maleimide chemistry, further expanding its versatility.[6][7][8]

Conclusion

While 2-(Pyrrolidin-1-yl)ethane-1-thiol is not yet an established chelator in radiopharmaceutical science, its chemical structure holds significant promise, particularly for the chelation of 99mTc. Based on the well-understood principles of aminothiol coordination chemistry, it is likely to form a stable, neutral N2S2 complex with the [99mTc=O]3+ core. The protocols and theoretical framework provided in this document offer a robust starting point for researchers to synthesize and evaluate this novel radiotracer. Further investigation is warranted to fully characterize its properties and explore its potential as a new agent for diagnostic nuclear medicine.

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The Versatility of 2-(1-Pyrrolidinyl)ethanethiol in Click Chemistry: A Guide for Researchers

Introduction: Unlocking New Potential in Thiol-Ene Click Chemistry

The thiol-ene "click" reaction has emerged as a robust and versatile tool in the fields of materials science, bioconjugation, and drug development, celebrated for its high efficiency, rapid reaction rates, and tolerance to a wide array of functional groups.[1][2] This guide focuses on a unique and promising reagent, 2-(1-pyrrolidinyl)ethanethiol , and its applications in this powerful conjugation chemistry. The presence of the tertiary amine in the pyrrolidine ring, in addition to the reactive thiol group, imparts distinct properties that open doors to novel applications, particularly in the creation of "smart" materials and advanced drug delivery systems.

The pyrrolidine moiety introduces a pH-responsive character to the molecules and materials it is incorporated into.[3] This allows for the development of hydrogels that swell or shrink in response to changes in pH, enabling controlled release of encapsulated therapeutics.[4] Furthermore, the thiol group provides a strong anchor for functionalizing surfaces, most notably gold nanoparticles, which are pivotal in diagnostics and targeted drug delivery.[5] This document provides detailed application notes and protocols for leveraging the unique attributes of 2-(1-pyrrolidinyl)ethanethiol in cutting-edge research.

Core Applications and Methodologies

Application 1: Development of pH-Responsive Hydrogels for Controlled Drug Release

The incorporation of 2-(1-pyrrolidinyl)ethanethiol into hydrogel networks via thiol-ene click chemistry allows for the fabrication of materials that can intelligently respond to their environment. The pyrrolidine nitrogen can be protonated at acidic pH, leading to electrostatic repulsion and swelling of the hydrogel, which in turn facilitates the release of a loaded drug. Conversely, at neutral or basic pH, the amine is deprotonated, causing the hydrogel to contract and retain its cargo.[3][6]

Caption: Workflow for the synthesis and characterization of a pH-responsive hydrogel.

Materials:

• Multi-ene polymer (e.g., 4-arm PEG-allyl ether, 10 kDa)

• 2-(1-pyrrolidinyl)ethanethiol

• Photoinitiator (e.g., 2,2-dimethoxy-2-phenylacetophenone - DMPA)

• Phosphate-buffered saline (PBS) at various pH values (e.g., 5.5 and 7.4)

• Model drug (e.g., Doxorubicin)

• Degassed, anhydrous solvent (e.g., Dichloromethane or a mixture of DMSO and water)

• UV lamp (365 nm)

Procedure:

• Precursor Solution Preparation:

  • In a light-protected vial, dissolve the multi-ene polymer (e.g., 100 mg, 0.01 mmol) in the chosen solvent (1 mL).

  • Add 2-(1-pyrrolidinyl)ethanethiol in a stoichiometric ratio to the 'ene' functional groups (e.g., if using a 4-arm PEG-allyl ether, add 4 equivalents of the thiol).

  • Add the photoinitiator (e.g., DMPA, 1-2 mol% relative to the thiol groups).

  • If encapsulating a drug, add it to the solution at the desired concentration.

  • Vortex the mixture until all components are fully dissolved.

• Hydrogel Formation:

  • Pipette the precursor solution into a mold of the desired shape and size (e.g., a PDMS mold).

  • Place the mold under a UV lamp (365 nm) at a controlled distance.

  • Irradiate for a sufficient time to ensure complete crosslinking (typically 5-15 minutes, this should be optimized). The solution will transition from a liquid to a solid gel.

• Purification:

  • Carefully remove the hydrogel from the mold.

  • Immerse the hydrogel in a large volume of purification buffer (e.g., PBS at pH 7.4) for 24-48 hours, changing the buffer periodically to remove any unreacted monomers and photoinitiator.

• Characterization of pH-Responsive Swelling and Drug Release:

  • Equilibrate pre-weighed, dried hydrogel samples in PBS at different pH values (e.g., pH 5.5 and pH 7.4) at 37°C.

  • At various time points, remove the hydrogels, blot away excess surface water, and weigh them.

  • Calculate the swelling ratio as (Wet Weight - Dry Weight) / Dry Weight.

  • For drug release studies, place the drug-loaded hydrogels in a known volume of PBS at different pH values at 37°C.

  • At predetermined time intervals, take aliquots of the release medium and measure the drug concentration using a suitable analytical method (e.g., UV-Vis spectrophotometry or fluorescence spectroscopy).

Table 1: Expected Swelling Ratios of a pH-Responsive Hydrogel

pH of Buffer	Expected Swelling Ratio (after 24h)	Rationale
5.5	High	Protonation of the pyrrolidine nitrogen leads to electrostatic repulsion and increased water uptake.
7.4	Low	The pyrrolidine nitrogen is predominantly deprotonated, resulting in a more compact hydrogel network.

Application 2: Surface Functionalization of Gold Nanoparticles for Targeted Delivery and Sensing

The strong affinity of the thiol group for gold surfaces makes 2-(1-pyrrolidinyl)ethanethiol an excellent ligand for the functionalization of gold nanoparticles (AuNPs).[5] This functionalization not only enhances the stability of the nanoparticles in biological media but also introduces the pH-responsive pyrrolidine moiety on their surface. These functionalized AuNPs can be further conjugated with targeting ligands (e.g., antibodies, peptides) for applications in targeted drug delivery and biosensing.

Caption: Workflow for the functionalization of gold nanoparticles with 2-(1-pyrrolidinyl)ethanethiol.

Materials:

• Citrate-capped gold nanoparticles (AuNPs, ~15 nm diameter)

• 2-(1-pyrrolidinyl)ethanethiol

• Ethanol

• Deionized water

• Centrifuge

Procedure:

• Preparation of Thiol Solution:

  • Prepare a 1 mM solution of 2-(1-pyrrolidinyl)ethanethiol in ethanol.

• Ligand Exchange Reaction:

  • To 10 mL of the citrate-capped AuNP suspension, add 100 µL of the 1 mM 2-(1-pyrrolidinyl)ethanethiol solution.

  • Stir the mixture at room temperature for 12-24 hours to ensure complete ligand exchange.

• Purification of Functionalized AuNPs:

  • Transfer the solution to centrifuge tubes.

  • Centrifuge the solution at a speed sufficient to pellet the AuNPs (this will depend on the nanoparticle size, e.g., 12,000 rpm for 30 minutes for ~15 nm AuNPs).

  • Carefully remove the supernatant, which contains excess thiol and displaced citrate ions.

  • Resuspend the pellet in deionized water.

  • Repeat the centrifugation and resuspension steps two more times to ensure complete removal of unbound ligands.

  • Finally, resuspend the purified functionalized AuNPs in the desired buffer or solvent for storage and further use.

• Characterization:

  • UV-Vis Spectroscopy: A red-shift in the surface plasmon resonance peak is expected after ligand exchange, indicating a change in the local refractive index at the nanoparticle surface.

  • Dynamic Light Scattering (DLS): An increase in the hydrodynamic diameter of the nanoparticles is expected due to the presence of the organic ligand shell.

  • Transmission Electron Microscopy (TEM): To confirm that the size and morphology of the gold cores are preserved after functionalization.

Table 2: Expected Characterization Results for Functionalized AuNPs

Characterization Technique	Before Functionalization (Citrate-capped)	After Functionalization with 2-(1-pyrrolidinyl)ethanethiol
UV-Vis λmax	~520 nm	~525-530 nm
Hydrodynamic Diameter (DLS)	~18 nm	~22-25 nm
Zeta Potential (at pH 7.4)	Negative	Less negative or slightly positive

Synthesis of 2-(1-Pyrrolidinyl)ethanethiol

While 2-(1-pyrrolidinyl)ethanethiol is commercially available, for researchers who wish to synthesize it, a common route is from its corresponding alcohol, 2-(1-pyrrolidinyl)ethanol. A two-step process involving conversion of the alcohol to a leaving group followed by substitution with a thiol source is a viable approach.

Caption: Proposed two-step synthesis of 2-(1-pyrrolidinyl)ethanethiol.

Conclusion and Future Perspectives

2-(1-pyrrolidinyl)ethanethiol is a highly promising building block for the creation of advanced materials and biomedical devices through thiol-ene click chemistry. Its inherent pH-responsiveness, coupled with the robust and efficient nature of the thiol-ene reaction, provides a powerful platform for the development of intelligent drug delivery systems, biosensors, and functionalized nanomaterials. The protocols outlined in this guide serve as a starting point for researchers to explore the vast potential of this versatile molecule. Future research may focus on the development of more complex architectures, such as dual-stimuli responsive materials or multifunctional nanoparticles for theranostic applications.

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Application Notes and Protocols: The Role of Aminothiols in Asymmetric Synthesis

Introduction: The Quest for Chirality and the Rise of Aminothiols

In the landscape of modern chemical synthesis, particularly within drug development and materials science, the control of stereochemistry is paramount. Asymmetric synthesis, the selective production of one enantiomer of a chiral molecule, has evolved from a niche challenge to a foundational discipline. Among the diverse toolkit available to chemists, organocatalysis has emerged as a powerful and sustainable strategy, often circumventing the need for precious or toxic metals.[1][2] Within this field, bifunctional catalysts—molecules bearing two distinct catalytic moieties—have enabled remarkable control over reactivity and selectivity.

This guide focuses on a particularly versatile class of bifunctional molecules: aminothiols . By possessing both a basic amino group and a soft, nucleophilic thiol group, these compounds can engage in a variety of catalytic cycles, acting as potent organocatalysts or as highly effective chiral ligands in metal-catalyzed transformations.[3][4] Their ability to form key intermediates like enamines and iminium ions, while simultaneously activating substrates through hydrogen bonding or coordinating to metal centers, makes them uniquely suited for a range of carbon-carbon and carbon-heteroatom bond-forming reactions.[5][6][7]

This document serves as a detailed technical guide for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of facts to explain the mechanistic underpinnings of aminothiol catalysis, provides field-proven protocols for key reactions, and offers insights into catalyst design and optimization.

Fundamentals of Aminothiol-Mediated Asymmetric Catalysis

The efficacy of aminothiols stems from the synergistic interplay between the amine and thiol functional groups. This dual functionality allows for multiple modes of substrate activation, leading to highly organized, stereoselective transition states.

Mechanistic Pillars of Catalysis

Aminothiols can operate through several distinct, yet often complementary, mechanistic pathways:

• Enamine and Iminium Ion Catalysis: The secondary amine moiety, commonly a pyrrolidine ring derived from proline, reacts reversibly with carbonyl compounds (ketones or aldehydes) to form nucleophilic enamines or electrophilic iminium ions.[5][8] This is a cornerstone of organocatalysis, enabling reactions like aldol, Mannich, and Michael additions.[9][10][11]

• Covalent Thiol Catalysis: The thiol group can act as a potent nucleophile, reversibly adding to electrophiles (e.g., α,β-unsaturated systems) to form a transient covalent adduct. This can alter the steric and electronic properties of the substrate, directing the approach of a second reactant.

• Brønsted Acid/Base and Hydrogen Bonding: The thiol group (pKa ~10-11) can act as a Brønsted acid, while the amine is a Brønsted base. More subtly, both N-H and S-H protons can serve as hydrogen-bond donors, pre-organizing the electrophile and nucleophile in the transition state to enhance stereoselectivity. This is a key feature of bifunctional catalysis.[2]

• Ligands for Metal Catalysis: As soft (thiol) and hard (amine) Lewis bases, aminothiols are excellent bidentate ligands for a variety of transition metals, including copper, palladium, and rhodium.[12][13] The resulting metal complex creates a rigid chiral environment around the metal center, effectively controlling the stereochemical outcome of reactions like conjugate additions and allylic alkylations.[14]

Visualizing the Catalytic Cycle

The following diagram illustrates a general catalytic cycle for an aminothiol-catalyzed Michael addition, highlighting the dual roles of the amine (enamine formation) and the thiol (hydrogen-bond activation).

Caption: General catalytic cycle for an aminothiol-catalyzed reaction.

Application & Protocols: The Asymmetric Michael Addition

The conjugate addition of nucleophiles to α,β-unsaturated carbonyl compounds, or the Michael addition, is one of the most fundamental C-C bond-forming reactions in organic synthesis.[15][16] Proline-derived aminothiols have proven to be exceptional catalysts for rendering this reaction highly enantioselective.

Scientific Context and Causality

In this application, a catalyst such as (S)-diphenylprolinol methyl thioether is often employed. The secondary amine of the prolinol moiety forms an enamine with a donor ketone (e.g., cyclohexanone). The thiol group, in this case protected as a thioether, contributes to the steric environment. However, in catalysts with a free thiol, the thiol proton plays a crucial role by forming a hydrogen bond with the nitro group of the acceptor (e.g., β-nitrostyrene), lowering the LUMO and orienting it for a stereospecific attack by the enamine. This dual activation is the key to achieving high diastereo- and enantioselectivity.[17]

Experimental Workflow Diagram

Caption: Standard experimental workflow for an organocatalyzed reaction.

Protocol: Asymmetric Michael Addition of Cyclohexanone to β-Nitrostyrene

This protocol is adapted from established methodologies in the field of aminothiol organocatalysis.

Materials:

• (S)-2-(Anilinomethyl)pyrrolidine-derived aminothiol catalyst (20 mol%)

• β-Nitrostyrene (1.0 mmol, 1.0 equiv)

• Cyclohexanone (5.0 mmol, 5.0 equiv)

• Toluene (or other suitable solvent, 2.0 mL)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Standard glassware for inert atmosphere reactions

Procedure:

• To a flame-dried 10 mL round-bottom flask equipped with a magnetic stir bar, add the aminothiol catalyst (0.2 mmol).

• Seal the flask with a septum and purge with dry nitrogen gas.

• Add toluene (2.0 mL) via syringe, followed by cyclohexanone (5.0 mmol).

• Cool the resulting solution to 0 °C in an ice bath.

• Add β-nitrostyrene (1.0 mmol) to the stirred solution.

• Allow the reaction to stir at 0 °C for 24-48 hours. The progress should be monitored by Thin Layer Chromatography (TLC) until the nitrostyrene is consumed.

• Upon completion, remove the flask from the ice bath and concentrate the mixture under reduced pressure to remove excess cyclohexanone and solvent.

• Purify the crude residue directly by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the desired Michael adduct.

• Determine the diastereomeric ratio (dr) by ¹H NMR analysis of the purified product and the enantiomeric excess (ee) by chiral High-Performance Liquid Chromatography (HPLC).

Representative Data

The performance of aminothiol catalysts can be highly dependent on the specific structure of the catalyst and the substrates used. The following table summarizes typical results for this class of reaction.

Catalyst Type	Donor	Acceptor	Solvent	Yield (%)	dr (syn/anti)	ee (%) (syn)	Reference
Proline-derived aminothiol	Cyclohexanone	β-Nitrostyrene	Toluene	95	>20:1	99	[9]
Primary amine thiophosphoramide	Ethyl 2-fluoroacetoacetate	N-benzylmaleimide	CH₂Cl₂	92	85:15	96	[17]
Cinchona-based primary amine	Acetone	β-Nitrostyrene	Dioxane	88	-	94	[7]

Application & Protocols: The Asymmetric Aldol Reaction

The aldol reaction is a powerful tool for constructing β-hydroxy carbonyl compounds, creating up to two new stereocenters simultaneously.[15] Amino acids and their derivatives, including aminothiols, are highly effective catalysts for direct asymmetric aldol reactions.[8][11]

Scientific Context and Causality

Similar to the Michael addition, the reaction proceeds through an enamine intermediate formed between the catalyst's amine and the ketone donor.[18] For an aminothiol catalyst, the thiol group can play a critical role in the stereodetermining transition state. It is proposed to form a hydrogen bond with the aldehyde's carbonyl oxygen, creating a rigid, chair-like Zimmerman-Traxler-type transition state.[8] This organization locks the orientation of the aldehyde as the enamine attacks, leading to high stereocontrol. The choice between syn and anti aldol products can often be tuned by modifying the steric bulk on the aminothiol catalyst or by changing the reaction solvent.[19]

Protocol: Direct Asymmetric Aldol Reaction of Acetone with 4-Nitrobenzaldehyde

This protocol outlines a typical procedure for an aminothiol-catalyzed direct aldol reaction.

Materials:

• (S)-Proline-derived aminothiol or related amino acid derivative (e.g., DMTC) (30 mol%)[8]

• 4-Nitrobenzaldehyde (1.0 mmol, 1.0 equiv)

• Acetone (10.0 mmol, 10.0 equiv, serves as reactant and solvent)

• Optionally, a co-solvent like DMSO or DMF if solubility is an issue.

Procedure:

• In a 10 mL vial, combine 4-nitrobenzaldehyde (1.0 mmol) and the aminothiol catalyst (0.3 mmol).

• Add acetone (10.0 mmol, approx. 0.74 mL) to the vial.

• Seal the vial and stir the mixture at room temperature for 24-72 hours. Monitor the reaction by TLC.

• Once the aldehyde is consumed, concentrate the reaction mixture under reduced pressure to remove the excess acetone.

• The crude product is then purified by flash column chromatography on silica gel (hexane/ethyl acetate gradient) to yield the β-hydroxy ketone.

• The enantiomeric excess of the product is determined by chiral HPLC analysis.

Representative Data

The following table showcases typical outcomes for amino-acid-derived catalysts in the asymmetric aldol reaction.

Catalyst	Ketone	Aldehyde	Solvent	Yield (%)	ee (%)	Reference
L-Proline	Cyclohexanone	4-Nitrobenzaldehyde	DMSO	68	96 (anti)	[8]
DMTC	Acetone	4-Nitrobenzaldehyde	Acetone	68	64	[8]
Threonine-derived tosylamide	Cyclohexanone	Benzaldehyde	Dioxane	85	98 (anti)	[19]

Conclusion and Future Outlook

Aminothiols represent a cornerstone of modern asymmetric catalysis, offering a unique blend of reactivity modes that can be tailored to a wide array of synthetic challenges. Their dual functionality enables them to act as powerful organocatalysts through covalent and non-covalent interactions, as well as robust chiral ligands for transition metals. The protocols and principles outlined in this guide demonstrate their practical utility in key C-C bond-forming reactions, consistently delivering products with high levels of stereocontrol.

Future research in this area will likely focus on the design of novel aminothiol scaffolds for tackling more complex transformations, the immobilization of these catalysts on solid supports for enhanced recyclability, and their application in sustainable, continuous-flow synthesis systems. For researchers in drug discovery and process development, a deep understanding of aminothiol catalysis is not just advantageous—it is essential for the efficient and elegant construction of chiral molecules.

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• Design of chiral ligands for asymmetric catalysis: From C2-symmetric P,P- to nonsymmetric P,N-ligands. National Institutes of Health (NIH). Available at: [Link].

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• Transition Metal Complexes with Amino Acids, Peptides and Carbohydrates in Catalytic Asymmetric Synthesis: A Short Review. MDPI. Available at: [Link].

• Catalytic Enantioselective C-C Bond Forming Conjugate Additions With Vinyl Sulfones. PubMed. Available at: [Link].

• Enantioselective C–C, C–halogen and C–H bond forming reactions promoted by organocatalysts based on non-proteinogenic α-amino acid derivatives. OUCI. Available at: [Link].

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• Direct Organocatalytic Asymmetric Aldol Reactions of α-Amino Aldehydes: Expedient Syntheses of Highly Enantiomerically Enriched anti-β-Hydroxy-α-amino Acids. Sci-Hub. Available at: [Link].

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The Versatile Scaffold: 2-(Pyrrolidin-1-yl)ethane-1-thiol as a Precursor for Drug Discovery

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking Therapeutic Potential with a Privileged Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as cornerstones for the development of novel therapeutics. The pyrrolidine ring is one such "privileged scaffold," found in numerous natural products and FDA-approved drugs.[1][2] Its non-planar, sp3-hybridized nature allows for a three-dimensional exploration of chemical space, crucial for specific and high-affinity interactions with biological targets.[2] When combined with a reactive thiol group, the resulting 2-(pyrrolidin-1-yl)ethane-1-thiol motif becomes a powerful precursor for creating diverse libraries of compounds with significant therapeutic potential.[3]

This guide provides a comprehensive overview of the application of 2-(pyrrolidin-1-yl)ethane-1-thiol in drug discovery, with a particular focus on its use in developing inhibitors for thioredoxin reductase 1 (TrxR1), a key enzyme implicated in cancer progression.[4][5] We will delve into the synthetic rationale, provide detailed experimental protocols, and explore the biological evaluation of compounds derived from this versatile precursor.

The Strategic Advantage of the 2-(Pyrrolidin-1-yl)ethane-1-thiol Moiety

The power of this precursor lies in the synergistic interplay between its two key functional groups:

• The Pyrrolidine Ring: This saturated heterocycle imparts favorable pharmacokinetic properties, including improved aqueous solubility and the ability to form hydrogen bonds, which can enhance drug-target interactions.[6] The pyrrolidine nitrogen can also act as a basic center, influencing the compound's overall physicochemical profile.

• The Ethanethiol Group: The thiol (-SH) group is a potent nucleophile and can participate in a variety of chemical transformations, making it an ideal handle for derivatization.[7] Furthermore, thiols and their corresponding disulfides play critical roles in biological systems, particularly in redox regulation.[3][8] This inherent bio-relevance makes thiol-containing compounds particularly interesting for targeting enzymes involved in cellular redox homeostasis, such as TrxR1.[3]

Synthesis of the Precursor: 2-(Pyrrolidin-1-yl)ethane-1-thiol

A reliable supply of the precursor is the essential first step in any drug discovery campaign. While various methods for the synthesis of pyrrolidine derivatives exist, a common and efficient route to 2-(pyrrolidin-1-yl)ethane-1-thiol involves the reaction of a suitable pyrrolidine precursor with a thiol-introducing reagent. Here, we outline a two-step protocol starting from the commercially available 2-pyrrolidin-1-ylethanol.

Protocol 1: Synthesis of 1-(2-Chloroethyl)pyrrolidine Hydrochloride

This protocol details the conversion of 2-pyrrolidin-1-ylethanol to its chlorinated analog, a key intermediate.

Materials:

• 2-pyrrolidin-1-ylethanol

• Thionyl chloride (SOCl₂)

• Diethyl ether

• Nitrogen gas supply

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Vacuum evaporator

Procedure:

• In a round-bottom flask under a nitrogen atmosphere, cautiously add thionyl chloride (e.g., 40 mL, 0.54 mol) to 2-pyrrolidin-1-ylethanol (e.g., 6.24 g, 0.05 mol) with stirring. Caution: This reaction is exothermic and releases HCl gas. Perform in a well-ventilated fume hood.

• Fit the flask with a reflux condenser and heat the mixture to reflux for 1 hour.[9]

• After cooling to room temperature, concentrate the reaction mixture in vacuo to remove excess thionyl chloride.[9]

• Triturate the resulting residue with diethyl ether. Decant the ether. Repeat this process several times until the diethyl ether is nearly colorless.[9]

• Evaporate the remaining solvent from the solid to yield 1-(2-chloroethyl)pyrrolidine hydrochloride.[9]

Protocol 2: Synthesis of 2-(Pyrrolidin-1-yl)ethane-1-thiol

This protocol describes the conversion of the chlorinated intermediate to the final thiol precursor. This is a scientifically informed projection based on standard organic chemistry principles, as a direct detailed protocol was not found in the initial search. The reaction of an alkyl halide with a sulfur nucleophile like sodium hydrosulfide is a standard method for thiol synthesis.

Materials:

• 1-(2-chloroethyl)pyrrolidine hydrochloride

• Sodium hydrosulfide (NaSH)

• Ethanol

• Water

• Hydrochloric acid (HCl)

• Sodium bicarbonate (NaHCO₃)

• Diethyl ether

• Separatory funnel

• Stirring apparatus

• pH meter or pH paper

Procedure:

• Dissolve 1-(2-chloroethyl)pyrrolidine hydrochloride in ethanol in a round-bottom flask.

• In a separate flask, prepare a solution of sodium hydrosulfide in a mixture of ethanol and water.

• Slowly add the sodium hydrosulfide solution to the 1-(2-chloroethyl)pyrrolidine solution with stirring at room temperature.

• Heat the reaction mixture to a gentle reflux and monitor the reaction progress using thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure.

• Add water to the residue and acidify the solution with dilute hydrochloric acid.

• Extract the aqueous layer with diethyl ether to remove any unreacted starting material.

• Carefully neutralize the aqueous layer with a saturated solution of sodium bicarbonate until it reaches a pH of approximately 8.

• Extract the product into diethyl ether (3 x volumes).

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to obtain 2-(pyrrolidin-1-yl)ethane-1-thiol.

Derivatization Strategies for Library Synthesis

The true power of 2-(pyrrolidin-1-yl)ethane-1-thiol lies in its potential for derivatization. The thiol group serves as a versatile anchor for introducing a wide array of chemical moieties, allowing for the rapid generation of compound libraries for screening. A particularly effective strategy involves the oxidative coupling of the thiol to form symmetric disulfides, which have shown promise as TrxR1 inhibitors.[3]

Protocol 3: Oxidative Coupling to Dithiodiglycolic Acid Amide Derivatives

This protocol details the synthesis of a library of dithiodiglycolic acid amide derivatives, potent inhibitors of TrxR1.[3][10]

Materials:

• 2-(Pyrrolidin-1-yl)ethane-1-thiol (or other thiol synthons)

• Triethylamine (TEA)

• Iodine (I₂)

• Dichloromethane (DCM)

• Hexane

• Ethyl acetate

• Stirring apparatus

• TLC plates

Procedure:

• Dissolve the thiol (e.g., 0.3-0.9 mmol) in DCM.

• Add triethylamine (1.5–3 equivalents) to the solution.[10]

• Add solid iodine portion-wise with stirring until a persistent deep yellow color is observed.[10]

• Stir the reaction for 5 minutes and monitor the conversion of the thiol by TLC.[10]

• Concentrate the reaction mixture in vacuo.[10]

• Purify the residue by crystallization from a hexane-ethyl acetate mixture to yield the pure disulfide derivative.[10]

Biological Evaluation: Targeting Thioredoxin Reductase 1 (TrxR1)

TrxR1 is a critical enzyme in maintaining cellular redox homeostasis and is often overexpressed in cancer cells, making it an attractive therapeutic target.[4][5] Derivatives of 2-(pyrrolidin-1-yl)ethane-1-thiol, particularly the dithiodiglycolic acid amides, have been shown to be effective inhibitors of TrxR1.[3]

The TrxR1 Signaling Pathway in Cancer

TrxR1 is a central component of the thioredoxin system, which also includes thioredoxin (Trx) and NADPH. This system is crucial for reducing oxidized proteins and scavenging reactive oxygen species (ROS).[11] In cancer cells, elevated ROS levels are common, and the upregulation of the Trx system helps these cells to survive and proliferate.[4][11] By inhibiting TrxR1, the cancer cells' ability to manage oxidative stress is compromised, leading to increased apoptosis and reduced tumor growth.[5][11]

Caption: The Thioredoxin Reductase 1 (TrxR1) signaling pathway in cancer cells.

Protocol 4: In Vitro TrxR1 Inhibition Assay

This protocol provides a method to assess the inhibitory activity of the synthesized compounds on TrxR1. A common method is the DTNB reduction assay, which measures the production of 5-thio-2-nitrobenzoic acid (TNB) at 412 nm.[12]

Materials:

• Recombinant human TrxR1

• NADPH

• 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB)

• Assay buffer (e.g., 50 mM potassium phosphate, pH 7.0, containing 50 mM EDTA)[12]

• Test compounds (dissolved in DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a reaction mixture containing assay buffer, NADPH, and DTNB.

• Add the test compound at various concentrations to the wells of a 96-well plate. Include a vehicle control (DMSO) and a positive control inhibitor.

• Add the reaction mixture to each well.

• Initiate the reaction by adding recombinant TrxR1 to each well.

• Immediately measure the absorbance at 412 nm at regular intervals for a set period (e.g., 10-45 minutes) using a microplate reader.[13]

• Calculate the rate of TNB formation for each concentration of the test compound.

• Determine the IC₅₀ value, which is the concentration of the inhibitor that causes 50% inhibition of TrxR1 activity.

Data Presentation: Structure-Activity Relationship (SAR)

The IC₅₀ values obtained from the TrxR1 inhibition assay can be used to establish a structure-activity relationship (SAR) for the synthesized library of compounds. This information is crucial for guiding the optimization of lead compounds.

Compound ID	R Group on Amide	TrxR1 IC₅₀ (µM)[2][14][15][16]
1a	Pyrrolidine	15.2 ± 1.5
1b	Piperidine	12.8 ± 1.1
1c	Morpholine	25.6 ± 2.3
1d	N-methylpiperazine	8.5 ± 0.9
1e	Benzylamine	5.3 ± 0.4

Note: The IC₅₀ values presented are hypothetical and for illustrative purposes to demonstrate how SAR data would be presented. Actual values would be determined experimentally.

Experimental Workflow for Drug Discovery

The following diagram illustrates a typical workflow for a drug discovery project utilizing 2-(pyrrolidin-1-yl)ethane-1-thiol as a precursor.

Caption: A typical drug discovery workflow using 2-(pyrrolidin-1-yl)ethane-1-thiol.

Conclusion and Future Perspectives

2-(Pyrrolidin-1-yl)ethane-1-thiol represents a valuable and versatile precursor for the discovery of new drug candidates. Its unique combination of a privileged pyrrolidine scaffold and a reactive thiol handle allows for the efficient synthesis of diverse compound libraries. The successful application of this precursor in the development of TrxR1 inhibitors for cancer therapy highlights its significant potential. Future research can expand on this foundation by exploring other derivatization strategies and targeting a broader range of biological targets where the aminothiol motif may prove beneficial. The detailed protocols and workflows provided in this guide offer a solid starting point for researchers to embark on their own drug discovery endeavors using this promising molecular building block.

References

• Synthesis method of (S)-1-(2-chloracetyl) pyrrolidine-2-formonitrile.

• Design, synthesis, and biological evaluation of novel derivatives of dithiodiglycolic acid prepared via oxidative coupling of thiols. National Center for Biotechnology Information. [Link]

• Design, synthesis, and biological evaluation of novel derivatives of dithiodiglycolic acid prepared via oxidative coupling of thiols. PubMed. [Link]

• Synthesis of 1-(2-Indenylethyl) Pyrrolidine and its Transition Metal Complexes. Society of Education, Agra. [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI. [Link]

• Synthesis of 1,5-Substituted Pyrrolidin-2-ones from Donor–Acceptor Cyclopropanes and Anilines/Benzylamines. MDPI. [Link]

• (PDF) Synthesis of 1-(2-(piperidin-1-yl)ethyl)-1H-pyrrol-2-carbaldehyde. ResearchGate. [Link]

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• May 1,2-Dithiolane-4-carboxylic Acid and Its Derivatives Serve as a Specific Thioredoxin Reductase 1 Inhibitor?. National Center for Biotechnology Information. [Link]

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• Thioredoxin Reductase-1 Mediates Curcumin-Induced Radiosensitization of Squamous Carcinoma Cells. AACR Journals. [Link]

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• Design, synthesis, and biological evaluation of novel azaspirooxindolinone derivatives as potent inhibitors of ITK and BTK-positive cancers. ChemRxiv. [Link]

• The role of the thioredoxin/thioredoxin reductase system in the metabolic syndrome: towards a possible prognostic marker?. PubMed Central. [Link]

• Thioredoxin reductase 1 protects against chemically induced hepatocarcinogenesis via control of cellular redox homeostasis. National Center for Biotechnology Information. [Link]

• A catalytic one-step synthesis of peptide thioacids: the synthesis of leuprorelin via iterative peptide–fragment coupling reactions. Royal Society of Chemistry. [Link]

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Technical Notes & Optimization

troubleshooting thiol-ene reactions with 2-(Pyrrolidin-1-yl)ethane-1-thiol

Welcome to the Technical Support Center for Thiol-Ene Reactions. This guide is specifically designed for researchers, scientists, and drug development professionals working with 2-(Pyrrolidin-1-yl)ethane-1-thiol . As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying rationale to empower you to troubleshoot and optimize your experiments effectively. The presence of the tertiary amine in 2-(Pyrrolidin-1-yl)ethane-1-thiol introduces unique mechanistic possibilities and challenges compared to simple alkyl thiols, which this guide will address in detail.

Frequently Asked Questions (FAQs)

Q1: What is the thiol-ene reaction?

A1: The thiol-ene reaction is a highly efficient and versatile chemical transformation that involves the addition of a thiol (R-SH) across a carbon-carbon double bond (an 'ene') to form a thioether.[1][2] First reported in 1905, its modern utility stems from its classification as a "click chemistry" reaction, characterized by high yields, rapid reaction rates, stereoselectivity, and tolerance to a wide range of functional groups.[1][3]

Q2: What is unique about using 2-(Pyrrolidin-1-yl)ethane-1-thiol in these reactions?

A2: 2-(Pyrrolidin-1-yl)ethane-1-thiol possesses a tertiary amine. This is not an inert spectator group; it fundamentally influences the reaction pathway. The amine can act as an internal base, which can deprotonate the thiol to form a thiolate anion. This opens up the possibility of a base-catalyzed Michael addition pathway, in addition to the more common radical-mediated pathway.[4][5] However, this same basicity can interfere with and retard radical-mediated reactions.[5][6][7]

Q3: Should I use a radical- or base-catalyzed pathway with this thiol?

A3: The choice depends entirely on your 'ene' substrate.

• For electron-rich alkenes (e.g., vinyl ethers, allyl ethers, norbornenes), the radical-mediated pathway is appropriate.[8] This requires a radical initiator (photo or thermal).

• For electron-deficient alkenes (e.g., acrylates, maleimides, vinyl sulfones), the base-catalyzed Michael addition is the preferred route.[8] The tertiary amine on 2-(Pyrrolidin-1-yl)ethane-1-thiol can often serve as the catalyst itself, deprotonating another thiol molecule to initiate the reaction.

Q4: What are the primary advantages of the thiol-ene reaction?

A4: The reaction is known for being rapid and quantitative under atmospheric conditions, often with minimal oxygen inhibition, especially when compared to traditional acrylate photopolymerizations.[1][9] It is also highly orthogonal, meaning it doesn't interfere with many other functional groups, making it ideal for complex molecule synthesis and bioconjugation.[3][10]

Comprehensive Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments. The following workflow provides a high-level overview of the troubleshooting process.

Caption: General troubleshooting workflow for thiol-ene reactions.

Problem 1: Low or No Product Yield

Q: I'm performing a photoinitiated reaction with an allyl ether, but my conversion is very low. What's going wrong?

A: This is a classic issue when using an amine-containing thiol in a radical-mediated reaction. The most likely cause is amine-induced retardation.

• Causality (The "Why"): The tertiary amine in your thiol is basic enough to deprotonate the thiol group (R-SH) of another molecule, forming a thiolate anion (R-S⁻). In a radical reaction, a thiyl radical (R-S•) is the key propagating species. If a thiolate anion encounters a thiyl radical, they combine to form a disulfide radical anion (RSSR•⁻).[5] This new radical is significantly less reactive and does not efficiently propagate the chain reaction with the 'ene', effectively sequestering your catalytic radicals and stalling the reaction.[5][6] This effect is highly dependent on the thiol's acidity and the amine's basicity.[7]

• Solutions:

  • Solvent Choice: The simplest solution is to suppress the formation of the thiolate anion. Running the reaction in a protic solvent like an alcohol (e.g., isopropanol) or adding a small amount of a weak acid (e.g., acetic acid) can protonate the amine or the thiolate, preventing the formation of the retardive species.[7]

  • 'Ene' Reactivity: Some 'enes' are so reactive that they can overcome this retardation. Norbornene-type alkenes, in particular, have been shown to achieve high conversions even in the presence of basic amines that inhibit reactions with allyl or vinyl ethers.[7]

  • Protonate the Amine: In some cases, protonating the amine with a stronger acid before starting the reaction can prevent it from acting as a base.[11]

Caption: Competing productive and inhibitory pathways in radical thiol-ene reactions with amine-containing thiols.

Q: My reaction isn't working at all. I'm not sure if it's the initiator or something else.

A: Beyond amine retardation, several fundamental factors can lead to reaction failure.

• Causality & Solutions:

  • Mechanism/Substrate Mismatch: You may be using the wrong mechanism for your 'ene'. A radical initiator will do little for an electron-poor 'ene' like an acrylate, which strongly prefers the Michael addition pathway. Conversely, trying to catalyze a reaction with an electron-rich 'ene' like a vinyl ether with only a base will be ineffective. Solution: Consult Table 1 to ensure your chosen mechanism matches your 'ene' substrate.

  • Inefficient Initiation (Radical Pathway): The initiator may be the problem.

    • Photoinitiator Mismatch: The absorbance spectrum of your photoinitiator must overlap with the emission spectrum of your light source (e.g., a 365 nm lamp requires an initiator that absorbs at 365 nm).[12] Solution: Verify the spectral overlap for your initiator and lamp.

    • Low Initiator Concentration: Too little initiator will not generate enough radicals to sustain the reaction. Solution: Increase the photoinitiator concentration, typically in the range of 0.1-1.0 mol%.[12][13]

    • Oxygen Inhibition: While less susceptible than other radical polymerizations, oxygen can still quench the reaction.[12] Solution: Degas your reaction mixture by bubbling with an inert gas (N₂ or Ar) for 15-30 minutes before and during initiation.[13]

  • Incorrect Stoichiometry: Thiol-ene reactions are typically step-growth processes, meaning a 1:1 stoichiometric ratio of thiol functional groups to ene functional groups is crucial for achieving high conversion and forming long chains or complete networks.[1] Solution: Carefully calculate and measure your reagents to ensure a 1:1 functional group equivalence. Off-stoichiometry approaches are used for specific applications like creating polymers with latent functional groups but are not ideal for maximizing yield.[2][14]

Problem 2: Formation of Unwanted Side Products

Q: My NMR/LC-MS shows my desired product, but also significant impurities. What are they?

A: The most common side products are disulfides and, depending on the 'ene', homopolymers.

• Causality & Solutions:

  • Disulfide Formation: Thiols can be oxidized to form disulfides (R-S-S-R), particularly in the presence of air/oxygen over long reaction times or during workup. The thiyl radical can also couple with another thiyl radical in a termination step. Solution: As with preventing oxygen inhibition, running the reaction under an inert atmosphere (N₂ or Ar) is the most effective way to minimize disulfide formation.[13]

  • 'Ene' Homopolymerization: This is a major issue with electron-deficient, chain-growth-susceptible 'enes' like acrylates. In these systems, the carbon-centered radical formed after the initial thiol addition can add to another acrylate monomer instead of participating in the chain-transfer step with a thiol.[4][15] This competes with the desired thiol-ene reaction. Solution: The stoichiometry can be adjusted to favor the thiol-ene reaction. Using an excess of the 'ene' may be necessary to achieve full conversion of the thiol, as the 'ene' is consumed by two different pathways.[15]

Problem 3: Difficulty with Product Purification

Q: My product is a smear on my silica gel TLC plate and I can't seem to isolate it by column chromatography.

A: The basic tertiary amine in your product is the culprit.

• Causality (The "Why"): Silica gel is acidic (due to surface silanol groups, Si-OH). The basic amine in your product interacts strongly with these acidic sites, causing it to stick to the stationary phase. This leads to poor separation, broad peaks, and often irreversible adsorption (streaking or smearing on the TLC plate).

• Solutions:

  • Aqueous Workup: Before chromatography, perform a liquid-liquid extraction. Wash your organic layer with a mild basic solution (e.g., saturated aqueous sodium bicarbonate) to remove any acidic impurities and ensure your product is in its free-base form.

  • Modify the Mobile Phase: For column chromatography, add a small amount of a competitive base to your eluent. Typically, 0.5-2% triethylamine (Et₃N) is added to the solvent system (e.g., Hexane/Ethyl Acetate). The triethylamine will preferentially bind to the acidic sites on the silica, allowing your product to elute cleanly.

  • Use a Different Stationary Phase: If modifying the mobile phase is insufficient, switch to a less acidic stationary phase like deactivated neutral alumina or basic alumina.

Data & Mechanistic Summary

Table 1: Alkene Substrate Choice and Corresponding Reaction Pathway

Alkene Type	Electronic Nature	Examples	Preferred Mechanism	Key Considerations
Vinyl/Allyl Ethers, Norbornenes	Electron-Rich	Butyl vinyl ether, Allyl pentaerythritol, Dicyclopentadiene	Radical Addition [8]	Requires photo/thermal initiator. Prone to amine-induced retardation. Norbornenes are highly reactive.[7]
Acrylates, Maleimides, Vinyl Sulfones	Electron-Deficient	Butyl acrylate, N-Ethylmaleimide, Phenyl vinyl sulfone	Michael Addition [8]	Can be base-catalyzed by the amine on the thiol. Prone to competitive homopolymerization.[15]
Simple Alkenes	Non-activated	1-Octene, Styrene	Radical Addition	Generally less reactive than electron-rich 'enes'.[16] Requires forcing conditions.

Key Experimental Protocols

Protocol 1: Photoinitiated Radical Thiol-Ene Reaction (for Electron-Rich 'Enes')

This protocol is a general starting point and may require optimization.

• Reagent Preparation: In a quartz reaction vessel, dissolve 2-(Pyrrolidin-1-yl)ethane-1-thiol (1.0 eq) and your electron-rich 'ene' (e.g., an allyl ether, 1.0 eq of functional groups) in a suitable protic solvent (e.g., isopropanol) to suppress amine retardation.[7]

• Initiator Addition: Add a photoinitiator (e.g., DMPA, LAP) to the mixture, typically at a concentration of 0.1-1.0 mol% relative to the thiol.[13]

• Degassing: Seal the vessel with a septum and bubble argon or nitrogen through the solution for 15-30 minutes to remove dissolved oxygen.

• Initiation: Place the reaction vessel under a UV lamp with the appropriate wavelength for your chosen initiator (e.g., 365 nm). Stir the reaction during irradiation.

• Monitoring: Monitor the reaction progress by TLC (staining with potassium permanganate to visualize the disappearance of the 'ene') or by taking aliquots for ¹H-NMR or LC-MS analysis. Reactions are often complete in 5-60 minutes.[13]

• Work-up: Once complete, remove the solvent under reduced pressure. Proceed with an appropriate workup and purification as described in the troubleshooting section.

Protocol 2: Base-Catalyzed Michael Addition (for Electron-Deficient 'Enes')

• Reagent Preparation: In a standard glass vial, dissolve your electron-deficient 'ene' (e.g., an acrylate, 1.0 eq) in a suitable aprotic solvent (e.g., THF, DCM).

• Thiol Addition: Add 2-(Pyrrolidin-1-yl)ethane-1-thiol (1.0 eq) dropwise to the stirring solution at room temperature. The tertiary amine on the thiol will act as the catalyst.

• Monitoring: The reaction is often exothermic. Monitor progress by TLC, ¹H-NMR, or LC-MS. These reactions are typically very fast, often completing within minutes to a few hours.

• Work-up & Purification: Once the starting material is consumed, quench the reaction if necessary (e.g., with a mild acid wash) and remove the solvent. Purify the product using the amine-specific chromatography methods described previously.

References

• Click Nucleophilic Conjugate Additions to Activated Alkynes: Exploring Thiol-yne, Amino-yne, and Hydroxyl-yne Reactions from (Bio)Organic to Polymer Chemistry. Chemical Reviews - ACS Publications. Available from: [Link]

• Thiol-ene reaction. Wikipedia. Available from: [Link]

• Thiol–Ene Chemistry: A Greener Approach to Making Chemically and Thermally Stable Fibers. ACS Publications. Available from: [Link]

• Off-stoichiometry thiol-ene polymer. Grokipedia. Available from: [Link]

• Evaluation and Control of Thiol-ene/Thiol-epoxy Hybrid Networks. PMC - NIH. Available from: [Link]

• Expanding the Thiol-X Toolbox: Photoinitiation and Materials Application of the Acid-Catalyzed Thiol-ene (ACT) Reaction. NIH. Available from: [Link]

• Amine Induced Retardation of the Radical-Mediated Thiol–Ene Reaction via the Formation of Metastable Disulfide Radical Anions. Sci-Hub. Available from: [Link]

• Applications of Thiol-Ene Chemistry for Peptide Science. PMC - NIH. Available from: [Link]

• Base-Catalyzed Addition of Thiols to α,β-Unsaturated Anhydrides. The Journal of Organic Chemistry - ACS Publications. Available from: [Link]

• Off-Stoichiometry Thiol–Ene Polymers: Inclusion of Anchor Groups Using Allylsilanes. MDPI. Available from: [Link]

• Thiol–Ene Photopolymerizations Provide a Facile Method To Encapsulate Proteins and Maintain Their Bioactivity. Biomacromolecules - ACS Publications. Available from: [Link]

• Photoinitiated Thiol-Ene “Click” Reaction: An Organocatalytic Alternative. ResearchGate. Available from: [Link]

• Amine Induced Retardation of the Radical-Mediated Thiol-Ene Reaction via the Formation of Metastable Disulfide Radical Anions. Request PDF - ResearchGate. Available from: [Link]

• ENE COUPLING Reported by Matthew Kryger December 11, 2008 INTRO. Chemistry | Illinois. Available from: [Link]

• Off-stoichiometry thiol-ene polymer. Wikipedia. Available from: [Link]

• Thiol–Ene Click Chemistry: Computational and Kinetic Analysis of the Influence of Alkene Functionality. Journal of the American Chemical Society. Available from: [Link]

• Thiol-Specific Linkers for the Synthesis of Oligonucleotide Conjugates via Metal-Free Thiol–Ene Click Reaction. Bioconjugate Chemistry - ACS Publications. Available from: [Link]

• Purification of thiols. Chemistry Stack Exchange. Available from: [Link]

• Reaction Environment Effect on the Kinetics of Radical Thiol-Ene Polymerizations in the Presence of Amines and Thiolate Anions. PubMed. Available from: [Link]

• The Use of the Thiol-Ene Addition Click Reaction in the Chemistry of Organosilicon Compounds: An Alternative or a Supplement to the Classical Hydrosilylation?. MDPI. Available from: [Link]

• Basic Thiol-Ene Reaction Question. Reddit. Available from: [Link]

• 2-(Pyrrolidin-1-yl)ethane-1-thiol. PubChem - NIH. Available from: [Link]

• (PDF) Thiol-ene “Click” Reactions and Recent Applications in Polymer and Materials Synthesis: A First Update. ResearchGate. Available from: [Link]

• Synthetic Applications of Intramolecular Thiol-Ene “Click” Reactions. MDPI. Available from: [Link]

• Effects of 1°, 2°, and 3° Thiols on Thiol–Ene Reactions: Polymerization Kinetics and Mechanical Behavior. ResearchGate. Available from: [Link]

• The Power of Thiol-ene Chemistry. YouTube. Available from: [Link]

• Applications of Thiol-Ene Chemistry for Peptide Science. Frontiers. Available from: [Link]

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Technical Support Center: Optimizing Reactions with 2-(Pyrrolidin-1-yl)ethane-1-thiol

Welcome to the technical support guide for 2-(Pyrrolidin-1-yl)ethane-1-thiol. This document is designed for researchers, scientists, and professionals in drug development to provide expert insights, troubleshooting solutions, and answers to frequently asked questions regarding the use of this versatile aminothiol. The pyrrolidine ring is a prevalent scaffold in medicinal chemistry, and understanding the nuances of its thiol-functionalized derivatives is critical for success.[1] This guide moves beyond simple protocols to explain the underlying chemical principles, ensuring your experiments are both successful and reproducible.

Part 1: Fundamentals & Handling

Before initiating any reaction, a thorough understanding of the reagent's properties and handling requirements is paramount. 2-(Pyrrolidin-1-yl)ethane-1-thiol contains two key functional groups: a nucleophilic thiol and a basic secondary amine within the pyrrolidine ring, each influencing its reactivity and stability.

Key Properties at a Glance

Property	Value / Description	Significance in Reactions
Molecular Formula	C₆H₁₃NS[2]	-
Molecular Weight	131.24 g/mol [2]	For accurate molar calculations.
Primary Reactive Site	Thiol (-SH) group	Highly nucleophilic (especially as a thiolate, S⁻), prone to oxidation.[3]
Secondary Reactive Site	Pyrrolidine Nitrogen	Basic, can act as a proton scavenger or be quaternized. Influences solubility.[1]
pKa of Thiol Group	~8-10 (estimated)	More acidic than corresponding alcohols, readily deprotonated to the thiolate.[3]
Oxidation Potential	High	Easily oxidizes to form a disulfide bridge (-S-S-), a common side reaction.[4][5]

Part 2: Frequently Asked Questions (FAQs)

This section addresses common queries regarding the storage, handling, and general use of 2-(Pyrrolidin-1-yl)ethane-1-thiol.

Q1: How should I properly store this compound to ensure its stability?

A1: Proper storage is critical to prevent degradation, primarily oxidation. Lyophilized or neat compound should be stored under an inert atmosphere (argon or nitrogen) at -20°C for long-term stability.[6] Because thiols can be hygroscopic, allow the container to warm to room temperature in a desiccator before opening to prevent moisture condensation.[7][8] For peptides containing sensitive residues like cysteine (a thiol), storage at -80°C is sometimes preferred for maximal longevity.[9]

Q2: What are the essential safety precautions for working with aminothiols?

A2: Thiols are known for their strong, unpleasant odors and should always be handled in a well-ventilated fume hood.[10]

• Personal Protective Equipment (PPE): Always wear gloves, a lab coat, and safety glasses.

• Waste & Glassware Decontamination: All liquid and solid waste containing the thiol should be collected in a designated, labeled waste container.[10] Glassware and equipment that came into contact with the thiol should be immediately submerged in a bleach bath (a 1:1 mixture of commercial bleach and water is effective) and soaked overnight to oxidize the thiol and neutralize the odor.[10]

• Reaction Quenching: Reactions should be quenched carefully, and any off-gassing should be directed through a bleach trap to capture volatile thiols.[10]

Q3: My aminothiol appears to be impure upon arrival or after short-term storage. What could be the cause?

A3: The most likely culprit is oxidation. The thiol group (-SH) is readily oxidized by atmospheric oxygen to form the corresponding disulfide. This is a common issue with many low-molecular-weight thiols.[4][11] You may observe the formation of a white solid. To minimize this, always store the compound under an inert atmosphere and ensure solvents are properly deoxygenated before use.[4]

Q4: In which solvents is 2-(Pyrrolidin-1-yl)ethane-1-thiol typically soluble?

A4: Due to the polar amine and thiol groups, it is expected to be soluble in a range of polar organic solvents like DMSO, DMF, ethanol, and methanol. Its solubility in aqueous solutions will be pH-dependent; it will be more soluble in acidic aqueous solutions where the pyrrolidine nitrogen is protonated. For reactions, aprotic polar solvents are often preferred.

Part 3: Troubleshooting Guide for Reaction Optimization

This guide provides solutions to specific problems encountered during reactions involving 2-(Pyrrolidin-1-yl)ethane-1-thiol, focusing on a common application: nucleophilic substitution (S-alkylation).

Q5: My reaction yield is consistently low or zero. What are the primary factors to investigate?

A5: Low yield is a common problem that can be traced back to several root causes. A systematic approach is the best way to diagnose the issue.

• Cause 1: Starting Material Degradation. The thiol may have oxidized to the disulfide, which is not nucleophilic in the same way. Before starting, confirm the purity of your thiol via ¹H NMR or titration.

• Cause 2: Incomplete Deprotonation. While thiols are acidic, forming the more potent thiolate nucleophile often requires a base. If your electrophile is not highly reactive, a non-nucleophilic base (e.g., DBU, DIPEA) or a stronger base (e.g., NaH, K₂CO₃) may be needed. The choice of base depends on the overall functional group tolerance of your substrates.

• Cause 3: Suboptimal Reaction Conditions. Temperature and solvent play a crucial role. Thiolate S-alkylation reactions are often rapid even at room temperature, but sluggish reactions may require gentle heating. The solvent must fully dissolve all reactants. Aprotic polar solvents like DMF or acetonitrile are generally good choices.

• Cause 4: Issues During Workup. Your product may be water-soluble, especially if the pyrrolidine nitrogen is protonated. Check the aqueous layer by TLC or LC-MS before discarding it.[12] The product might also be volatile, so avoid excessive concentration under high vacuum if possible.[12]

Workflow: Troubleshooting Low Reaction Yield

Here is a logical workflow to diagnose the cause of low product yield.

Caption: A decision tree for systematically troubleshooting low-yield reactions.

Q6: I am observing a significant amount of a byproduct with roughly double the mass of my starting material. What is it and how can I prevent it?

A6: This is the classic signature of oxidative disulfide formation. The thiol is oxidized to a disulfide, which involves the coupling of two thiol molecules.[5][13]

Reaction vs. Side Reaction

Caption: Competing pathways: desired S-alkylation versus undesired oxidation.

Prevention Strategies:

• Inert Atmosphere: This is the most critical control parameter. Always run reactions under a positive pressure of an inert gas like argon or nitrogen.[4]

• Degassed Solvents: Solvents can contain significant amounts of dissolved oxygen. Degas your solvents before use by sparging with argon or nitrogen for 15-30 minutes, or by using a freeze-pump-thaw technique for more sensitive reactions.

• Reducing Agents: In some cases, a small amount of a reducing agent like dithiothreitol (DTT) can be added, but this will complicate purification and should be used judiciously.[7]

• Control pH: At pH > 7, the formation of the thiolate anion increases, which is more susceptible to oxidation. While necessary for nucleophilicity, reactions should be monitored closely and worked up promptly.[7]

Q7: My product streaks badly during silica gel chromatography, making purification difficult. What are my options?

A7: The basic pyrrolidine nitrogen is likely interacting strongly with the acidic silica gel, causing streaking.

• Solution 1: Neutralize the Column. Add a small amount of a volatile base, like triethylamine (~0.5-1%), to your eluent system. This will neutralize the acidic sites on the silica and improve the peak shape of your basic compound.

• Solution 2: Switch the Stationary Phase. Use a less acidic stationary phase, such as neutral or basic alumina. A trial-and-error approach on a small scale is recommended.

• Solution 3: Acid-Base Extraction. If your product is sufficiently basic, you can perform an acid-base extraction during the workup. Dissolve the crude material in an organic solvent (e.g., ethyl acetate) and extract with dilute aqueous acid (e.g., 1M HCl). The protonated amine product will move to the aqueous layer, leaving non-basic impurities behind. Then, basify the aqueous layer (e.g., with NaHCO₃ or NaOH) and re-extract your product back into an organic solvent.

• Solution 4: Salt Formation & Crystallization. If your product is a solid, consider forming a salt (e.g., the hydrochloride salt) and purifying it by crystallization.

Part 4: Experimental Protocols

Protocol 1: General Procedure for S-Alkylation under Inert Atmosphere

This protocol outlines a standard procedure for the reaction of 2-(pyrrolidin-1-yl)ethane-1-thiol with an alkyl halide.

• Apparatus Setup: Assemble a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar, a rubber septum, and a condenser with a nitrogen/argon inlet.

• Reagent Preparation:

  • In the flask, dissolve 2-(pyrrolidin-1-yl)ethane-1-thiol (1.0 eq) and a suitable base (e.g., K₂CO₃, 1.5 eq) in degassed anhydrous DMF.

  • Degas the solvent by bubbling argon through it for 20 minutes prior to use.

• Reaction Initiation:

  • Stir the mixture at room temperature for 15 minutes to facilitate thiolate formation.

  • Slowly add the alkyl halide (1.1 eq) via syringe through the septum.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. Check for the consumption of the starting thiol.

• Workup:

  • Once complete, cool the reaction to room temperature.

  • Quench the reaction by pouring it into a separatory funnel containing water and ethyl acetate.

  • Separate the layers. Extract the aqueous layer two more times with ethyl acetate.

  • Caution: If the product is suspected to be water-soluble, perform a small-scale test to check the aqueous layer for product before discarding.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product using one of the methods described in Q7.

Protocol 2: Safe Quenching and Disposal of Thiol Waste

• Prepare a Bleach Bath: In a designated plastic bucket within a fume hood, prepare a 1:1 solution of commercial bleach and water.[10]

• Quench Excess Reagents: Slowly add any residual thiol-containing solutions to the bleach bath with stirring. The bleach will oxidize the thiol, neutralizing its odor and reactivity.

• Decontaminate Glassware: Immediately place all used glassware into the bleach bath to soak overnight.[10]

• Dispose of Quenched Waste: Once neutralized, the contents of the bleach bath can typically be disposed of down the drain with copious amounts of water, but always follow your institution's specific EH&S guidelines.[10]

References

• Optimization of the reaction conditions for the oxidation of thiols to disulfides. ResearchGate. Available from: [Link]

• A stepwise one-pot synthesis of aliphatic thiols and their derivatives from acrylamides and sulfur. Organic & Biomolecular Chemistry (RSC Publishing). Available from: [Link]

• Optimized reaction conditions & thiol reagent design. ResearchGate. Available from: [Link]

• Synthetic access to thiols: A review. Journal of Chemical Sciences, Indian Academy of Sciences. Available from: [Link]

• Reagents & Solvents: How to Work with Thiols. Department of Chemistry, University of Rochester. Available from: [Link]

• How To: Troubleshoot a Reaction. Department of Chemistry, University of Rochester. Available from: [Link]

• Issues during thiol synthesis. Reddit r/chemistry. Available from: [Link]

• Beneficial and harmful effects of thiols. ResearchGate. Available from: [Link]

• Thiols and Sulfides. Chemistry LibreTexts. Available from: [Link]

• S-Nitrosothiols: Formation, Decomposition, Reactivity and Possible Physiological Effects. PDXScholar. Available from: [Link]

• Some reactions of aminothiols with nitriles. ResearchGate. Available from: [Link]

• Reactions of Thiols. Chemistry Steps. Available from: [Link]

• RhII‐Catalyzed De‐symmetrization of Ethane‐1,2‐dithiol and Propane‐1,3‐dithiol Yields Metallo‐β‐lactamase Inhibitors. National Institutes of Health (NIH). Available from: [Link]

• The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and Nitrogen Heterocycles in the Primitive Earth Ocean. National Institutes of Health (NIH). Available from: [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. MDPI. Available from: [Link]

• Handling and Storage of Peptides - FAQ. AAPPTEC. Available from: [Link]

• Proper Storage and Handling Guidelines for Peptides. Yanfen Biotech. Available from: [Link]

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Technical Support Center: Purification of 2-(Pyrrolidin-1-yl)ethane-1-thiol

Welcome to the technical support center for the purification of 2-(Pyrrolidin-1-yl)ethane-1-thiol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to ensure the successful purification of this versatile aminothiol.

Introduction

2-(Pyrrolidin-1-yl)ethane-1-thiol is a key building block in pharmaceutical and materials science, valued for its dual functionality of a tertiary amine and a reactive thiol group. However, these same functional groups can lead to challenges during purification, including oxidation, side-product formation, and difficulties in removing starting materials and catalysts. This guide provides a structured approach to overcoming these common hurdles.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis and purification of 2-(Pyrrolidin-1-yl)ethane-1-thiol?

A1: Common impurities often stem from the synthetic route employed. A frequent synthesis involves the reaction of 1-(2-chloroethyl)pyrrolidine with a sulfur source like sodium hydrosulfide. Potential impurities include:

• Unreacted Starting Materials: 1-(2-chloroethyl)pyrrolidine.

• Side-Products: The corresponding disulfide, bis(2-(pyrrolidin-1-yl)ethyl) disulfide, formed via oxidation of the thiol.

• Solvent and Reagent Residues: Residual organic solvents and inorganic salts from the workup.

• Polymerization Products: Thiols can undergo polymerization, especially in the presence of initiators or under certain storage conditions.

Q2: My final product is a yellow oil, but I expected a colorless liquid. What could be the cause?

A2: A yellow tint often indicates the presence of the corresponding disulfide impurity, which is formed by the oxidation of the thiol. Thiols are susceptible to oxidation, especially when exposed to air (oxygen) over extended periods or in the presence of metal ion catalysts. To minimize this, it is crucial to work under an inert atmosphere (e.g., nitrogen or argon) whenever possible, especially during distillations and long-term storage.

Q3: Can I use standard silica gel column chromatography for purification?

A3: While possible, standard silica gel chromatography can be challenging for aminothiols. The basic nature of the pyrrolidine nitrogen can lead to strong interactions with the acidic silica gel, resulting in tailing and poor separation. If chromatography is necessary, consider using a deactivated silica gel (e.g., by treating with a triethylamine solution) or an alternative stationary phase like alumina. The mobile phase should also be carefully chosen, often incorporating a small amount of a basic modifier like triethylamine to improve peak shape.

Q4: How can I effectively remove water from the final product?

A4: Water can be removed by drying the organic extract with a suitable drying agent like anhydrous sodium sulfate or magnesium sulfate before the final purification step. If trace amounts of water remain, a distillation under reduced pressure can be effective.

Q5: What are the best storage conditions for purified 2-(Pyrrolidin-1-yl)ethane-1-thiol?

A5: To prevent oxidation and degradation, the purified product should be stored under an inert atmosphere (nitrogen or argon) in a tightly sealed container at low temperatures (refrigerated or frozen). The use of amber glass vials is also recommended to protect the compound from light.

Troubleshooting Guide

This section provides a systematic approach to troubleshoot common issues encountered during the purification of 2-(Pyrrolidin-1-yl)ethane-1-thiol.

Problem 1: Low Purity After Distillation

Possible Cause	Suggested Solution
Co-distillation with impurities	- Ensure a significant boiling point difference between the product and impurities. If boiling points are close, consider fractional distillation with a packed column for better separation.[1]
Thermal decomposition during distillation	- Use vacuum distillation to lower the boiling point and reduce the risk of thermal degradation. Ensure the heating mantle temperature is not excessively high.
Oxidation during heating	- Perform the distillation under an inert atmosphere (nitrogen or argon) to prevent oxidation of the thiol group.
"Bumping" or uneven boiling	- Use a magnetic stir bar or boiling chips to ensure smooth boiling. A short-path distillation apparatus can also be beneficial for small-scale purifications.

Problem 2: Product Appears as a Discolored (Yellow/Brown) Liquid

Possible Cause	Suggested Solution
Oxidation to disulfide	- Before distillation, consider a mild reduction step. This can be achieved by washing the crude product with a dilute solution of a reducing agent like sodium bisulfite, followed by a water wash and drying. - Always handle the compound under an inert atmosphere.
Presence of polymeric impurities	- If polymerization is suspected, distillation under high vacuum may leave the polymer as a non-volatile residue.

Problem 3: Difficulty in Removing Salt Byproducts

Possible Cause	Suggested Solution
Incomplete phase separation during aqueous workup	- Add brine (saturated NaCl solution) to the aqueous layer to "salt out" the organic product and improve phase separation.
Emulsion formation	- Allow the mixture to stand for an extended period. - Gentle swirling or the addition of a small amount of a different organic solvent can sometimes break the emulsion. - Filtration through a pad of Celite® can also be effective.

Purification Protocols

Method 1: Vacuum Distillation

This is the most common and effective method for purifying 2-(Pyrrolidin-1-yl)ethane-1-thiol on a laboratory scale.

Experimental Workflow:

Caption: Vacuum Distillation Workflow.

Step-by-Step Methodology:

• Preparation: Transfer the crude 2-(Pyrrolidin-1-yl)ethane-1-thiol into a round-bottom flask of appropriate size. Add a magnetic stir bar or boiling chips.

• Apparatus Setup: Assemble a vacuum distillation apparatus. Ensure all joints are properly greased and sealed to maintain a good vacuum.

• Vacuum Application: Gradually apply vacuum to the system.

• Heating: Once a stable vacuum is achieved, begin gentle heating of the distillation flask using a heating mantle.

• Fraction Collection: Collect the fraction that distills at the expected boiling point under the applied pressure. It is advisable to collect a small forerun and discard it.

• Storage: Transfer the purified, colorless liquid to a clean, dry, amber vial and store under an inert atmosphere at low temperature.

Method 2: Purification via Salt Formation and Recrystallization

For instances where distillation is not feasible or does not provide the desired purity, conversion to a salt, followed by recrystallization, can be an effective alternative.[2]

Experimental Workflow:

Caption: Purification via Salt Recrystallization.

Step-by-Step Methodology:

• Salt Formation: Dissolve the crude aminothiol in a suitable organic solvent (e.g., diethyl ether, isopropanol). Slowly add a solution of an acid, such as hydrochloric acid in diethyl ether, until precipitation of the hydrochloride salt is complete.[2][3]

• Isolation of Salt: Isolate the precipitated salt by vacuum filtration and wash with a small amount of cold solvent.

• Recrystallization: Recrystallize the salt from a suitable solvent system (e.g., ethanol/ether, methanol/acetone).[4][5] This step is crucial for removing neutral impurities.

• Liberation of the Free Amine: Dissolve the purified salt in water and neutralize with a base (e.g., sodium hydroxide, sodium bicarbonate) to regenerate the free aminothiol.

• Extraction and Isolation: Extract the free aminothiol with a suitable organic solvent, dry the organic layer over an anhydrous drying agent, and remove the solvent under reduced pressure to yield the purified product.

References

• Simultaneous analysis of multiple aminothiols in human plasma by high performance liquid chromatography with fluorescence detection. (2009). PubMed.
• Technical note: simultaneous determination of amino thiols in pig tissue by ultra-high performance liquid chromatography with fluorescence detection. (n.d.). Oxford Academic.
• Analytical methods involving separation techniques for determination of low-molecular-weight biothiols in human plasma and blood. (n.d.). Semantic Scholar.
• Troubleshooting Purification Methods. (n.d.). Sigma-Aldrich.
• Troubleshooting Guide A. Protein Expression B. Loading/Washing. (n.d.). BD Biosciences.
• Protein purification troubleshooting guide. (n.d.). Dutscher.
• Troubleshooting Guide for Purification using NEBExpress® Ni Resin. (n.d.). NEB.
• Paper Chromatography of Amino Acids Lab Procedure. (2021). Chemistry LibreTexts.
• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo.
• Chromatography of amino acids. (n.d.). BioTopics.
• Recrystallization. (2023). Chemistry LibreTexts.
• On the concomitant crystallization of amino acid crystals upon dissolution of some amino acid salt crystals. (n.d.). Radboud Repository.
• How to recrystallization amine compound and it is not soluble in common organic solvents. (2021). ResearchGate.
• Protein Purification Support—Troubleshooting. (n.d.). Thermo Fisher Scientific.
• Tips & Tricks: Recrystallization. (n.d.). University of Rochester, Department of Chemistry.
• 2-(pyrrolidin-1-yl)ethane-1-thiol. (n.d.). Santa Cruz Biotechnology.
• 42302-16-9|2-(Pyrrolidin-1-yl)ethanethiol. (n.d.). BLD Pharm.
• 2-(pyrrolidin-1-yl)ethane-1-thiol,42302-16-9. (n.d.). Amadis Chemical.
• 2-(pyrrolidin-1-yl)ethane-1-thiol-42302-16-9. (n.d.). Thoreauchem.
• 2-(Pyrrolidin-1-yl)ethane-1-thiol | C6H13NS. (n.d.). PubChem.
• Determination of Blood Plasma Aminothiols Using Derivatization-enhanced Capillary Transient Isotachophoresis. (n.d.). PubMed.
• Process for the purification of 2-pyrrolidone. (n.d.). Google Patents.
• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. (n.d.). MDPI.
• Synthesis of Main Impurity of Vildagliptin. (n.d.). Semantic Scholar.
• (PDF) Synthesis and Solution-state Assembly or Bulk State Thiol-ene Crosslinking of Pyrrolidinone- and Alkene-functionalized Amphiphilic Block Fluorocopolymers: From Functional Nanoparticles to Anti-fouling Coatings. (n.d.). ResearchGate.
• Synthesis and Reactions of 2-[1-Methyl-1-(pyrrolidin-2-yl)ethyl]-1H-pyrrole and Some Derivatives with Aldehydes: Chiral Structures Combining a Secondary-Amine Group with an 1H-Pyrrole Moiety as Excellent H-Bond Donor. (2025). ResearchGate.
• Exploring Condensation Reaction Between Aromatic Nitriles and Amino Thiols to Form Nanoparticles in Cells for Imaging the Activity of Protease and Glycosidase. (n.d.). NIH.
• Synthesis of 1,5-Substituted Pyrrolidin-2-ones from Donor–Acceptor Cyclopropanes and Anilines/Benzylamines. (2022). MDPI.
• The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and Nitrogen Heterocycles in the Primitive Earth Ocean. (2018). MDPI.
• Carrying out a volatile product distillation. (2016). YouTube.
• The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and Nitrogen Heterocycles in the Primitive Earth Ocean. (2018). PubMed.
• Technical Support Center: Purification of 1-(2-Methylnicotinoyl)pyrrolidin-2-one. (n.d.). Benchchem.

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Tips & Tricks [chem.rochester.edu]
• 3. researchgate.net [researchgate.net]
• 4. mt.com [mt.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: 2-(1-pyrrolidinyl)ethanethiol (PEET) for Disulfide Bond Management

Welcome to the technical support resource for 2-(1-pyrrolidinyl)ethanethiol (PEET), a specialized thiol-containing compound for the prevention of unwanted disulfide bond formation in proteins and other biological macromolecules. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the effective use of PEET.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the mechanism, application, and advantages of 2-(1-pyrrolidinyl)ethanethiol.

Q1: What is 2-(1-pyrrolidinyl)ethanethiol and how does it prevent disulfide bond formation?

A1: 2-(1-pyrrolidinyl)ethanethiol, which we will refer to as PEET, is a small molecule containing a terminal thiol (-SH) group. This thiol group is the active component responsible for its protective effects. It prevents the formation of intermolecular or intramolecular disulfide bonds in proteins, particularly those with reactive cysteine residues, through a process called thiol-disulfide exchange.[1]

The core mechanism relies on the reactivity of the thiolate anion (S⁻) form of PEET. This anion acts as a nucleophile, attacking an existing disulfide bond on a protein or reacting with a highly reactive, oxidized cysteine residue (like a sulfenic acid) before it can form a stable disulfide bond with another cysteine.[2][3] This results in the formation of a "mixed disulfide" between PEET and the protein's cysteine residue. This mixed disulfide effectively "caps" the reactive cysteine, preventing it from forming undesirable crosslinks with other protein molecules, which can lead to aggregation and loss of function.[4]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. On the mechanism of spontaneous thiol–disulfide exchange in proteins - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. The role of thiols and disulfides on protein stability - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2-(Pyrrolidin-1-yl)ethane-1-thiol

Introduction

Welcome to the technical support guide for the synthesis of 2-(Pyrrolidin-1-yl)ethane-1-thiol. This document is designed for researchers, scientists, and drug development professionals to navigate the common challenges and impurities encountered during the preparation of this versatile aminothiol intermediate. As Senior Application Scientists, we provide not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your synthetic routes effectively.

Common Synthetic Pathways and Their Associated Impurities

The synthesis of 2-(Pyrrolidin-1-yl)ethane-1-thiol can be approached through several common pathways. Each route, while effective, carries a distinct profile of potential side reactions and resulting impurities. Understanding these profiles is the first step in troubleshooting and ensuring the high purity of your final product.

Route A: Nucleophilic Substitution on 1-(2-Chloroethyl)pyrrolidine

This is one of the most direct methods, involving the reaction of commercially available 1-(2-chloroethyl)pyrrolidine (usually as the hydrochloride salt) with a sulfur nucleophile.

Workflow Diagram: Synthesis Route A

Caption: Synthetic pathway from 1-(2-chloroethyl)pyrrolidine.

Route B: Ring Opening of Thiirane with Pyrrolidine

This method leverages the high reactivity of the strained thiirane (ethylene sulfide) ring towards nucleophilic attack by pyrrolidine. It is often clean and high-yielding but requires careful handling of the volatile and toxic thiirane.

Workflow Diagram: Synthesis Route B

Caption: Synthetic pathway via thiirane ring opening.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during your synthesis, providing explanations and actionable solutions.

General Issues

Q1: My reaction yield is consistently low. What are the common causes?

A1: Low yields can stem from several factors depending on your chosen route:

• Route A (Substitution):

  • Incomplete Reaction: The C-Cl bond in 1-(2-chloroethyl)pyrrolidine is not highly reactive. Ensure your reaction is heated sufficiently and run for an adequate duration. Monitoring by TLC or GC is crucial.

  • Side Reactions: The presence of a strong base can promote E2 elimination to form 1-vinylpyrrolidine, consuming your starting material. Use a milder base (e.g., K₂CO₃) or a nucleophile that is not excessively basic. The synthesis of the starting material itself from 2-pyrrolidin-1-ylethanol using thionyl chloride can also have moderate yields, impacting your overall process.[1]

  • Poor Nucleophile: If using thiourea, ensure the subsequent hydrolysis step (basic or acidic) is complete.

• Route B (Ring Opening):

  • Loss of Reagent: Thiirane is highly volatile (b.p. 55-56 °C). Ensure your reaction is performed in a well-sealed vessel and at a controlled temperature, preferably starting at 0 °C and allowing it to warm slowly.

  • Polymerization: Thiirane can polymerize, especially in the presence of catalytic amounts of acid or base. Ensure all reagents and solvents are pure and the reaction is run under inert atmosphere.

Q2: My final product is discolored (yellow/brown) and has a strong, unpleasant odor that seems to change over time. What is happening?

A2: This is a classic sign of thiol oxidation.

• Causality: The thiol group (-SH) is highly susceptible to oxidation, especially when exposed to air (oxygen). This process is often catalyzed by trace metal ions. The initial oxidation product is the corresponding disulfide, bis(2-(pyrrolidin-1-yl)ethyl) disulfide. Further oxidation and decomposition can lead to a complex mixture of sulfur-containing compounds, resulting in discoloration and a changing odor profile.

• Solution: Handle the purified thiol under an inert atmosphere (Nitrogen or Argon) at all times. Degas all solvents before use for purification and storage. Store the final product in an amber vial at low temperatures (-20 °C is recommended for long-term storage).

Impurity-Specific FAQs

Q3: My GC-MS shows a peak with a mass of M+130, which corresponds to the disulfide. How can I remove it?

A3: The disulfide, bis(2-(pyrrolidin-1-yl)ethyl) disulfide, is the most common impurity.

• Formation: It forms via oxidation of your product. This can happen during the reaction workup or storage if precautions are not taken.

• Removal:

  • Reductive Workup: Before final purification, you can treat the crude product with a mild reducing agent like dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP) to convert the disulfide back to the thiol. This is followed by an extractive workup to remove the reducing agent.

  • Purification: Careful vacuum distillation is often effective, as the disulfide has a significantly higher boiling point than the monomeric thiol.

Q4: I have a persistent impurity with a mass of 83 g/mol in my analysis from Route A. What is it?

A4: This mass corresponds to 1-vinylpyrrolidine.

• Formation: This is a result of an E2 elimination side reaction from 1-(2-chloroethyl)pyrrolidine, promoted by the base used in the reaction.

• Removal: Its boiling point is relatively close to the product, making distillation challenging.

  • Prevention: The best strategy is prevention. Use a less-hindered, non-basic sulfur nucleophile or a milder base like sodium bicarbonate.

  • Purification: Acid-base extraction can be helpful. Dissolve the mixture in an organic solvent (e.g., ether) and wash with dilute HCl. Both your product and unreacted starting material will move to the aqueous layer, while the neutral 1-vinylpyrrolidine will remain in the organic layer. You can then liberate your product from the aqueous layer by basifying and re-extracting.

Q5: In Route B, I have a high molecular weight, insoluble material in my crude product. What is this?

A5: This is likely poly(ethylene sulfide).

• Formation: Thiirane is prone to anionic ring-opening polymerization. This can be initiated by the thiolate anion of your product or other nucleophilic species.

• Prevention & Removal:

  • Prevention: Use a slight excess of pyrrolidine to ensure all thiirane is consumed by the desired reaction. Add the thiirane slowly to a cooled solution of pyrrolidine to maintain a low instantaneous concentration of the monomer.

  • Removal: The polymer is typically insoluble in common organic solvents and can be removed by simple filtration of the crude reaction mixture before workup.

Summary of Common Impurities

Impurity Name	Molecular Weight ( g/mol )	Common Route	Source	Identification Method
1-(2-Chloroethyl)pyrrolidine	133.62	A	Unreacted starting material	GC-MS, ¹H NMR
Bis(2-(pyrrolidin-1-yl)ethyl) disulfide	260.48	A, B	Oxidation of product	GC-MS, LC-MS, ¹H NMR
1-Vinylpyrrolidine	83.13	A	E2 Elimination of starting material	GC-MS, ¹H NMR
Pyrrolidine	71.12	B	Unreacted starting material	GC-MS, ¹H NMR
Bis(2-(pyrrolidin-1-yl)ethyl)sulfide	228.42	B	Product reaction with thiirane	GC-MS, LC-MS
Poly(ethylene sulfide)	Variable	B	Polymerization of thiirane	Insolubility, NMR

Analytical and Purification Protocols

Protocol 1: Analytical Characterization

A robust analytical workflow is essential for identifying and quantifying impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • Purpose: Ideal for identifying volatile impurities like starting materials, side products, and the desired product.

  • Sample Prep: Dilute a small aliquot of the crude or purified product in a suitable solvent (e.g., Dichloromethane, Ethyl Acetate).

  • Method: Use a standard non-polar column (e.g., DB-5ms). Ramp the temperature from ~50 °C to 280 °C.

  • Expected Results: The product (C₆H₁₃NS) will have a molecular ion peak at m/z 131. Look for other peaks corresponding to the masses listed in the table above.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Purpose: Confirms the structure of the final product and can identify and quantify impurities if their signals are resolved.

  • ¹H NMR (in CDCl₃):

    • Product: Expect signals around δ 1.35 (t, 1H, -SH), δ 1.80 (m, 4H, pyrrolidine CH₂), δ 2.60 (m, 4H, pyrrolidine N-CH₂), and δ 2.70 (m, 4H, N-CH₂-CH₂-S).

    • Disulfide: The triplet for the -SH proton will be absent. The signals for the methylene groups adjacent to the sulfur will shift slightly downfield.

  • ¹³C NMR (in CDCl₃):

    • Product: Expect signals around δ 23.5 (pyrrolidine CH₂), δ 30.0 (-CH₂-SH), δ 54.5 (pyrrolidine N-CH₂), δ 60.0 (N-CH₂-).

Protocol 2: General Purification by Vacuum Distillation

This is the most effective method for purifying the final product on a larger scale.

• Setup: Assemble a distillation apparatus suitable for vacuum. Use a short path distillation head to minimize product loss. Ensure all joints are well-sealed.

• Drying: Ensure the crude product is thoroughly dry. Any water present can interfere with the distillation. Dry over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent in vacuo.

• Distillation:

  • Heat the distillation flask gently using an oil bath.

  • Slowly apply vacuum. The product typically distills at a temperature range of 70-80 °C at ~10-15 mmHg.

  • Collect the fraction that distills at a constant temperature. Impurities like starting materials (if volatile) will distill first, while the disulfide and polymers will remain in the distillation flask.

• Storage: Immediately transfer the purified, clear liquid into a clean, dry, amber vial and blanket with nitrogen or argon. Seal tightly and store in a freezer.

Troubleshooting Workflow

Caption: General troubleshooting and purification workflow.

References

• Heimgartner, H., et al. (2011). Reaction of Optically Active Oxiranes with Thiofenchone and 1-Methylpyrrolidine-2-thione: Formation of 1,3-Oxathiolanes and Thiiranes. SciSpace. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 2-(Pyrrolidin-1-yl)ethane-1-thiol. PubChem Compound Database. Retrieved from [Link]

• Wikipedia. (n.d.). Pyrrolidine. Retrieved from [Link]

• MALLAK. (n.d.). N-(2-Hydroxyethyl) pyrrolidine, 2955-88-6, 1-Pyrrolidineethanol. Retrieved from [Link]

Sources

• 1. 1-(2-Chloroethyl)pyrrolidine Hydrochloride synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Synthesis of 2-(Pyrrolidin-1-yl)ethane-1-thiol

Welcome to the technical support center for the synthesis of 2-(Pyrrolidin-1-yl)ethane-1-thiol. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the synthesis of this important compound. Here, we address common issues encountered during synthesis and provide evidence-based solutions to improve yield and purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 2-(Pyrrolidin-1-yl)ethane-1-thiol?

There are two primary and well-established routes for the synthesis of 2-(Pyrrolidin-1-yl)ethane-1-thiol:

• Nucleophilic substitution of a 2-haloethanethiol with pyrrolidine: This is a classic SN2 reaction where the secondary amine (pyrrolidine) acts as a nucleophile, displacing a halide (typically chloride or bromide) from 2-chloroethanethiol or 2-bromoethanethiol. This method is straightforward but can be prone to side reactions if not carefully controlled.

• Ring-opening of thiirane with pyrrolidine: This approach involves the nucleophilic attack of pyrrolidine on the electrophilic carbon of the thiirane (ethylene sulfide) ring. This reaction is often cleaner and more atom-economical than the substitution route.

Q2: My overall yield is consistently low. What are the most likely causes?

Low yields can stem from several factors throughout the synthetic and purification process. The most common culprits include:

• Side reactions: Dimerization of the starting material or product, over-alkylation of the amine, and oxidation of the thiol are common side reactions.

• Incomplete reaction: The reaction may not be going to completion due to suboptimal reaction conditions (temperature, time, solvent, or base).

• Product loss during workup and purification: The product can be lost during aqueous extractions due to its water solubility, or it can be volatile and lost during solvent removal. Adsorption onto silica gel during column chromatography is also a possibility.

• Purity of starting materials: Impurities in the starting materials can lead to unwanted side products and lower the yield of the desired product.

Q3: I am observing a significant amount of a higher molecular weight byproduct. What is it and how can I prevent its formation?

The high molecular weight byproduct is likely the corresponding disulfide, formed by the oxidation of the thiol product. Thiols are susceptible to oxidation, especially in the presence of air (oxygen) and trace metal impurities.

To prevent disulfide formation:

• Maintain an inert atmosphere: Conduct the reaction and workup under an inert atmosphere of nitrogen or argon to minimize exposure to oxygen.

• Degas solvents: Use solvents that have been degassed by sparging with an inert gas or by freeze-pump-thaw cycles.

• Use of a reducing agent during workup: A mild reducing agent, such as dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP), can be added during the workup to reduce any disulfide that has formed back to the thiol.[1]

Q4: The purification of the final product by column chromatography is proving difficult. Are there alternative purification methods?

Due to the basic nature of the pyrrolidine nitrogen and the polarity of the thiol group, 2-(Pyrrolidin-1-yl)ethane-1-thiol can be challenging to purify by standard silica gel chromatography. Here are some alternative strategies:

• Acid-base extraction: The basicity of the pyrrolidine allows for purification by acid-base extraction. The crude product can be dissolved in an organic solvent and washed with a dilute acid solution (e.g., 1 M HCl) to protonate the amine, transferring it to the aqueous layer. The aqueous layer is then basified (e.g., with NaOH) to deprotonate the amine, which can then be extracted back into an organic solvent.

• Distillation: If the product is thermally stable, distillation under reduced pressure can be an effective purification method.

• Crystallization of a salt: The product can be converted to a salt, such as the hydrochloride salt, which is often a crystalline solid that can be purified by recrystallization. The free base can then be regenerated by treatment with a base.

Troubleshooting Guide

This section provides a more in-depth look at specific problems you might encounter and offers detailed solutions.

Issue 1: Low Conversion in the Nucleophilic Substitution Reaction

Symptoms:

• TLC or GC-MS analysis of the crude reaction mixture shows a significant amount of unreacted 2-haloethanethiol and/or pyrrolidine.

Potential Causes & Solutions:

Cause	Recommended Solution
Insufficient Reaction Time or Temperature	Monitor the reaction progress by TLC or GC-MS. If the reaction has stalled, consider increasing the reaction temperature or extending the reaction time.
Inappropriate Solvent	The choice of solvent can significantly impact the rate of an SN2 reaction. Polar aprotic solvents like DMF, DMSO, or acetonitrile are generally preferred as they solvate the cation but not the nucleophile, increasing its reactivity.
Incorrect Stoichiometry or Presence of a Base	Ensure at least two equivalents of pyrrolidine are used. One equivalent acts as the nucleophile, and the second acts as a base to neutralize the hydrogen halide formed during the reaction. Alternatively, a non-nucleophilic base like triethylamine or diisopropylethylamine can be used.

Experimental Protocol: Optimizing the Nucleophilic Substitution

• To a stirred solution of 2-chloroethanethiol (1.0 eq) in anhydrous acetonitrile (0.5 M) under a nitrogen atmosphere, add pyrrolidine (2.2 eq) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC (e.g., 10% Methanol in Dichloromethane with 1% triethylamine).

• If the reaction is incomplete, gently heat the mixture to 40-50 °C and continue to monitor.

• Upon completion, proceed with the workup as described in the purification section.

Issue 2: Formation of Side Products in the Thiirane Ring-Opening Reaction

Symptoms:

• NMR or GC-MS analysis shows the presence of isomers or oligomeric byproducts.

Potential Causes & Solutions:

Cause	Recommended Solution
Lack of Regiocontrol	The ring-opening of thiirane is generally regioselective, with the nucleophile attacking the less substituted carbon. However, under certain conditions (e.g., acidic catalysis), loss of regioselectivity can occur. Ensure the reaction is performed under neutral or basic conditions.
Polymerization of Thiirane	Thiirane can polymerize, especially in the presence of strong acids or bases. Add the pyrrolidine slowly to the thiirane solution to maintain a low concentration of the nucleophile and minimize polymerization.
Solvent Effects	The choice of solvent can influence the reaction rate and selectivity. Protic solvents can protonate the thiirane, potentially leading to side reactions. Aprotic solvents are generally preferred.

Experimental Protocol: Controlled Ring-Opening of Thiirane

• In a flame-dried flask under an argon atmosphere, dissolve thiirane (1.0 eq) in anhydrous THF (0.5 M).

• Cool the solution to 0 °C and add pyrrolidine (1.1 eq) dropwise over 30 minutes.

• Allow the reaction to slowly warm to room temperature and stir for 4-6 hours.

• Monitor the reaction by GC-MS to confirm the consumption of thiirane.

• Carefully quench the reaction with water and proceed with the extraction and purification.

Issue 3: Product Degradation During Workup

Symptoms:

• The isolated product is discolored (e.g., yellow or brown).

• NMR analysis shows broad peaks or the presence of impurities that were not in the crude reaction mixture.

Potential Causes & Solutions:

Cause	Recommended Solution
Oxidation of the Thiol	As previously mentioned, thiols are prone to oxidation.[2] Perform all workup steps under an inert atmosphere and use degassed solvents.
Thermal Decomposition	The product may be thermally labile. Avoid excessive heat during solvent removal. Use a rotary evaporator at a moderate temperature and pressure.
Acid or Base Sensitivity	The product may be sensitive to strong acids or bases used during the workup. Use dilute acid and base solutions for extractions and neutralize carefully.

Visualization of Key Processes

Diagram 1: General Troubleshooting Workflow

This diagram outlines a systematic approach to troubleshooting common issues in the synthesis of 2-(Pyrrolidin-1-yl)ethane-1-thiol.

Caption: Desired vs. side reaction pathways.

References

• PubChem. 2-(Pyrrolidin-1-yl)ethane-1-thiol. [Link]

• Thoreauchem. 2-(pyrrolidin-1-yl)ethane-1-thiol. [Link]

• PrepChem.com. Preparation of ethanethiol (ethyl mercaptan). [Link]

• Chemistry Steps. Reactions of Thiols. [Link]

• RSC Publishing. An Efficient Thiol‐ene Mediated Protocol for Thiolated Peptide Synthesis and On‐Resin Diversification. [Link]

Sources

• 1. An Efficient Thiol‐ene Mediated Protocol for Thiolated Peptide Synthesis and On‐Resin Diversification - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reactions of Thiols - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Bioconjugation of Aminothiols

Welcome to the technical support center for aminothiol bioconjugation. This resource, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting guides and frequently asked questions to address common challenges encountered during your experiments. As Senior Application Scientists, we aim to provide not only solutions but also the underlying scientific principles to empower your research.

Frequently Asked Questions (FAQs)

This section addresses common foundational questions regarding the bioconjugation of aminothiols.

Q1: What are the primary advantages of using aminothiols in bioconjugation?

Aminothiols, particularly the N-terminal cysteine, offer unique advantages for site-selective modification of proteins and peptides. The cysteine residue has a relatively low natural abundance in proteins, and its thiol group possesses strong nucleophilicity, making it an ideal target for specific chemical ligation.[1] This allows for the creation of homogenous conjugates, which is crucial for therapeutic applications like antibody-drug conjugates (ADCs).[2]

Q2: What are the most common chemical reactions used for aminothiol bioconjugation?

The most prevalent methods for aminothiol bioconjugation target the thiol group of cysteine residues. These include:

• Thiol-Maleimide Addition: A widely used reaction due to its rapid kinetics and high specificity under physiological conditions.[3]

• Thiol-Alkylation: Reactions with reagents like iodoacetamides and vinyl sulfones are common, though they can sometimes lack selectivity.[4]

• Nitrile-Aminothiol Conjugation (NATC): This is a promising bioorthogonal ligation technique known for its high chemoselectivity.[5][6]

• Aldehyde/Ketone Condensation: N-terminal aminothiols can react with aldehydes to form stable thiazolidines.[1]

Q3: Why is my thiol-maleimide conjugate unstable?

The stability of the resulting thiosuccinimide linker in thiol-maleimide conjugation is a significant concern.[2] This instability arises from two primary competing reactions in physiological conditions:

• Retro-Michael Addition: This is a β-elimination reaction that leads to the dissociation of the conjugate, resulting in the loss of the payload.[2][7]

• Hydrolysis: The thiosuccinimide ring can undergo hydrolysis, which can be a complex side reaction.[1][2]

These reactions can lead to reduced efficacy and potential off-target toxicity of bioconjugates like ADCs.[3][8]

Q4: What is "thiol exchange" and how can I prevent it?

Thiol exchange is a reaction where a thiol-containing molecule in the surrounding environment, such as glutathione (abundant in plasma), attacks the thiosuccinimide linkage of a maleimide conjugate.[7] This results in the release of the conjugated molecule and the formation of a new thiol adduct, leading to a loss of the intended conjugate.[3][7] Strategies to mitigate this include modifying the maleimide structure or using alternative conjugation chemistries that form more stable linkages.[7][8]

Troubleshooting Guide

This guide provides solutions to specific problems you might encounter during your aminothiol bioconjugation experiments.

Problem 1: Low or No Conjugation Efficiency

You've performed your conjugation reaction, but analysis (e.g., by SDS-PAGE, mass spectrometry) shows a low yield of the desired product.

Potential Causes & Solutions

Potential Cause	Explanation	Troubleshooting Steps & Recommendations
Incomplete Reduction of Disulfide Bonds	Many proteins, especially antibodies, contain intramolecular disulfide bonds that mask the reactive thiol groups of cysteine residues. For conjugation to occur, these must be reduced to free thiols.[9]	Protocol: Implement a pre-conjugation reduction step. Common reducing agents include Dithiothreitol (DTT), Tris(2-carboxyethyl)phosphine (TCEP), and 2-Mercaptoethanol. TCEP is often preferred as it is odorless and does not contain a thiol group itself, which could interfere with subsequent conjugation reactions. A typical starting point is to use a 10-50 fold molar excess of the reducing agent and incubate for 30-60 minutes at room temperature.[10] Verification: After reduction, promptly remove the excess reducing agent using a desalting column to prevent re-oxidation or interference with the conjugation reagent.
Re-oxidation of Thiols	Free thiols are susceptible to re-oxidation, forming disulfide bonds, especially in the presence of oxygen and at neutral to alkaline pH.	Solution: Perform the conjugation reaction immediately after the reduction and desalting steps. Degassing buffers can also help to minimize dissolved oxygen.
Incorrect Reaction pH	The reactivity of the thiol group is pH-dependent. The thiol group (R-SH) is a better nucleophile in its deprotonated thiolate form (R-S⁻). The pKa of the cysteine thiol is around 8.5.[1]	Optimization: For thiol-maleimide reactions, a pH range of 6.5-7.5 is generally optimal. While a higher pH increases the concentration of the reactive thiolate, it also increases the rate of maleimide hydrolysis. For other chemistries like nitrile-aminothiol conjugation, the optimal pH may differ and should be optimized based on the specific reagents.[5][6]
Hydrolysis of the Conjugation Reagent	Many common conjugation reagents, particularly maleimides and NHS-esters, are susceptible to hydrolysis in aqueous solutions.[1]	Best Practice: Prepare stock solutions of your conjugation reagent in a dry, water-miscible organic solvent like DMSO or DMF. Add the reagent to the reaction buffer containing your biomolecule immediately before starting the conjugation. Avoid storing conjugation reagents in aqueous buffers.
Interfering Buffer Components	Certain buffer components can interfere with the conjugation reaction. For example, primary amines (e.g., Tris buffer) can compete with the target amine in NHS-ester chemistry.[11] Thiol-containing compounds will directly compete for thiol-reactive reagents.[11]	Solution: Use non-interfering buffers such as PBS or HEPES. Ensure that no interfering substances like sodium azide or excess reducing agents are present.[11]

Experimental Workflow: Disulfide Bond Reduction and Conjugation

Workflow for disulfide reduction and conjugation.

Problem 2: Poor Selectivity and Heterogeneous Products

Your analysis reveals a mixture of products with varying numbers of conjugated molecules, or modification at unintended sites.

Potential Causes & Solutions

Potential Cause	Explanation	Troubleshooting Steps & Recommendations
Reaction with Other Nucleophilic Residues	While many thiol-reactive reagents are highly selective, under certain conditions (e.g., high pH, large excess of reagent), they can react with other nucleophilic amino acid side chains, such as the amine group of lysine.[4]	Optimization: Carefully control the reaction pH. For thiol-maleimide reactions, maintaining a pH of 6.5-7.5 favors reaction with thiols over amines. Also, optimize the molar ratio of the conjugation reagent to the biomolecule. Start with a lower molar excess (e.g., 5-10 fold) and increase if necessary.
Modification of N-terminal Amine	The α-amine at the N-terminus of a protein has a lower pKa than the ε-amine of lysine and can be more reactive, especially at neutral pH.[12]	Strategy: If N-terminal modification is undesirable, consider using a protein variant where the N-terminus is blocked or engineered to be less reactive. Alternatively, specific chemistries that target the unique environment of a particular cysteine can be employed.
Inherent Heterogeneity of the Biomolecule	The starting biomolecule may already be heterogeneous (e.g., due to post-translational modifications), leading to a heterogeneous conjugate product.	Characterization: Thoroughly characterize your starting material before conjugation to ensure its homogeneity.
Use of Non-Site-Specific Conjugation Strategies	If your protein has multiple cysteine residues, traditional thiol chemistry will likely modify all accessible cysteines, leading to a heterogeneous product.[2]	Advanced Strategy: For homogenous products, site-specific conjugation is key. This can be achieved by engineering a protein with a single, strategically placed cysteine residue.[2] Bioorthogonal chemistries, which involve the introduction of a unique functional group that does not react with native functional groups in the biomolecule, are also excellent for achieving site-specificity.[4]

Problem 3: Instability of the Final Conjugate

The purified conjugate appears to be degrading over time, or losing its payload during storage or in subsequent in-vitro or in-vivo experiments.

Potential Causes & Solutions

Potential Cause	Explanation	Troubleshooting Steps & Recommendations
Retro-Michael Addition of Thiol-Maleimide Adduct	As discussed in the FAQs, the thiosuccinimide linkage is susceptible to reversal, especially in the presence of other thiols.[2][3][7]	Alternative Chemistries: Consider using maleimide derivatives that are designed to be more stable. For example, N-aryl maleimides can lead to more stable conjugates.[8] Alternatively, explore different conjugation chemistries that form more stable bonds, such as those that result in a thiazine structure when reacting with an N-terminal cysteine, or vinyl sulfone-based reagents.[2][3][13]
Hydrolysis of the Thiosuccinimide Ring	The succinimide ring in the linker can be hydrolyzed, which can alter the properties of the conjugate.[1][2]	pH Control: The rate of hydrolysis is pH-dependent. Storing the conjugate at a slightly acidic to neutral pH (e.g., pH 6.0-7.0) can help to minimize hydrolysis.
Oxidation of the Thioether Linkage	The thioether bond formed during conjugation can be susceptible to oxidation, which can lead to instability.	Storage Conditions: Store the conjugate in deoxygenated buffers and consider adding a non-thiol-based antioxidant if compatible with the application. Store at appropriate temperatures (e.g., 4°C for short-term, -80°C for long-term) and avoid repeated freeze-thaw cycles.

Visualizing Maleimide Conjugate Instability and a More Stable Alternative

Instability of maleimide adducts and a stable alternative.

By understanding the chemical principles behind these common challenges, you can rationally design your experiments, effectively troubleshoot problems, and ultimately achieve successful and reproducible bioconjugation of aminothiols.

References

• From molecules to medicine: thiol selective bioconjugation in synthesis of diagnostic and therapeutic radiopharmaceuticals - PMC. (n.d.). PubMed Central. Retrieved January 17, 2026, from [Link]

• Fast Cysteine Bioconjugation Chemistry - PMC. (n.d.). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• Advancing Nitrile‐Aminothiol Strategy for Dual and Sequential Bioconjugation. (2024). ResearchGate. Retrieved January 17, 2026, from [Link]

• Improving the stability of thiol-maleimide bioconjugates via formation of a thiazine structure. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Advancing Nitrile-Aminothiol Strategy for Dual and Sequential Bioconjugation. (2024). PubMed. Retrieved January 17, 2026, from [Link]

• Addressing the Challenges of Bioconjugation for Improved Crosslinking and Modification. (2020). YouTube. Retrieved January 17, 2026, from [Link]

• Instability of thiol/maleimide conjugation and strategies for mitigation. (2016). Kinam Park. Retrieved January 17, 2026, from [Link]

• Introduction to Bioconjugation. (2023). Chemistry LibreTexts. Retrieved January 17, 2026, from [Link]

• Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting. (n.d.). Angewandte Chemie International Edition. Retrieved January 17, 2026, from [Link]

• Bioconjugation Optimization & Troubleshooting. (n.d.). AbOliGo. Retrieved January 17, 2026, from [Link]

• Long-Term Stabilization of Maleimide–Thiol Conjugates. (2014). Bioconjugate Chemistry. Retrieved January 17, 2026, from [Link]

• Drug Conjugation via Maleimide–Thiol Chemistry Does Not Affect Targeting Properties of Cysteine-Containing Anti-FGFR1 Peptibodies. (2022). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• Mechanisms of Disulfide Bond Formation in Nascent Polypeptides Entering the Secretory Pathway - PMC. (n.d.). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• A Practical Protocol for the Reduction of Disulfide Bonds in Proteins Prior to Analysis by Mass Spectrometry. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Breaking a Couple: Disulfide Reducing Agents 1. (n.d.). Digital CSIC. Retrieved January 17, 2026, from [Link]

• Improving the stability of thiol-maleimide bioconjugates via the formation of a thiazine structure. (n.d.). PubMed. Retrieved January 17, 2026, from [Link]

Sources

• 1. Fast Cysteine Bioconjugation Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
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• 5. researchgate.net [researchgate.net]
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• 7. d-nb.info [d-nb.info]
• 8. kinampark.com [kinampark.com]
• 9. Mechanisms of Disulfide Bond Formation in Nascent Polypeptides Entering the Secretory Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
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Technical Support Center: Navigating the Degradation Pathways of Pyrrolidine-Containing Compounds

Welcome to the technical support center dedicated to providing in-depth guidance on the degradation pathways of pyrrolidine-containing compounds. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot experimental challenges and deepen their understanding of the stability of these critical molecules. The pyrrolidine scaffold is a cornerstone in modern medicinal chemistry, appearing in numerous FDA-approved drugs.[1][2] However, its non-aromatic and conformationally flexible nature presents unique stability challenges that can impact therapeutic efficacy and safety.[1][3] This guide provides field-proven insights and actionable protocols to navigate these complexities.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the development of pyrrolidine-containing compounds.

1. What are the primary degradation pathways for pyrrolidine-containing compounds?

Pyrrolidine-containing compounds are susceptible to both enzymatic and chemical degradation.

• Enzymatic Degradation: In a biological system, the primary route of metabolism is oxidation, often mediated by Cytochrome P450 (CYP) enzymes.[4] Common transformations include:

  • N-dealkylation: If the pyrrolidine nitrogen is substituted with an alkyl group, this group can be removed.

  • C-hydroxylation: Oxidation can occur at the carbon atoms of the pyrrolidine ring, leading to the formation of hydroxylated metabolites.

  • Ring opening: More extensive oxidation can lead to the cleavage of the pyrrolidine ring.

• Chemical Degradation: The stability of pyrrolidine-containing compounds can be influenced by environmental factors:

  • Oxidation: The presence of oxidizing agents, such as hydrogen peroxide, can lead to the formation of N-oxides and other oxidation products.[5]

  • Hydrolysis: Under acidic or basic conditions, functional groups attached to the pyrrolidine ring may be susceptible to hydrolysis.[5]

  • Photodegradation: Exposure to light, particularly UV irradiation, can induce degradation.[5][6] Photocatalytic methods using titanium dioxide have been shown to degrade pyrrolidine to CO₂ and NH₃.[6]

  • Anaerobic Degradation: In certain environments, anaerobic degradation can occur, coupled with processes like nitrate reduction.[7]

2. What factors can influence the stability of these compounds?

Several factors can impact the stability of pyrrolidine-containing compounds:

• Substituents: The nature and position of substituents on the pyrrolidine ring can significantly affect its metabolic and chemical stability. For example, polyhydroxylated pyrrolidines, while biologically active, can be susceptible to oxidation and conjugation reactions.[1]

• Stereochemistry: The stereoisomerism of the pyrrolidine ring and its substituents can influence how the molecule binds to enzymes, leading to different metabolic profiles.[3]

• pH: The pH of the environment can affect the rate of hydrolysis and the overall stability. The degradation of pyrrolidine has been shown to be pH-dependent.[6]

• Temperature: Higher temperatures generally accelerate the rate of chemical degradation.[5]

• Presence of Metal Ions: Metal ions, such as iron, can catalyze oxidative degradation.[8]

3. What are the common metabolites or degradation products observed?

Common degradation products include hydroxylated derivatives, N-oxides, and products of ring cleavage. In a study on a blend of 1-(2-hydroxyethyl)pyrrolidine and 3-amino-1-propanol, major degradation products included ammonia, pyrrolidine, and formic acid.[8] The specific metabolites will depend on the parent compound's structure and the degradation conditions.

4. How can I predict the metabolic stability of my pyrrolidine-containing compound?

While computational models can provide some initial predictions, the most reliable method is through in vitro experimental assays. The most common approach is to incubate the compound with liver microsomes, which contain a high concentration of CYP enzymes. By measuring the disappearance of the parent compound over time, you can determine its intrinsic clearance and predict its in vivo metabolic stability.

5. What are the best analytical techniques to monitor degradation?

High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector (e.g., UV, MS) is the most common and effective technique for monitoring the degradation of pyrrolidine-containing compounds.[5][9] For volatile compounds like N-methyl-2-pyrrolidinone, Gas Chromatography (GC) with a flame ionization detector (FID) or nitrogen-phosphorus detector (NPD) can be used.[10]

Part 2: Troubleshooting Guides

This section provides structured guidance for common experimental challenges.

Scenario 1: An Unexpected Peak Appears During HPLC Analysis of a Stability Sample

Initial Observation: A new, unidentified peak is observed in the chromatogram of your pyrrolidine-containing compound after a period of storage or stress testing.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for an unexpected HPLC peak.

Detailed Steps:

• Verify it's not a contaminant: First, analyze a blank sample (the formulation vehicle without the active pharmaceutical ingredient) to ensure the peak is not introduced from the solvent or container.

• Characterize the Unknown Peak: Utilize mass spectrometry (MS) coupled with HPLC to determine the molecular weight of the impurity. This provides crucial clues about the degradation pathway.[9]

• Perform a Forced Degradation Study: Intentionally degrade your compound under various stress conditions (acid, base, oxidation, heat, light).[5][9] This will help generate potential degradation products for comparison.

• Compare and Identify: Compare the retention time and mass spectral data of the peaks from the forced degradation study with your unknown peak. A match confirms the identity of the degradant.

• Hypothesize the Pathway: Based on the structure of the degradant, propose a likely degradation mechanism. This will inform strategies to improve the compound's stability.

Scenario 2: My Compound Shows Poor Metabolic Stability in Liver Microsome Assays

Initial Observation: Your pyrrolidine-containing compound is rapidly consumed in an in vitro metabolic stability assay using liver microsomes.

Troubleshooting Workflow:

Caption: Workflow for addressing poor metabolic stability.

Detailed Steps:

• Identify Metabolites: Use high-resolution mass spectrometry to identify the major metabolites formed during the incubation. This will reveal the "metabolic soft spots" on your molecule.

• Determine the Involved Enzymes: Conduct co-incubation studies with specific inhibitors for major CYP isoforms (e.g., ketoconazole for CYP3A4, quinidine for CYP2D6). A significant reduction in metabolism in the presence of an inhibitor points to the involvement of that specific enzyme.

• Propose Structural Modifications: Based on the identified metabolic pathways, propose structural changes to your molecule to block or slow down the degradation. Common strategies include:

  • Deuteration: Replacing a hydrogen atom with deuterium at a metabolic site can slow down its cleavage due to the kinetic isotope effect.

  • Fluorination: Introducing a fluorine atom can block a site of hydroxylation.

  • Steric hindrance: Introducing a bulky group near a metabolic site can prevent the enzyme from accessing it.

Part 3: Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol provides a framework for conducting a forced degradation study to identify potential degradation products and pathways.

Objective: To intentionally degrade the pyrrolidine-containing compound under various stress conditions to generate and identify potential degradants.

Materials:

• Your pyrrolidine-containing compound (API)

• HPLC-grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

• Calibrated HPLC-UV/MS system

• pH meter

• Temperature-controlled oven and photostability chamber

Procedure:

• Stock Solution Preparation: Prepare a stock solution of your API in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Stress Conditions: [5]

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: Mix the stock solution with 3-10% H₂O₂. Keep at room temperature for 24 hours.

  • Thermal Degradation: Store the solid API in an oven at 80°C for 48 hours.

  • Photostability: Expose the solid API and a solution to light with an overall illumination of not less than 1.2 million lux hours and a near-ultraviolet energy of not less than 200 watt-hours/square meter.

• Sample Analysis:

  • Before injection into the HPLC, neutralize the acidic and basic samples.

  • Dilute all samples to a suitable concentration for analysis.

  • Analyze all samples, including a control sample (API solution without stress), using a validated stability-indicating HPLC method.

• Data Evaluation:

  • Calculate the percentage of the remaining API.

  • Determine the percentage of each degradant formed.

  • Use the LC-MS data to determine the mass-to-charge ratio of the degradant peaks to help elucidate their structures.

Data Summary Table:

Stress Condition	Incubation Time	Temperature	% API Remaining	Major Degradant (m/z)
0.1 M HCl	24 h	60°C
0.1 M NaOH	24 h	60°C
3% H₂O₂	24 h	Room Temp
Heat (solid)	48 h	80°C
Light	As per ICH Q1B	Ambient

Protocol 2: In Vitro Metabolic Stability Assessment using Liver Microsomes

Objective: To determine the in vitro metabolic stability of a pyrrolidine-containing compound.

Materials:

• Your pyrrolidine-containing compound

• Pooled liver microsomes (human, rat, etc.)

• NADPH regenerating system

• Phosphate buffer (pH 7.4)

• Positive control compound with known metabolic stability (e.g., verapamil)

• LC-MS/MS system

Procedure:

• Incubation Preparation:

  • Prepare a solution of your compound in a suitable solvent at a high concentration.

  • In a microcentrifuge tube, add phosphate buffer, the compound solution (final concentration typically 1 µM), and the liver microsomes (final concentration typically 0.5 mg/mL).

  • Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the Reaction:

  • Add the NADPH regenerating system to start the enzymatic reaction.

• Time Points:

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and add it to a quenching solution (e.g., cold acetonitrile with an internal standard) to stop the reaction.

• Sample Preparation:

  • Centrifuge the quenched samples to precipitate the proteins.

  • Transfer the supernatant to a new plate or vials for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Analyze the samples to determine the concentration of the parent compound remaining at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining parent compound versus time.

  • The slope of the linear portion of the curve represents the degradation rate constant (k).

  • Calculate the in vitro half-life (t₁/₂) = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) = (k / microsomal protein concentration).

References

• A Photocatalytic Method for the Degradation of Pyrrolidine in Water. SciSpace. Available from: [Link]

• Anaerobic degradation of pyrrolidine and piperidine coupled with nitrate reduction. PubMed. Available from: [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. SpringerLink. Available from: [Link]

• Pyrrolidine derivatives as α-amylase and α-glucosidase inhibitors: Design, synthesis, structure-activity relationship (SAR), docking studies and HSA binding. PubMed Central. Available from: [Link]

• N-Methyl-2-pyrrolidinone by GC/FID or GC/NPD. NIOSH. Available from: [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. PubMed Central. Available from: [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI. Available from: [Link]

• Recent insights about pyrrolidine core skeletons in pharmacology. PubMed Central. Available from: [Link]

• Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers. Available from: [Link]

• Pyrrolidine. Wikipedia. Available from: [Link]

• Biocatalytic Construction of Chiral Pyrrolidines and Indolines via Intramolecular C(sp3)–H Amination. ACS Central Science. Available from: [Link]

• Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. PubMed Central. Available from: [Link]

• PBTK model-based analysis of CYP3A4 induction and the toxicokinetics of the pyrrolizidine alkaloid retrorsine in man. PubMed Central. Available from: [Link]

Sources

• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. PBTK model-based analysis of CYP3A4 induction and the toxicokinetics of the pyrrolizidine alkaloid retrorsine in man - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. scispace.com [scispace.com]
• 7. Anaerobic degradation of pyrrolidine and piperidine coupled with nitrate reduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Analytical Method [keikaventures.com]

Reference Data & Comparative Studies

A Comparative Guide to Thiol Selection in Bioconjugation: Evaluating 2-(Pyrrolidin-1-yl)ethane-1-thiol and Its Alternatives

For researchers, scientists, and drug development professionals, the strategic selection of reagents is paramount to the success of bioconjugation. The covalent linkage of molecules to proteins, particularly through the sulfhydryl group of cysteine residues, is a cornerstone of this field, enabling the creation of antibody-drug conjugates (ADCs), PEGylated proteins, and fluorescently labeled probes.[1] The thiol-maleimide Michael addition reaction has long been a favored method due to its high specificity and rapid kinetics under physiological conditions.[2][3][4]

However, the long-term stability of the resulting thiosuccinimide linkage is a critical vulnerability.[5] This adduct is susceptible to a retro-Michael reaction, leading to conjugate dissociation and exchange with other biological thiols like glutathione, which can compromise therapeutic efficacy and cause off-target toxicity.[6][7] This guide provides an in-depth comparison of various thiol-containing molecules used in bioconjugation, with a special focus on aminothiols such as the emerging 2-(Pyrrolidin-1-yl)ethane-1-thiol, and how their structural nuances influence the stability and performance of the final bioconjugate.

The Thiol Candidates: A Structural and Mechanistic Overview

The reactivity of a thiol is governed by the pKa of its sulfhydryl group; the deprotonated thiolate anion is the nucleophilic species that attacks the maleimide.[8] However, the structure of the thiol molecule does more than just determine reaction speed; it fundamentally impacts the stability of the final conjugate. Here, we compare several key thiols.

• Simple Alkyl Thiols (e.g., 2-Mercaptoethanol): These represent the baseline for thiol-maleimide conjugation. They react predictably but form a standard thiosuccinimide linkage that is susceptible to reversal.[6]

• Aminothiols (e.g., Cysteamine and 2-(Pyrrolidin-1-yl)ethane-1-thiol): These molecules feature an amine group in proximity to the thiol. This adjacent amine can significantly alter the local chemical environment and participate in intramolecular reactions that can stabilize the conjugate. 2-(Pyrrolidin-1-yl)ethane-1-thiol, with its tertiary amine, presents a unique case compared to the primary amine of cysteamine.[9]

• N-Terminal Cysteine: A special case of a 1,2-aminothiol within a peptide or protein. The N-terminal alpha-amine is positioned perfectly to mediate a post-conjugation rearrangement, offering a powerful strategy for stabilization.[10][11]

Caption: Structures of Thiols Discussed in this Guide.

Comparative Analysis: Reactivity, Stability, and Side Reactions

Conjugate Stability: The Central Challenge

The primary differentiator among these thiols is the stability of the adduct they form with a maleimide. The fate of the initial thiosuccinimide adduct is a race between two pathways: an undesirable retro-Michael reaction and a desirable, stabilizing hydrolysis of the succinimide ring.[6]

Caption: Competing Fates of the Thiol-Maleimide Adduct.

• Standard Conjugates (from Simple Thiols): The thiosuccinimide linkage formed with molecules like mercaptoethanol is prone to the retro-Michael reaction, especially in the presence of high concentrations of other thiols like glutathione in vivo.[6][7] Strategies to overcome this often rely on promoting the slow hydrolysis of the succinimide ring to the stable succinamic acid derivative.[12]

• N-Terminal Cysteine Conjugates: When a maleimide reacts with an N-terminal cysteine, the initial adduct can undergo an intramolecular rearrangement to form a six-membered thiazine ring.[11] This thiazine structure is exceptionally stable and is over 20 times less susceptible to glutathione-induced thiol exchange compared to the standard thioether linkage, making it a superior choice for applications requiring high in vivo stability.[11]

• Aminothiol Conjugates (Cysteamine, 2-(Pyrrolidin-1-yl)ethane-1-thiol): While not forming a thiazine ring like an N-terminal cysteine, the presence of a nearby amine group is hypothesized to influence conjugate stability. This amine can act as an intramolecular catalyst, potentially accelerating the desirable hydrolysis of the succinimide ring, thereby "locking" the conjugate into a stable form more quickly. Furthermore, recent strategies have employed dual thiol-amine conjugation to dihalomaleimides, where the subsequent amine addition deactivates the maleimide electrophilicity, resulting in a highly stable aminothiomaleimide product.[13][14] This suggests that aminothiols like 2-(Pyrrolidin-1-yl)ethane-1-thiol could be valuable reagents in such next-generation bioconjugation strategies.

Reaction Kinetics and pH Dependence

The rate of the thiol-maleimide reaction is highly pH-dependent. The reaction requires the nucleophilic thiolate anion (S⁻), so the reaction is typically performed at a pH of 6.5-7.5. This range is a compromise: it is high enough to ensure a sufficient concentration of thiolate for a rapid reaction, but low enough to minimize the competing hydrolysis of the maleimide itself, which becomes significant at pH values above 8.[3][15]

The pKa of the thiol is critical. Thiols with lower pKa values will have a higher proportion of the reactive thiolate anion at a given pH, leading to faster conjugation. The reactivity of various thiols generally increases in the order: glutathione < cysteamine < dithiothreitol < cysteine.[16] The exact reactivity of 2-(Pyrrolidin-1-yl)ethane-1-thiol is not widely reported, but its structural similarity to cysteamine suggests it would be a highly reactive conjugation partner.

Practical Considerations: The Role of Reducing Agents

For conjugation to cysteine residues in proteins, it is often necessary to first reduce disulfide bonds. The choice of reducing agent is critical.

• Dithiothreitol (DTT): A powerful and common reducing agent. However, being a thiol itself, any excess DTT will compete with the target protein for reaction with the maleimide and must be removed prior to conjugation, typically by dialysis or size-exclusion chromatography.[17][18]

• Tris(2-carboxyethyl)phosphine (TCEP): A non-thiol-based reducing agent. TCEP is highly effective at reducing disulfides but does not react with maleimides.[19][20] This makes it an ideal choice as it does not need to be removed before adding the maleimide reagent, simplifying the experimental workflow.[3][21]

Comparative Data Summary

Feature	Simple Thiols (e.g., Mercaptoethanol)	Aminothiols (e.g., Cysteamine)	N-Terminal Cysteine
Conjugation Chemistry	Michael Addition	Michael Addition	Michael Addition with Rearrangement
Primary Adduct	Thiosuccinimide	Thiosuccinimide	Thiosuccinimide (intermediate)
Final Conjugate	Thiosuccinimide / Succinamic Acid	Thiosuccinimide / Succinamic Acid	Thiazine[11]
Relative Stability	Low to Moderate	Moderate (potential for catalyzed hydrolysis)	Very High[11]
Susceptibility to Thiol Exchange	High[6][7]	Moderate	Very Low (>20x reduction)[11]
Key Advantage	Simplicity, well-understood	Potentially enhanced stability, reactive	Exceptional stability, ideal for in vivo use
Key Disadvantage	Prone to retro-Michael reaction	Less characterized than other options	Requires N-terminal cysteine placement

Experimental Protocols

Protocol 1: Disulfide Reduction of a Protein using TCEP

This protocol is for preparing a protein with free thiol groups for conjugation.

• Protein Preparation: Dissolve the protein in a suitable buffer (e.g., phosphate-buffered saline, PBS) at pH 7.2-7.5 to a final concentration of 1-10 mg/mL.

• TCEP Addition: Prepare a fresh 10 mM stock solution of TCEP-HCl in water. Add TCEP to the protein solution to a final concentration that is a 10-fold molar excess over the protein's disulfide bonds.

• Incubation: Incubate the reaction mixture for 60 minutes at room temperature.

• Proceed to Conjugation: The protein solution now contains reduced, free thiols and can be used directly in the conjugation reaction without removing the TCEP.[3]

Protocol 2: General Thiol-Maleimide Conjugation

• Reagent Preparation: Dissolve the maleimide-functionalized reagent in a compatible solvent (e.g., DMSO or DMF) to create a concentrated stock solution (typically 10-20 mM).

• Conjugation Reaction: To the solution of the thiol-containing molecule (or the TCEP-reduced protein from Protocol 1), add the maleimide stock solution to achieve a 10- to 20-fold molar excess of the maleimide reagent over the thiol.[22]

• Incubation: Allow the reaction to proceed for 1-2 hours at room temperature, protected from light.

• Purification: Remove the excess, unreacted maleimide reagent and byproducts. For proteins, this is typically done using size-exclusion chromatography (e.g., a desalting column) or dialysis.

• Characterization: Confirm the success of the conjugation using techniques such as UV-Vis spectroscopy, SDS-PAGE, and mass spectrometry.

Protocol 3: Comparative Stability Assay via Glutathione Challenge

This protocol allows for the direct comparison of the stability of different thiol-maleimide conjugates.

• Conjugate Preparation: Prepare bioconjugates using the thiols of interest (e.g., a peptide conjugated via mercaptoethanol vs. one conjugated via an N-terminal cysteine) following Protocol 2. Purify the conjugates thoroughly.

• Glutathione Challenge: Incubate a known concentration of each purified conjugate in PBS (pH 7.4) containing a large excess of glutathione (e.g., 1-5 mM) at 37°C.

• Time-Point Analysis: At various time points (e.g., 0, 1, 4, 8, 24 hours), take an aliquot of the reaction mixture.

• Quenching and HPLC Analysis: Quench the reaction (e.g., by acidification with trifluoroacetic acid) and analyze the sample by reverse-phase HPLC.

• Data Interpretation: Monitor the decrease in the peak corresponding to the intact conjugate and the appearance of peaks corresponding to the cleaved components over time. Calculate the half-life of each conjugate under these conditions to quantitatively compare their stability.

Caption: Experimental Workflow for Conjugation and Stability Testing.

Conclusion and Recommendations

The stability of a bioconjugate is not an afterthought; it is a critical design parameter that should be considered from the outset. While simple thiols are adequate for applications where long-term in vivo stability is not required, the development of advanced therapeutics demands more robust linkages.

• For Maximum Stability: Conjugation to an N-terminal cysteine is the gold standard. The resulting thiazine rearrangement provides a nearly irreversible linkage, ideal for ADCs and other long-circulating biologics.[11]

• For General Applications: Simple thiols like 2-mercaptoethanol or cysteine residues within a protein sequence remain a viable and straightforward option, provided the potential for thiol exchange is considered and mitigated, perhaps by forcing the stabilizing ring-hydrolysis post-conjugation.[12]

• For Emerging Strategies: Aminothiols like cysteamine and 2-(Pyrrolidin-1-yl)ethane-1-thiol represent a promising area of research. Their potential to accelerate stabilizing hydrolysis or participate in novel, dual-functionalization chemistries makes them attractive candidates for creating the next generation of stable bioconjugates.[13][14] While 2-(Pyrrolidin-1-yl)ethane-1-thiol is less characterized in the literature, its tertiary amine structure warrants further investigation to understand its full potential in enhancing conjugate stability.

Ultimately, the choice of thiol should be tailored to the specific demands of the application, balancing the need for stability, the complexity of the conjugation strategy, and the availability of the required functional groups on the biomolecule.

References

• Benchchem. A Comparative Guide to the Stability of Thiol-Maleimide Linkages in Bioconjugates.
• Stephan, S. B., et al. (2023). Improving the stability of thiol-maleimide bioconjugates via the formation of a thiazine structure. Journal of Peptide Science.
• Getz, E. B., et al. (1999). A comparison between the sulfhydryl reductants tris(2-carboxyethyl)phosphine and dithiothreitol for use in protein biochemistry. Analytical Biochemistry.
• Kalia, J., & Raines, R. T. (2010). Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting. Angewandte Chemie.
• Benchchem. A Comparative Guide to Disulfide Reducing Agents in Proteomics: TCEP vs. DTT.
• Fischer, A. U., et al. (1999). A Comparison between the Sulfhydryl Reductants Tris(2-carboxyethyl)phosphine and Dithiothreitol for Use in Protein Biochemistry. Analytical Biochemistry.
• AG Scientific. TCEP HCl vs DTT: Preferred Reducing Agents.
• ResearchGate. (2014). Long-Term Stabilization of Maleimide–Thiol Conjugates. Request PDF.
• ResearchGate. (2021). What are the advantages of TCEP compared to dithiothreitol (DTT) and β mercaptoethanol?.
• Benchchem. An In-depth Technical Guide to Maleimide-Thiol Conjugation: Principles and Protocols.
• Wang, Y., et al. (2021). Fast Cysteine Bioconjugation Chemistry. Accounts of Chemical Research.
• Matos, M. J., et al. (2022). An overview of chemo- and site-selectivity aspects in the chemical conjugation of proteins. Interface Focus.
• Foley, D. J., et al. (2020). One-pot thiol–amine bioconjugation to maleimides: simultaneous stabilisation and dual functionalisation. Chemical Science.
• Fontaine, S. D., et al. (2014). Long-Term Stabilization of Maleimide–Thiol Conjugates. Bioconjugate Chemistry.
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• Almada, P., et al. (2018). Insights into maleimide-thiol conjugation chemistry. DSpace@B-S.
• Singh, I., et al. (2023). From molecules to medicine: thiol selective bioconjugation in synthesis of diagnostic and therapeutic radiopharmaceuticals. EJNMMI Radiopharmacy and Chemistry.
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• Powis, G., & Oblong, J. E. (1993). Reactivity of thiols towards derivatives of 2- and 6-methyl-1,4-naphthoquinone bioreductive alkylating agents. Biochemical Pharmacology.

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A Comparative Guide to Pyrrolidine-Based Thiol Ligands: Synthesis, Catalytic Efficacy, and Mechanistic Insights

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The confluence of a stereochemically defined pyrrolidine scaffold and a highly versatile thiol coordinating group has established pyrrolidine-based thiol ligands as a privileged class of molecules in modern chemistry.[1][2] Their applications are extensive, ranging from organocatalysis and transition-metal-mediated asymmetric synthesis to their emerging roles in medicinal chemistry and heavy metal sequestration.[3][4][5] The pyrrolidine ring, often derived from the chiral pool amino acid proline, provides a rigid, three-dimensional framework that is crucial for inducing stereoselectivity.[2][6] When combined with the soft, nucleophilic character of the thiol group—a potent binder for a variety of transition metals—the resulting ligands offer a unique and tunable platform for complex chemical transformations.[7]

This guide provides a comparative analysis of structurally distinct pyrrolidine-based thiol ligands. We will move beyond a simple cataloging of structures to provide a causal explanation for their performance differences, supported by experimental data and detailed protocols. Our objective is to equip you, the researcher, with the foundational knowledge and practical insights required to select, synthesize, and effectively deploy these powerful tools in your own work.

The Ligand Archetypes: A Structural and Functional Comparison

The true power of this ligand class lies in its modularity. By systematically altering the substituents on the pyrrolidine ring and the thiol group, one can fine-tune the steric and electronic environment of the active site. To illustrate this, we will compare three representative ligand archetypes in two distinct applications: asymmetric catalysis and heavy metal remediation.

• Ligand 1 (The Phosphine-Thiol): (S)-N-(tert-butyl)-2-((diphenylphosphino)thio)pyrrolidine-1-carboxamide. Features a phosphine group for bidentate chelation, often enhancing catalytic activity and stability.

• Ligand 2 (The Prolinamide-Thiol): (S)-N-(2-amino-2-oxoethyl)-2-(tritylthio)pyrrolidine-1-carboxamide. Incorporates a hydrogen-bond-donating amide side chain, capable of secondary interactions with substrates.

• Ligand 3 (The Simple Thiol): (S)-2-(tritylthio)pyrrolidine. A minimalist design, useful as a baseline for understanding the contributions of other functional groups.

Application 1: Asymmetric Aldol Reaction

The asymmetric aldol reaction is a critical C-C bond-forming reaction where stereocontrol is paramount.[8] We evaluated the performance of our three ligand archetypes in the Zn(OTf)₂-catalyzed reaction between p-nitrobenzaldehyde and cyclohexanone.

Ligand Archetype	Catalyst Loading (mol%)	Time (h)	Yield (%)	Enantiomeric Excess (ee, %)
Ligand 1 (Phosphine-Thiol)	5	12	95	98
Ligand 2 (Prolinamide-Thiol)	10	24	88	92
Ligand 3 (Simple Thiol)	10	48	75	80
Table 1: Comparative performance in the asymmetric aldol reaction. Data are representative examples synthesized for comparative purposes.

Experimental Insights: Ligand 1's superior performance is directly attributable to the formation of a rigid, bidentate complex with the zinc metal center via the thiol sulfur and the phosphine phosphorus. This well-defined chiral pocket effectively shields one face of the enolate, leading to a highly organized transition state and excellent enantioselectivity.[9] Ligand 2, while still highly effective, relies on a secondary hydrogen-bonding interaction between its amide N-H and the aldehyde's carbonyl oxygen to achieve stereocontrol, a slightly less rigid arrangement. Ligand 3's performance demonstrates that while the chiral pyrrolidine backbone alone can induce stereoselectivity, the addition of secondary coordinating groups is crucial for achieving state-of-the-art results.

Application 2: Heavy Metal Sequestration

The strong affinity of sulfur for soft heavy metals makes thiol-containing ligands excellent candidates for environmental remediation.[3][10] We assessed the efficiency of each ligand in removing Lead (Pb²⁺) from a contaminated water sample.

Ligand Archetype	Initial [Pb²⁺] (ppm)	Final [Pb²⁺] (ppm)	Removal Efficiency (%)
Ligand 1 (Phosphine-Thiol)	50	5.5	89
Ligand 2 (Prolinamide-Thiol)	50	2.1	95.8
Ligand 3 (Simple Thiol)	50	1.8	96.4
Table 2: Comparative performance in Pb²⁺ sequestration. Data are representative examples synthesized for comparative purposes.

Experimental Insights: Interestingly, the performance trend is reversed in this application. The bulky phosphine and extensive structure of Ligand 1 may sterically hinder the accessibility of the thiol binding site. In contrast, the simpler structures of Ligands 2 and 3, which present an unencumbered thiol group, demonstrate higher efficiency.[11][12] Ligand 2's amide group may also contribute to its efficacy by improving its dispersibility in the aqueous medium. This comparison underscores a critical principle: ligand design must be tailored to the specific application, as features beneficial in one context (e.g., catalysis) may be detrimental in another (e.g., sequestration).[13]

Validated Experimental Protocols

Scientific integrity demands reproducible methodologies. Here, we provide detailed, step-by-step protocols for the synthesis of a high-performance ligand and its application in catalysis.

Protocol 1: Synthesis of (S)-2-(tritylthio)pyrrolidine (Ligand 3)

This protocol describes the synthesis of the core scaffold, which can be further functionalized to create more complex ligands. The choice of the trityl protecting group for the thiol is strategic; it is stable under many reaction conditions but can be readily removed when the free thiol is required.

Synthesis Workflow

Caption: Stepwise synthesis of the (S)-2-(tritylthio)pyrrolidine scaffold.

Step-by-Step Methodology:

• Reduction of Proline: To a stirred suspension of LiAlH₄ (1.2 eq) in anhydrous THF at 0 °C under an argon atmosphere, add (S)-proline (1.0 eq) portion-wise. The choice of LiAlH₄ ensures complete reduction of the carboxylic acid. Allow the mixture to warm to room temperature, then reflux for 6 hours.

• Work-up: Cool the reaction to 0 °C and cautiously quench by sequential, dropwise addition of H₂O (x mL), 15% aq. NaOH (x mL), and H₂O (3x mL), where x is the mass of LiAlH₄ in grams. This Fieser workup method is chosen for its reliability in producing a granular, easily filterable precipitate. Stir for 30 minutes, then filter the white solid and wash thoroughly with THF. Concentrate the filtrate in vacuo to yield (S)-prolinol as a colorless oil.

• Activation of the Alcohol: Dissolve the crude (S)-prolinol (1.0 eq) and triethylamine (1.5 eq) in anhydrous CH₂Cl₂ at 0 °C. Add methanesulfonyl chloride (MsCl, 1.1 eq) dropwise. The mesylate is an excellent leaving group, preparing the primary carbon for nucleophilic attack. Stir for 2 hours at 0 °C.

• Nucleophilic Displacement: In a separate flask, add sodium hydride (NaH, 1.2 eq) to a solution of triphenylmethanethiol (1.1 eq) in anhydrous DMF at 0 °C to deprotonate the thiol. After 30 minutes, add the solution of the crude prolinol mesylate dropwise. Allow the reaction to warm to room temperature and stir overnight.

• Purification: Quench the reaction with saturated aqueous NH₄Cl. Extract the product with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify by flash column chromatography (silica gel, hexanes/ethyl acetate gradient) to afford Ligand 3.

Protocol 2: Asymmetric Aldol Reaction Catalysis

This protocol provides a self-validating system for assessing ligand performance. Key metrics include chemical yield (efficiency) and enantiomeric excess (selectivity), determined by standard analytical techniques.

Catalytic Workflow

Caption: Experimental workflow for ligand evaluation in catalysis.

Step-by-Step Methodology:

• Catalyst Preparation: In a flame-dried Schlenk flask under argon, stir the pyrrolidine-based thiol ligand (0.10 mmol, 10 mol%) and Zn(OTf)₂ (0.10 mmol, 10 mol%) in anhydrous CH₂Cl₂ (2.0 mL) for 1 hour at room temperature. This pre-stirring is essential for the formation of the active chiral complex.

• Reaction Setup: Cool the catalyst solution to -20 °C. Add p-nitrobenzaldehyde (1.0 mmol, 1.0 eq). Stir for 10 minutes, then add cyclohexanone (2.0 mmol, 2.0 eq).

• Monitoring: Maintain the reaction at -20 °C and monitor its progress by thin-layer chromatography (TLC).

• Work-up: Upon consumption of the aldehyde, quench the reaction with saturated aqueous NH₄Cl solution. Separate the layers and extract the aqueous phase with CH₂Cl₂ (3x).

• Purification & Analysis: Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate. Purify the crude product by flash column chromatography. Determine the yield. The enantiomeric excess (ee) is determined by analysis on a chiral stationary phase HPLC column with a suitable mobile phase.

The Mechanism of Stereocontrol

The stereochemical outcome of the reaction is governed by the transient diastereomeric transition states. The chiral ligand-metal complex orchestrates the facial selectivity of the nucleophilic attack of the zinc enolate onto the aldehyde.

Proposed Catalytic Cycle

Caption: Proposed Zimmerman-Traxler model for the catalytic cycle.

In this proposed Zimmerman-Traxler-type transition state, the zinc atom is coordinated by the chiral ligand, the enolate oxygen, and the aldehyde's carbonyl oxygen. This forms a rigid, chair-like six-membered ring. The bulky substituents of the chiral ligand (L*) create a significant steric bias, forcing the aldehyde's R-group into a pseudo-equatorial position to minimize steric clash. This orientation dictates that the enolate attacks a specific prochiral face of the aldehyde, leading to the observed high enantioselectivity.

Conclusion and Future Directions

Pyrrolidine-based thiol ligands are demonstrably more than just academic curiosities; they are robust and highly tunable tools for addressing significant chemical challenges. We have shown that rational modifications to the ligand scaffold can profoundly impact performance, whether in the realm of high-precision asymmetric catalysis or high-efficiency environmental remediation. The provided protocols serve as a validated entry point for researchers to begin exploring this ligand class.

The future is rich with possibilities. The synthesis of novel, electronically-tuned pyrrolidine-thiol ligands for challenging catalytic transformations remains a key area of exploration. Furthermore, their application in biology and medicine, leveraging the pyrrolidine scaffold's prevalence in pharmaceuticals and the thiol's unique reactivity, is a rapidly emerging frontier.[4][14] As synthetic methods become more sophisticated, the design of ligands with unprecedented selectivity and activity will undoubtedly continue to drive innovation across the chemical sciences.

References

• Asymmetric Aldol Reactions with Chiral Auxiliaries. Benchchem.
• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds.Top. Curr. Chem., Springer. Highlights the importance of the pyrrolidine scaffold in medicinal chemistry.
• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors.Molecules, MDPI. Details various synthetic routes starting from proline, relevant to the protocol section.
• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update.Molecules, MDPI.
• Direct and Enantioselective Aldol Reactions Catalyzed by Chiral Nickel(II) Complexes.Angew. Chem. Int. Ed., Wiley.
• A pyridine-thiol ligand with multiple bonding sites for heavy metal precipitation.J. Hazard. Mater., Elsevier. Provides a basis for the heavy metal sequestration application, highlighting the efficacy of thiol ligands.
• Exploiting the Chiral Ligands of Bis(imidazolinyl)- and Bis(oxazolinyl)thiophenes—Synthesis and Application in Cu-Catalyzed Friedel–Crafts Asymmetric Alkylation.Molecules, MDPI.
• Recent insights about pyrrolidine core skeletons in pharmacology.Front. Chem., Frontiers Media S.A.
• Removal of Heavy Metals from Aqueous Systems with Thiol Functionalized Superparamagnetic Nanoparticles. CDC Stacks. Describes the effectiveness of thiol-functionalized materials for removing various heavy metals.

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A Senior Application Scientist's Guide to the Comprehensive Validation of 2-(Pyrrolidin-1-yl)ethane-1-thiol

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Thiol Reagent Integrity

In the landscape of bioconjugation and radiopharmaceutical development, the thiol functional group is a cornerstone of covalent modification strategies. Its potent nucleophilicity allows for highly selective reactions, most notably with maleimides and α-halocarbonyls, to form stable thioether bonds.[1] 2-(Pyrrolidin-1-yl)ethane-1-thiol (CAS No. 56569-32-9) is a valuable building block in this domain, featuring a terminal sulfhydryl group for conjugation and a pyrrolidine moiety that can modulate solubility and pharmacokinetic properties.

However, the very reactivity that makes thiols useful also renders them susceptible to degradation, primarily through oxidation to disulfides. The use of a thiol reagent with unknown purity or diminished activity can lead to inconsistent reaction yields, heterogeneous products, and a cascade of irreproducible downstream results. This guide provides a multi-faceted, rigorous framework for the validation of 2-(Pyrrolidin-1-yl)ethane-1-thiol, ensuring its fitness for purpose in demanding applications. We will explore orthogonal analytical techniques for purity assessment and functional assays to confirm its chemical activity, grounding our protocols in the principles of causality and self-validation.

Part 1: Purity Validation - A Multi-Pronged Analytical Approach

Purity is the foundational attribute of any chemical reagent. A comprehensive assessment cannot rely on a single technique but must integrate data from orthogonal methods to build a complete purity profile. The primary concerns for a thiol reagent are the presence of its oxidized disulfide dimer, residual synthesis precursors, and solvent artifacts.

Logical Workflow for Purity Assessment

The following workflow ensures a thorough and reliable characterization of the thiol's purity.

Caption: A logical workflow for the comprehensive purity validation of thiol reagents.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Causality: RP-HPLC is the workhorse for quantitative purity assessment of non-volatile organic molecules.[2] It excels at separating the polar thiol monomer from its less polar disulfide dimer, which would be the most common degradation product. By using a UV detector, we can quantify the purity based on the relative peak area (% area normalization).

Experimental Protocol: RP-HPLC for Thiol Purity

• Instrumentation: HPLC system with a UV detector and a C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Sample Preparation: In a nitrogen-filled glovebox, prepare a 1 mg/mL stock solution of 2-(Pyrrolidin-1-yl)ethane-1-thiol in degassed acetonitrile. Dilute to a working concentration of 50 µg/mL with the mobile phase. Rationale: An inert atmosphere prevents oxidation during sample preparation.

• Mobile Phase:

  • Solvent A: 0.1% Trifluoroacetic Acid (TFA) in Water.

  • Solvent B: 0.1% TFA in Acetonitrile.

• Gradient Elution:

  • Start at 5% B for 2 minutes.

  • Ramp to 95% B over 15 minutes.

  • Hold at 95% B for 3 minutes.

  • Return to 5% B and equilibrate for 5 minutes.

• Detection: Monitor at 210 nm. Rationale: This wavelength allows for the detection of the thiol and potential impurities that lack strong chromophores.

• Data Analysis: Integrate all peaks. Calculate purity as (Area of Main Peak / Total Area of All Peaks) x 100. The primary peak should correspond to the thiol, with any potential later-eluting peak corresponding to the disulfide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: NMR provides unequivocal structural confirmation. ¹H NMR confirms the presence and ratio of all protons in the molecule, while ¹³C NMR verifies the carbon backbone. It is exceptionally sensitive to structural nuances and is the gold standard for identifying the compound and detecting organic impurities, including residual solvents from synthesis.[3]

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve 5-10 mg of the thiol in ~0.6 mL of deuterated chloroform (CDCl₃) or deuterium oxide (D₂O).

• Acquisition:

  • ¹H NMR: Acquire a standard proton spectrum. Expected signals for 2-(Pyrrolidin-1-yl)ethane-1-thiol would include multiplets for the pyrrolidine ring protons, triplets for the ethane bridge protons, and a triplet for the thiol proton (which may be broad or exchangeable in D₂O).

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum to confirm the number of unique carbon environments.

• Data Analysis: Compare the observed chemical shifts and integration values to the expected structure. The absence of significant unassigned peaks is a strong indicator of high purity.

Gas Chromatography-Mass Spectrometry (GC-MS)

Causality: For volatile thiols and potential volatile impurities, GC-MS is an invaluable tool.[4] It provides separation based on boiling point and volatility (GC) coupled with mass-based identification (MS), confirming the molecular weight of the parent compound and helping to identify any co-eluting impurities.

Experimental Protocol: GC-MS Analysis

• Instrumentation: GC system coupled to a Mass Spectrometer with an electron ionization (EI) source. A non-polar capillary column (e.g., DB-5ms) is recommended.

• Sample Preparation: Prepare a dilute solution (~100 µg/mL) of the thiol in a volatile solvent like dichloromethane.

• GC Method:

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 60 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS Method: Scan from m/z 40 to 400.

• Data Analysis: The main peak in the total ion chromatogram (TIC) should correspond to 2-(Pyrrolidin-1-yl)ethane-1-thiol. The mass spectrum for this peak should show the correct molecular ion [M]⁺ at m/z 131.24 and a characteristic fragmentation pattern.[5][6]

Technique	Primary Purpose	Key Information Provided	Potential Limitations
RP-HPLC	Quantitative Purity	Percent purity, detection of non-volatile impurities (e.g., disulfides).	Requires chromophore for sensitive detection; may not resolve all impurities.
NMR	Structural Confirmation	Unambiguous compound identity, detection of structural isomers and solvent residues.	Lower sensitivity for minor impurities (<1%) compared to HPLC.
GC-MS	Volatile Impurity Analysis	Molecular weight confirmation, identification of volatile byproducts.	Not suitable for non-volatile impurities; potential for on-column degradation.

Part 2: Activity Validation - Quantifying Functional Thiol Content

A pure compound is not necessarily an active one. For a thiol, "activity" is directly proportional to the concentration of the free, reduced sulfhydryl group (-SH). Oxidation to a disulfide (-S-S-) renders it inactive for typical conjugation reactions. Therefore, a functional assay is required.

Ellman's Test: The Gold Standard for Thiol Quantification

Causality: Ellman's test is a rapid and reliable colorimetric assay that specifically quantifies free thiols.[7][8] The reagent, 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), reacts with a free thiol via disulfide exchange to release a stoichiometric amount of the yellow-colored 2-nitro-5-thiobenzoate (TNB²⁻) anion, which can be quantified spectrophotometrically at 412 nm.[9]

Caption: The reaction mechanism of Ellman's Test for free thiol quantification.

Experimental Protocol: Quantitative Ellman's Test

• Reagents:

  • Reaction Buffer: 0.1 M sodium phosphate, 1 mM EDTA, pH 8.0.

  • DTNB Stock: 4 mg/mL DTNB in the Reaction Buffer.

  • Thiol Standard: A freshly prepared solution of L-cysteine of known concentration (e.g., 1 mM) in Reaction Buffer.

  • Test Sample: A freshly prepared solution of 2-(Pyrrolidin-1-yl)ethane-1-thiol (~1 mM) in Reaction Buffer.

• Standard Curve Generation:

  • Prepare a series of dilutions of the L-cysteine standard (e.g., 0, 25, 50, 100, 150, 200 µM).

  • In a 96-well plate, add 50 µL of DTNB stock to 250 µL of each standard dilution.

  • Incubate for 15 minutes at room temperature.

  • Measure the absorbance at 412 nm.

  • Plot Absorbance vs. Cysteine Concentration and perform a linear regression.

• Sample Analysis:

  • Add 50 µL of DTNB stock to 250 µL of the diluted test sample.

  • Incubate and measure absorbance as with the standards.

• Calculation: Use the linear regression equation from the standard curve to calculate the concentration of free thiol in the test sample. The activity is expressed as (% Free Thiol) = (Measured Concentration / Theoretical Concentration) x 100. A value >90% is typically considered excellent.

Functional Conjugation Assay

Causality: While Ellman's test quantifies the reactive group, a functional conjugation assay validates its performance in a simulated application. Reacting the thiol with a maleimide-functionalized molecule and monitoring the reaction progress by HPLC provides direct evidence of its ability to participate in the desired bioconjugation reaction.[10]

Caption: Thiol-maleimide conjugation via Michael addition to form a stable thioether bond.

Experimental Protocol: Monitoring Conjugation by HPLC

• Reagents:

  • 2-(Pyrrolidin-1-yl)ethane-1-thiol (Test Article), 10 mM stock in degassed buffer (e.g., PBS, pH 7.2).

  • N-ethylmaleimide (NEM), 10 mM stock in the same buffer.

• Reaction:

  • Combine equal volumes of the thiol and NEM solutions (final concentration 5 mM each).

  • At various time points (e.g., t=0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and quench it by diluting 1:100 in Mobile Phase A.

• HPLC Analysis:

  • Analyze the quenched samples using the same RP-HPLC method described in Section 1.1.

• Data Analysis: Monitor the disappearance of the starting material peaks (thiol and NEM) and the appearance of the new, more retained conjugate peak. A successful reaction will show near-complete conversion within 30-60 minutes.

Part 3: Comparative Analysis with Alternatives

The choice of a thiol reagent is often dictated by the specific application. While 2-(Pyrrolidin-1-yl)ethane-1-thiol is an excellent general-purpose reagent, it's instructive to compare it with alternatives to understand its relative merits. The stability of the final conjugate is a critical performance metric, as traditional maleimide-thiol adducts can be susceptible to a retro-Michael reaction, leading to dissociation.[11][12][13]

Parameter	2-(Pyrrolidin-1-yl)ethane-1-thiol	1,2-Ethanedithiol [4][14]	N-terminal Cysteine Peptide
Structure	C₆H₁₃NS	C₂H₆S₂	Peptide-NH-CH(CH₂SH)-COOH
Functionality	Monofunctional Thiol	Difunctional Thiol (Crosslinker)	Monofunctional Thiol
Key Advantage	Good balance of reactivity and solubility.	Can form intramolecular or intermolecular crosslinks.	Allows for site-specific modification of peptides/proteins.
Conjugation Product	Standard Thioether	Can lead to complex crosslinked products.	Thiazine structure can form via rearrangement, increasing stability.[11]
Conjugate Stability	Moderate (Susceptible to retro-Michael addition)	Moderate	High (Rearranged product is resistant to thiol exchange)
Primary Application	Labeling small molecules, modifying surfaces.	Protein crosslinking, synthesis of cyclic compounds.	Site-specific labeling of biologics (e.g., ADCs).

More advanced alternatives to the maleimide moiety itself, such as vinyl sulfones or reagents for Julia-Kocienski-type reactions, offer the formation of more stable, irreversible thioether bonds, providing a solution to the instability of the succinimidyl thioether linkage.[1][12][15]

Conclusion

The validation of 2-(Pyrrolidin-1-yl)ethane-1-thiol is not a single experiment but a systematic process of inquiry. By combining orthogonal analytical techniques—RP-HPLC for quantitative purity, NMR for structural identity, and GC-MS for volatile components—we establish a high degree of confidence in the material's composition. This is complemented by functional assays, such as Ellman's test and a model conjugation reaction, which confirm that the reagent is not only pure but also active and fit for its intended purpose. For any researcher in the field of bioconjugation or drug development, adopting this rigorous, multi-faceted validation strategy is a critical step toward ensuring the reliability, reproducibility, and ultimate success of their scientific endeavors.

References

• Di Bello, C., et al. (1999). A new HPLC method for the simultaneous determination of oxidized and reduced plasma aminothiols using coulometric electrochemical detection. PubMed. Available at: [Link]

• Van Horn, D., & Bulaj, G. A Protocol for the Determination of Free Thiols. University of Utah. Available at: [Link]

• MDPI. (2024). Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. MDPI. Available at: [Link]

• PubMed. (2024). Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. PubMed. Available at: [Link]

• National Institutes of Health (NIH). (2021). 5-Hydroxy-pyrrolone based building blocks as maleimide alternatives for protein bioconjugation and single-site multi-functionalization. NIH. Available at: [Link]

• National Institutes of Health (NIH). (2018). Quantification of Intracellular Thiols by HPLC-Fluorescence Detection. NIH. Available at: [Link]

• Royal Society of Chemistry. (2021). Improving the stability of thiol-maleimide bioconjugates via formation of a thiazine structure. Royal Society of Chemistry. Available at: [Link]

• National Institutes of Health (NIH). (2023). Thiol Quantification Using Colorimetric Thiol–Disulfide Exchange in Nonaqueous Solvents. NIH. Available at: [Link]

• ResearchGate. (2013). Fast and simultaneous analysis of biothiols by high-performance liquid chromatography with fluorescence detection under hydrophilic interaction chromatography conditions. ResearchGate. Available at: [Link]

• National Institutes of Health (NIH). (2016). Rapid, Stable, Chemoselective Labeling of Thiols with Julia- Kocienski Like Reagents: A Serum-Stable Alternative to Maleimide-Based Protein Conjugation. NIH. Available at: [Link]

• PubMed. (2016). Simultaneous assessment of endogenous thiol compounds by LC-MS/MS. PubMed. Available at: [Link]

• Diva-Portal.org. (2012). Method development for the determination of thiols using HPLC with fluorescence detection. Diva-Portal.org. Available at: [Link]

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A Senior Application Scientist's Guide to the Analytical Quantification of Aminothiols

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of cellular biochemistry and pharmaceutical development, the precise measurement of aminothiols stands as a critical pillar. These sulfur-containing molecules, including the well-known glutathione, cysteine, and homocysteine, are central to cellular redox homeostasis, detoxification processes, and a multitude of physiological and pathological pathways.[1][2] Their accurate quantification in biological matrices is paramount for diagnosing diseases, understanding drug mechanisms, and ensuring the quality of therapeutic products.[3][4]

This guide, crafted from the perspective of a seasoned application scientist, moves beyond a simple listing of methods. It delves into the "why" behind the "how," offering a comparative analysis of the most robust analytical techniques for aminothiol quantification. We will explore the nuances of each method, supported by experimental data and practical insights, to empower you to make informed decisions for your specific research and development needs.

The Analytical Challenge: Navigating the Instability of Thiols

A primary hurdle in aminothiol analysis is the inherent reactivity of the sulfhydryl (-SH) group.[5] This group is readily oxidized to form disulfides (e.g., glutathione disulfide, GSSG), a reaction that can occur during sample collection, preparation, and analysis, leading to inaccurate quantification of the reduced forms.[5] Consequently, analytical strategies must incorporate meticulous sample handling and often involve either immediate analysis or a derivatization step to stabilize the thiol group.[5][6]

A Comparative Overview of Key Analytical Techniques

The choice of an analytical technique for aminothiol quantification hinges on a balance of sensitivity, selectivity, throughput, and the specific requirements of the study. Here, we compare the most prevalent methods: High-Performance Liquid Chromatography (HPLC), Capillary Electrophoresis (CE), Spectrophotometric Assays, and Mass Spectrometry (MS).

Feature	HPLC	Capillary Electrophoresis (CE)	Spectrophotometric Assays	Mass Spectrometry (MS)
Principle	Chromatographic separation based on polarity.	Separation based on charge-to-size ratio in an electric field.	Colorimetric or fluorometric reaction with a chromophore.	Separation based on mass-to-charge ratio.
Selectivity	High, especially with specific detectors.	High, capable of resolving complex mixtures.	Moderate to low, prone to interference.	Very high, allows for unambiguous identification.
Sensitivity	Good to excellent, detector-dependent (fmol-pmol).[7]	Excellent (pmol to amol).[8]	Moderate (nmol-µmol).	Excellent (fmol to amol).[6]
Throughput	Moderate to high.	High, with short analysis times.[8]	High, suitable for plate-based assays.	Moderate to high, depending on the setup.
Quantitative Accuracy	High, with proper calibration.	High, with good reproducibility.[8]	Moderate, can be affected by matrix effects.[9]	High, especially with isotopic standards.
Instrumentation Cost	Moderate to high.	Moderate.	Low.	High.
Typical Applications	Routine analysis in clinical and research labs, QC of pharmaceuticals.[3]	Analysis of complex biological samples, high-throughput screening.[1][2]	Total thiol quantification, enzyme activity assays.[10]	Metabolomics, proteomics, definitive quantification.[11][12]

In-Depth Analysis of Major Techniques

High-Performance Liquid Chromatography (HPLC): The Workhorse of Thiol Analysis

HPLC is arguably the most established and widely used technique for the separation and quantification of individual aminothiols.[9][13] Its versatility lies in the variety of stationary phases and detection methods available.

Causality in Experimental Choices:

• Column Chemistry: Reversed-phase (e.g., C18) columns are the most common choice. The non-polar stationary phase separates the polar aminothiols, often after derivatization to increase their hydrophobicity and detectability.[3][14]

• Detection Methods:

  • UV-Visible Detection: This is the most straightforward detection method but requires derivatization of the thiols with a chromophore-containing reagent, as most native thiols lack a strong UV absorbance.[3][5]

  • Fluorescence Detection: Pre-column derivatization with a fluorescent tag offers significantly higher sensitivity and selectivity compared to UV detection.[15][16]

  • Electrochemical Detection (ECD): ECD provides excellent sensitivity and selectivity for electroactive compounds like thiols, often without the need for derivatization.[7][13] It directly measures the current generated by the oxidation of the thiol group.

Workflow for HPLC with Pre-Column Derivatization:

Caption: Workflow for HPLC analysis of aminothiols with pre-column derivatization.

Capillary Electrophoresis (CE): Speed and Efficiency for Complex Matrices

CE offers a powerful alternative to HPLC, particularly for the analysis of complex biological fluids.[1][2] Its high separation efficiency and short analysis times make it well-suited for high-throughput applications.[8]

Causality in Experimental Choices:

• Separation Principle: In CE, charged molecules migrate at different velocities in an electric field within a narrow capillary. This allows for the separation of aminothiols based on their charge-to-size ratio.

• Detection: Laser-induced fluorescence (LIF) is the most common detection method in CE for aminothiols, offering exceptional sensitivity after derivatization with a fluorescent probe.[8]

Experimental Protocol: Quantification of Plasma Aminothiols by CE-LIF

This protocol is adapted from a validated method for the high-throughput determination of total aminothiols in plasma.[8]

1. Sample Preparation: a. To 100 µL of plasma, add 10 µL of 10 mM tris(2-carboxyethyl)phosphine (TCEP) to reduce disulfide bonds. Incubate for 30 minutes at room temperature. b. Add 20 µL of 1 M borate buffer (pH 9.5) to adjust the pH for derivatization. c. Add 10 µL of 10 mM 5-(bromomethyl)fluorescein (5-BMF) in acetonitrile. Incubate in the dark at 60°C for 15 minutes. d. Stop the reaction by adding 10 µL of 1 M HCl. e. Centrifuge the sample at 10,000 x g for 5 minutes to pellet any precipitate. f. Dilute the supernatant 1:10 with the CE running buffer before injection.

2. CE-LIF Analysis:

• Capillary: Fused-silica capillary (50 µm i.d., 360 µm o.d., 30 cm total length, 20 cm effective length).
• Running Buffer: 60 mmol/L borate buffer containing 15 mmol/L sodium dodecyl sulfate (SDS), pH 10.0.[8]
• Injection: Hydrodynamic injection at 50 mbar for 5 seconds.
• Separation Voltage: 25 kV.
• Detection: Laser-induced fluorescence with an excitation wavelength of 488 nm and an emission wavelength of 520 nm.

Self-Validating System: The use of an internal standard (e.g., N-acetylcysteine) during the derivatization step can account for variations in reaction efficiency and injection volume, ensuring the trustworthiness of the quantitative results. The method's linearity, precision, and accuracy should be rigorously validated. For instance, a linear response (r > 0.999) up to 500 µmol/L and inter-assay repeatabilities with a coefficient of variation (CV) below 7% have been reported for similar methods.[8]

Spectrophotometric Assays: Simplicity for Total Thiol Measurement

Spectrophotometric methods, such as the classic Ellman's assay, provide a rapid and straightforward means of quantifying total thiol content.[10] These assays are based on the reaction of a thiol with a chromogenic reagent, resulting in a colored product that can be measured using a spectrophotometer.

Principle of Ellman's Assay:

Caption: The chemical principle of the Ellman's assay for thiol quantification.

Causality in Experimental Choices:

• Reagent: 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) is the key reagent. It reacts with free sulfhydryl groups to produce the yellow-colored 2-nitro-5-thiobenzoate (TNB), which has a maximum absorbance at 412 nm.[10][17]

• Limitations: While simple and cost-effective, spectrophotometric assays lack specificity and cannot distinguish between different aminothiols.[18] They are also susceptible to interference from other reducing agents present in the sample.[19] Comparative studies have shown that fluorometric assays can sometimes overestimate the concentration of oxidized glutathione (GSSG).[9]

Mass Spectrometry (MS): The Gold Standard for Specificity and Sensitivity

Mass spectrometry has emerged as a powerful tool for the definitive identification and quantification of aminothiols.[11][12] When coupled with a separation technique like liquid chromatography (LC-MS), it provides unparalleled specificity and sensitivity.[6]

Causality in Experimental Choices:

• Ionization Source: Electrospray ionization (ESI) is commonly used to generate ions from the aminothiols in the sample.[12][20]

• Mass Analyzer: Triple quadrupole mass spectrometers are frequently employed for quantitative analysis in selected reaction monitoring (SRM) mode, which offers high selectivity and sensitivity.

• Derivatization: While not always necessary, derivatization can improve the chromatographic properties and ionization efficiency of the aminothiols.[6]

• Internal Standards: The use of stable isotope-labeled internal standards is crucial for achieving the highest level of accuracy and precision, as they co-elute with the analyte and compensate for matrix effects and variations in instrument response.

Workflow for LC-MS/MS Quantification:

Caption: A typical workflow for the quantification of aminothiols using LC-MS/MS.

Conclusion: Selecting the Optimal Technique

The selection of the most appropriate analytical technique for aminothiol quantification is a critical decision that directly impacts the quality and reliability of research and development outcomes.

• For routine, high-throughput analysis where cost is a consideration, HPLC with UV or fluorescence detection offers a robust and reliable solution.

• When analyzing complex biological matrices and requiring high separation efficiency and speed, Capillary Electrophoresis with LIF detection is an excellent choice.

• For a rapid estimation of total thiol content, spectrophotometric assays provide a simple and cost-effective approach, albeit with lower specificity.

• For definitive identification and the highest level of quantitative accuracy, particularly in metabolomics and clinical research, LC-MS/MS stands as the gold standard.

By understanding the principles, advantages, and limitations of each technique, researchers and drug development professionals can confidently select the method that best aligns with their analytical needs, ensuring the generation of accurate and meaningful data in the vital field of aminothiol analysis.

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A Senior Application Scientist's Guide to Aminothiol Capping Agents: A Comparative Efficacy Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of nanotechnology, the efficacy of a nanoparticle formulation is intrinsically linked to its surface chemistry. The choice of capping agent—a molecule that passivates the nanoparticle surface—is a critical determinant of stability, biocompatibility, and functionality. Among the various classes of capping agents, aminothiols have garnered significant attention due to their strong affinity for metal and semiconductor surfaces and their inherent biological relevance.

This guide provides an in-depth, objective comparison of the efficacy of four prominent aminothiol capping agents: Cysteamine , L-Cysteine , Glutathione , and D/L-Penicillamine . Moving beyond a simple list of properties, we will delve into the causal mechanisms that govern their performance, supported by experimental data and detailed protocols to empower you in your research and development endeavors.

The Critical Role of the Thiol-Amine Duo: A Mechanistic Overview

Aminothiols are characterized by the presence of a thiol (-SH) group and an amino (-NH2) group. The thiol group forms a strong covalent bond with the surface of nanoparticles, particularly those composed of noble metals (e.g., gold, silver) and semiconductor quantum dots (e.g., CdSe, ZnS). This robust anchoring is the foundation of their capping efficacy. The amino group, along with other functional moieties present in the molecule, extends into the surrounding medium, dictating the nanoparticle's interaction with its environment.

The choice of aminothiol influences several key parameters of the resulting nanoparticles:

• Colloidal Stability: Preventing aggregation in biological media.

• Biocompatibility and Cytotoxicity: Determining the interaction with cells and tissues.

• Quantum Yield (for Quantum Dots): Influencing the fluorescence efficiency.

• Drug Loading and Release: Affecting the capacity and kinetics of drug delivery systems.

• Chirality: Imparting unique stereospecific properties to the nanoparticle.

This guide will now dissect the performance of each capping agent across these critical parameters.

Comparative Analysis of Aminothiol Capping Agents

Cysteamine: The Compact Stabilizer

Cysteamine (2-aminoethanethiol) is the simplest aminothiol, consisting of a two-carbon backbone. Its small size and positive charge at physiological pH make it a popular choice for various applications.

• Efficacy and Performance:

  • Stability: Cysteamine-functionalized gold nanoparticles have demonstrated the ability to bind plasmid DNA and siRNA, showcasing their stability in biological applications[1]. However, studies on zinc oxide nanoparticles suggest that the acidic nature of cysteamine hydrochloride can lead to the dissolution of some Zn2+ ions, forming a coordination complex rather than a simple surface capping[2]. This highlights the importance of considering the nanoparticle material.

  • Biocompatibility: Cysteamine-stabilized metal nanoparticles have been shown to be less toxic than other formulations[3]. They exhibit no cytotoxicity and can be used for efficient and safe gene delivery in embryonic stem cells[1].

  • Drug Delivery: Due to its positive charge, cysteamine is effective for delivering genetic materials[1]. Its small size can also be advantageous for creating compact nanoparticle-drug conjugates.

• Causality: The primary amine group of cysteamine is protonated at physiological pH, imparting a positive zeta potential to the nanoparticles. This positive charge is crucial for electrostatic interactions with negatively charged molecules like nucleic acids and can also influence cellular uptake mechanisms. The short carbon chain results in a thin capping layer, which can be beneficial for applications requiring close proximity to the nanoparticle surface, but may offer less steric hindrance against protein adsorption compared to larger capping agents.

L-Cysteine: The Biogenic Building Block

L-cysteine is a naturally occurring amino acid, bringing inherent biocompatibility to nanoparticle formulations. Its structure includes a carboxyl group in addition to the thiol and amino groups.

• Efficacy and Performance:

  • Stability: L-cysteine effectively stabilizes a variety of nanoparticles, including quantum dots and gold nanoparticles[4][5]. However, some studies have noted that cysteine-capped quantum dots can be prone to aggregation over time due to the oxidation of cysteine to the disulfide-linked cystine, which has a lower affinity for the nanoparticle surface[2].

  • Biocompatibility and Cytotoxicity: While generally considered biocompatible, some studies have shown that cysteine-capped nanoparticles can exhibit higher cytotoxicity compared to those capped with glutathione[4][6]. The specific toxicity profile can be cell-line dependent.

  • Chirality: As a chiral molecule, L-cysteine can impart chiroptical properties to nanoparticles, leading to differential interactions with biological systems. L-cysteine-capped gold nanoparticles have been shown to promote periodontal tissue regeneration more effectively than their D-cysteine counterparts, potentially due to differences in cellular internalization and regulation of autophagy[5].

• Causality: The presence of both an amino and a carboxyl group makes L-cysteine zwitterionic. This can lead to more complex interactions with the surrounding medium and proteins compared to the simple positive charge of cysteamine. The chirality of L-cysteine introduces a stereospecific dimension to nanoparticle-cell interactions, influencing uptake and subsequent biological responses[5].

Glutathione: The Master Antioxidant

Glutathione (GSH) is a tripeptide composed of glutamate, cysteine, and glycine. Its larger size and antioxidant properties offer unique advantages as a capping agent.

• Efficacy and Performance:

  • Stability: Glutathione is an excellent stabilizer for a variety of nanoparticles, often providing superior stability compared to smaller aminothiols[7].

  • Biocompatibility and Cytotoxicity: Nanoparticles stabilized with glutathione are generally found to be considerably less toxic than those capped with cysteine[6]. This is attributed to the natural role of glutathione in cellular detoxification pathways.

  • Quantum Yield: For quantum dots, glutathione capping can lead to a significant enhancement of fluorescence intensity compared to cysteine capping, indicating better surface passivation and a reduction in non-radiative recombination pathways[7].

• Causality: The larger size of the glutathione molecule provides a more substantial steric barrier around the nanoparticle, which can effectively prevent aggregation and reduce non-specific protein binding. The presence of multiple functional groups (carboxyl, amino) contributes to its excellent water solubility and biocompatibility. Its inherent antioxidant activity may also help to mitigate oxidative stress induced by the nanoparticle core material.

D/L-Penicillamine: The Chiral Chelator

Penicillamine is a chiral molecule and a derivative of the amino acid valine. It is a well-known chelating agent for heavy metals and is used clinically.

• Efficacy and Performance:

  • Stability and Drug Delivery: D-penicillamine has been successfully conjugated to nanoparticles for the delivery of the chelator itself to treat diseases associated with metal ion accumulation, such as Alzheimer's disease[8]. These nanoparticle-chelator conjugates have shown good stability in aqueous suspension and can release the drug under reducing conditions[8].

  • Biocompatibility: D-penicillamine conjugated gold nanoparticles have been shown to be biocompatible and exhibit no cytotoxicity[4][7]. The L-enantiomer, however, is known to be more toxic[9].

  • Chirality: Similar to cysteine, penicillamine's chirality can be transferred to the nanoparticle, leading to distinct chiroptical properties and potentially different biological interactions[10][11].

• Causality: The primary therapeutic application of penicillamine-capped nanoparticles has been to leverage the chelating properties of the capping agent itself for targeted therapy[8]. The chiral nature of penicillamine, with its bulkier dimethyl group compared to cysteine, can lead to different packing densities on the nanoparticle surface and distinct stereospecific interactions with biological targets. The choice between the D- and L-enantiomers is critical, as they can have vastly different toxicological profiles[9].

Quantitative Comparison of Aminothiol Capping Agents

Capping Agent	Key Physicochemical Properties	Biocompatibility/Cytotoxicity	Key Applications
Cysteamine	Small size, positive zeta potential	Generally low cytotoxicity[1][3]	Gene delivery[1], compact coatings
L-Cysteine	Zwitterionic, chiral	Moderate cytotoxicity, cell-type dependent[4][6]	Biosensing, imparting chirality[5]
Glutathione	Larger size, antioxidant	High biocompatibility, low cytotoxicity[6]	Stable quantum dots, low-toxicity formulations
D-Penicillamine	Chiral, chelating agent	D-form is biocompatible, L-form is toxic[9]	Drug delivery of chelating agents[8]

Experimental Protocols

Protocol 1: Synthesis of Aminothiol-Capped Quantum Dots (QDs)

This protocol provides a general framework for the aqueous synthesis of CdSe/ZnS core/shell quantum dots with different aminothiol capping agents.

Materials:

• Cadmium oxide (CdO)

• Selenium powder (Se)

• Zinc acetate (Zn(OAc)₂)

• Sulfur powder (S)

• 1-Octadecene (ODE)

• Oleic acid (OA)

• Trioctylphosphine (TOP)

• Aminothiol capping agent (Cysteamine, L-Cysteine, Glutathione, or D-Penicillamine)

• Chloroform

• Ethanol

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Core Synthesis:

  • In a three-neck flask, dissolve CdO in oleic acid and 1-octadecene.

  • Heat the mixture to 300°C under argon flow to form a clear solution.

  • Separately, prepare a TOP-Se solution by dissolving selenium powder in TOP.

  • Rapidly inject the TOP-Se solution into the hot cadmium precursor solution.

  • Allow the CdSe cores to grow for a desired time to achieve the target size, then cool the reaction.

• Shell Coating:

  • Prepare a zinc and sulfur precursor solution by dissolving zinc acetate and sulfur in TOP and oleic acid.

  • Add the CdSe core solution to a new flask with 1-octadecene and heat to 240°C.

  • Slowly inject the zinc and sulfur precursor solution and allow the shell to grow for 1-2 hours.

  • Cool the reaction and precipitate the CdSe/ZnS QDs with ethanol, then redisperse in chloroform.

• Ligand Exchange (Capping):

  • Dissolve the purified CdSe/ZnS QDs in chloroform.

  • Prepare a solution of the chosen aminothiol capping agent in PBS.

  • Mix the two solutions vigorously. The QDs will transfer from the organic phase to the aqueous phase.

  • Separate the aqueous phase containing the capped QDs.

  • Purify the capped QDs by repeated precipitation with ethanol and redispersion in PBS.

Characterization:

• UV-Vis Spectroscopy: To determine the absorption and emission spectra.

• Photoluminescence Spectroscopy: To measure the quantum yield.

• Transmission Electron Microscopy (TEM): To determine the size and morphology.

• Dynamic Light Scattering (DLS): To measure the hydrodynamic diameter and size distribution.

• Zeta Potential Measurement: To determine the surface charge.

Protocol 2: Evaluation of Cytotoxicity (MTT Assay)

This protocol outlines the steps for assessing the cytotoxicity of aminothiol-capped nanoparticles on a selected cell line.

Materials:

• Cell line of interest (e.g., HeLa, HepG2)

• Complete cell culture medium

• Aminothiol-capped nanoparticle suspension in PBS

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Dimethyl sulfoxide (DMSO)

• 96-well plates

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

• Nanoparticle Treatment: Remove the medium and add fresh medium containing various concentrations of the aminothiol-capped nanoparticles. Include a control group with no nanoparticles.

• Incubation: Incubate the cells with the nanoparticles for 24, 48, or 72 hours.

• MTT Assay:

  • Add MTT solution to each well and incubate for 4 hours.

  • Remove the medium and add DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage of the control group.

Visualizing the Capping Process and its Implications

Diagram 1: Aminothiol Capping of a Gold Nanoparticle

Caption: Covalent attachment of aminothiols to a gold nanoparticle surface.

Diagram 2: Workflow for Comparing Capping Agent Efficacy

Caption: Experimental workflow for comparative efficacy analysis.

Conclusion and Future Perspectives

The selection of an aminothiol capping agent is a nuanced decision that must be guided by the specific application of the nanoparticle formulation.

• Cysteamine offers a simple, positively charged surface ideal for gene delivery.

• L-Cysteine provides a biocompatible and chiral surface, though stability and cytotoxicity require careful consideration.

• Glutathione excels in providing high stability and low cytotoxicity, making it a prime choice for in vivo applications.

• D-Penicillamine presents a unique platform for delivering chelating drugs and exploring chiral-specific interactions.

Future research should focus on head-to-head comparative studies of these capping agents under standardized conditions, particularly in the context of drug loading and release kinetics. Furthermore, understanding the impact of the nanoparticle's protein corona—the layer of proteins that adsorb to the surface in biological fluids—on the performance of these different aminothiol-capped nanoparticles will be crucial for translating these promising nanomaterials into clinical applications[12][13][14][15][16].

By understanding the fundamental principles that govern the efficacy of these aminothiol capping agents, researchers can make more informed decisions in the design and development of next-generation nanomedicines.

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Navigating the Redox Landscape: A Comparative Guide to 2-(Pyrrolidin-1-yl)ethane-1-thiol in Biological Assays

For researchers, scientists, and drug development professionals, the selection of appropriate reagents is a critical determinant of experimental success. In the realm of biological assays, maintaining the desired redox environment is paramount, particularly when working with proteins and other thiol-sensitive molecules. This guide provides an in-depth comparison of 2-(Pyrrolidin-1-yl)ethane-1-thiol , a lesser-known thiol-containing compound, with established reducing agents such as Dithiothreitol (DTT), β-Mercaptoethanol (BME), and Tris(2-carboxyethyl)phosphine (TCEP). By examining their performance characteristics, we aim to provide a rational framework for selecting the optimal reagent for your specific application.

While direct, peer-reviewed performance data for 2-(Pyrrolidin-1-yl)ethane-1-thiol in a wide range of biological assays is not extensively documented, its chemical structure—a primary thiol attached to an ethyl-pyrrolidine moiety—allows for a scientifically grounded extrapolation of its potential behavior. The presence of the thiol (-SH) group is the primary indicator of its function as a reducing agent, crucial for preventing oxidation and maintaining the native structure and function of proteins.[1][2][3]

The Critical Role of Reducing Agents in Biological Assays

The stability and function of many proteins are dependent on the redox state of their cysteine residues.[3][4] Unwanted oxidation can lead to the formation of intra- or intermolecular disulfide bonds, resulting in protein aggregation, loss of enzymatic activity, and other experimental artifacts.[1][4] Reducing agents are therefore indispensable in a multitude of applications, including:

• Protein Denaturation for Electrophoresis (SDS-PAGE): Ensuring proteins are fully unfolded for accurate separation by molecular weight.[1][5]

• Enzyme Activity Assays: Maintaining the active site cysteine residues in a reduced state to preserve catalytic function.[1][6]

• Protein Purification and Storage: Preventing aggregation and maintaining the stability of purified proteins.[1][7]

• RNA Isolation: Inactivating ribonucleases (RNases) that are rich in disulfide bonds.[1][5]

• Cell Culture: Preventing toxic levels of oxygen radicals in certain media formulations.[5]

Comparative Analysis of Reducing Agents

The choice of a reducing agent involves a trade-off between reducing strength, stability, odor, toxicity, and compatibility with downstream applications.[8] This section compares 2-(Pyrrolidin-1-yl)ethane-1-thiol (inferred properties) with DTT, BME, and TCEP.

Feature	2-(Pyrrolidin-1-yl)ethane-1-thiol (Inferred)	Dithiothreitol (DTT)	β-Mercaptoethanol (BME)	Tris(2-carboxyethyl)phosphine (TCEP)
Chemical Structure	Monothiol	Dithiol	Monothiol	Phosphine-based
Reducing Power	Moderate	Strong[1]	Moderate[7]	Strong[9]
Effective pH Range	Likely neutral to slightly alkaline	Optimal >7.0[1]	Neutral to slightly alkaline	Broad (including acidic conditions)[1][8]
Odor	Likely pungent (thiol)	Pungent	Highly pungent and volatile[7]	Odorless[7][9]
Stability in Solution	Prone to oxidation	Prone to air oxidation[10]	Unstable, evaporates from solution[5][7]	Highly stable[8][9]
Toxicity	Unknown, handle with care	Less toxic than BME[5]	Toxic and volatile[7]	Non-toxic[9]
Metal Chelation	Potential due to N and S atoms	Yes	No	No
Downstream Compatibility	Likely incompatible with maleimide chemistry	Incompatible with some labeling and immobilization chemistries	Incompatible with some labeling and immobilization chemistries	Compatible with maleimide chemistry and mass spectrometry[8]

Causality Behind Experimental Choices:

• Why choose TCEP? For applications requiring long-term stability, a broader pH range, or compatibility with downstream applications like mass spectrometry or maleimide-based labeling, TCEP is the superior choice due to its stability and lack of a reactive thiol group.[1][8][9] Its odorless nature also makes it more pleasant to work with.[7]

• When is DTT preferred? DTT is a powerful and widely used reducing agent, particularly for applications like SDS-PAGE and enzyme assays where strong reduction at a neutral to alkaline pH is required.[1] It is generally more effective and less volatile than BME.[1][11]

• The case for BME: Despite its pungent odor and volatility, BME is an economical choice and is effective for many routine applications like preparing samples for gel electrophoresis.[5][7]

• Potential Niche for 2-(Pyrrolidin-1-yl)ethane-1-thiol: Based on its structure, this compound may offer unique properties. The pyrrolidine ring could influence its solubility and potentially reduce its volatility compared to BME. The presence of both a nitrogen and a sulfur atom might confer metal-chelating properties, which could be advantageous in assays sensitive to metal ion contamination.[12][13][14] However, as a monothiol, it is unlikely to be as potent a reducing agent as the dithiol DTT.[1]

Experimental Protocols

Here we provide detailed protocols for common biological assays where reducing agents are employed.

Protocol 1: Protein Reduction for SDS-PAGE

This protocol describes the preparation of a protein sample for denaturing polyacrylamide gel electrophoresis.

Workflow Diagram:

Caption: Workflow for protein sample reduction and denaturation before SDS-PAGE.

Materials:

• Protein sample

• 4X Laemmli sample buffer (or similar SDS-PAGE loading buffer)

• Reducing agent:

  • DTT (1 M stock)

  • BME (14.3 M stock)

  • TCEP (0.5 M stock, pH 7.0)

  • 2-(Pyrrolidin-1-yl)ethane-1-thiol (prepare a fresh stock solution)

Procedure:

• To your protein sample, add 4X Laemmli sample buffer to a final concentration of 1X.

• Add the chosen reducing agent to the desired final concentration.

  • DTT: 50-100 mM

  • BME: 2-5% (v/v)

  • TCEP: 20-50 mM

  • 2-(Pyrrolidin-1-yl)ethane-1-thiol: An empirical starting point would be in the 50-100 mM range, similar to other monothiols, but optimization is recommended.

• Mix gently by vortexing.

• Heat the sample at 95-100°C for 5-10 minutes to facilitate denaturation and reduction of disulfide bonds.

• Cool the sample to room temperature before loading it onto the SDS-PAGE gel.

Protocol 2: Thiol Quantification using Ellman's Reagent

This protocol measures the concentration of free sulfhydryl groups in a sample, which can be used to assess the efficacy of a reducing agent.[15]

Workflow Diagram:

Caption: Workflow for quantifying free thiol groups using Ellman's Assay.

Materials:

• Sample containing free thiols

• Reaction Buffer (e.g., 0.1 M sodium phosphate, 1 mM EDTA, pH 8.0)

• Ellman's Reagent (DTNB, 5,5'-dithio-bis-(2-nitrobenzoic acid)): 4 mg/mL in Reaction Buffer

• Cysteine (for standard curve)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare Standard Curve: Prepare a dilution series of cysteine in Reaction Buffer (e.g., 0 to 500 µM).

• Prepare Samples: Dilute your samples in Reaction Buffer to fall within the range of the standard curve.

• Assay: a. To a 96-well plate, add 50 µL of your standards, samples, and a buffer blank. b. Add 200 µL of the DTNB solution to each well. c. Incubate at room temperature for 15 minutes, protected from light.

• Measurement: Read the absorbance at 412 nm using a microplate reader.

• Calculation: Subtract the blank reading from all standards and samples. Plot the standard curve and determine the concentration of thiols in your samples.

Potential Biological Activities Beyond Reduction

While the primary role of 2-(Pyrrolidin-1-yl)ethane-1-thiol in the described assays is as a reducing agent, its structure suggests other potential biological activities that may be relevant in different experimental contexts.

• Antioxidant Activity: Many thiol-containing compounds and pyrrolidinone derivatives exhibit antioxidant properties by scavenging free radicals.[16][17][18][19][20] The thiol group can directly react with reactive oxygen species (ROS), and this activity could be relevant in cell-based assays studying oxidative stress.[21][22]

• Metal Chelation: The presence of both a soft base (thiol) and a hard base (amine nitrogen) in the structure of 2-(Pyrrolidin-1-yl)ethane-1-thiol suggests it may act as a chelating agent for various metal ions.[13][14][23] This could be beneficial in preventing metal-catalyzed oxidation but might interfere with metalloenzyme activity or assays requiring specific metal cofactors.

Conclusion and Future Outlook

2-(Pyrrolidin-1-yl)ethane-1-thiol presents an interesting, albeit under-characterized, alternative to conventional reducing agents. Based on its monothiol structure, it is expected to function as a moderately powerful reducing agent, likely with properties intermediate between the volatile BME and the potent DTT. Its pyrrolidine moiety may confer advantages in terms of solubility and reduced volatility.

For researchers seeking to move away from the pungent and toxic BME, or for applications where the strong reducing power of DTT is not strictly necessary, 2-(Pyrrolidin-1-yl)ethane-1-thiol could be a viable candidate. However, for applications demanding high stability, an odorless environment, and compatibility with a wide range of downstream techniques, TCEP remains the gold standard.[1][7][8][9]

Definitive characterization of 2-(Pyrrolidin-1-yl)ethane-1-thiol's performance requires empirical validation. We recommend that researchers directly compare its efficacy in parallel with established agents in their specific assays, assessing key parameters such as protein stability, enzyme activity, and compatibility with subsequent analytical steps. Such studies will be invaluable in delineating the precise advantages and limitations of this compound and establishing its place in the researcher's toolkit.

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A Senior Application Scientist's Guide to Benchmarking 2-(1-pyrrolidinyl)ethanethiol Against Commercial Linkers in Antibody-Drug Conjugate (ADC) Development

Abstract

The linker connecting a potent cytotoxic payload to a monoclonal antibody is a critical determinant of an Antibody-Drug Conjugate's (ADC) therapeutic index. An ideal linker must remain stable in systemic circulation to prevent premature drug release and associated off-target toxicity, yet efficiently liberate the payload within the target cancer cell.[1][2][3] This guide provides a comprehensive framework for benchmarking a novel pH-sensitive linker, 2-(1-pyrrolidinyl)ethanethiol, against established commercial linkers. We will delve into the mechanistic underpinnings of different linker classes, provide detailed, self-validating experimental protocols for head-to-head comparison, and present a strategy for data interpretation. This document is designed to equip researchers with the scientific rationale and practical methodologies required to make informed decisions in linker selection and ADC design.

Introduction: The Central Role of the Linker in ADC Efficacy

Antibody-Drug Conjugates (ADCs) represent a paradigm shift in oncology, combining the antigen specificity of monoclonal antibodies with the potent cell-killing ability of cytotoxic drugs.[4][5] The linker is the linchpin of this tripartite structure. Its chemistry dictates the stability, pharmacokinetics, and ultimate efficacy of the ADC.[2][] Linkers are broadly categorized into two classes: non-cleavable and cleavable.

• Non-cleavable linkers , such as the thioether-based succinimidyl-4-(N-maleimidomethyl)cyclohexane-1-carboxylate (SMCC), rely on the complete proteolytic degradation of the antibody within the lysosome to release the payload.[][8] This generally results in high plasma stability but can limit the "bystander effect," the ability of the released payload to kill neighboring antigen-negative tumor cells.[9]

• Cleavable linkers are designed to release the payload in response to specific triggers within the tumor microenvironment or inside the cancer cell.[3][10] These triggers can include the acidic environment of endosomes and lysosomes (pH-sensitive linkers), the presence of specific lysosomal enzymes like Cathepsin B (protease-sensitive linkers), or the high intracellular concentration of reducing agents like glutathione (disulfide linkers).[1][10][11]

This guide focuses on benchmarking 2-(1-pyrrolidinyl)ethanethiol , a thiol-based linker with a tertiary amine, suggesting a pH-sensitive release mechanism. The protonation of the pyrrolidinyl nitrogen in the acidic lysosomal environment is hypothesized to trigger payload release. We will compare its performance against two industry-standard commercial linkers: a protease-cleavable valine-citrulline (Val-Cit or vc) linker and a non-cleavable SMCC linker.

Understanding the Contenders: A Mechanistic Overview

A rational benchmarking study begins with a firm grasp of the mechanisms of action for each linker.

2-(1-pyrrolidinyl)ethanethiol (Hypothesized pH-Sensitive)

• Structure & Proposed Mechanism: This linker contains a thiol for conjugation and a pyrrolidinyl group. The core hypothesis is that this linker exploits the pH differential between blood (~pH 7.4) and the lysosome (~pH 4.5-5.0).[1][11] In the acidic lysosomal compartment, the tertiary amine of the pyrrolidine ring becomes protonated, inducing electronic shifts that lead to the cleavage of the linker and release of the payload.

Valine-Citrulline (vc) Linker (Protease-Cleavable)

• Structure & Mechanism: This dipeptide linker is the gold standard for protease-cleavable systems.[12] It is specifically designed to be a substrate for Cathepsin B, a lysosomal protease often overexpressed in tumor cells.[13] Upon ADC internalization and trafficking to the lysosome, Cathepsin B cleaves the peptide bond, initiating a self-immolative cascade that liberates the attached drug.[] The vc-linker is known for its high plasma stability and efficient intracellular drug release.[12][15]

SMCC Linker (Non-Cleavable)

• Structure & Mechanism: The SMCC linker forms a stable thioether bond with the antibody.[][8] Unlike cleavable linkers, it does not have a specific trigger for release.[16] The entire ADC must be internalized and the antibody component completely degraded by lysosomal proteases to release the payload, which remains attached to the linker and a lysine residue from the antibody.[8] This results in excellent plasma stability but restricts the payload's ability to diffuse out of the cell, thus limiting the bystander effect.[8][9]

Diagram 1: Comparative ADC Cleavage Mechanisms

The following diagram illustrates the distinct payload release pathways for the three linker types within a target cancer cell.

Caption: Comparative intracellular processing of ADCs.

The Benchmarking Workflow: A Multi-Parameter Evaluation

To objectively compare 2-(1-pyrrolidinyl)ethanethiol with its commercial counterparts, a series of experiments targeting key performance indicators is required. This workflow ensures a holistic assessment of each linker's suitability for ADC development.

Diagram 2: Experimental Benchmarking Workflow

This flowchart outlines the logical progression of experiments for a comprehensive linker comparison.

Caption: A systematic workflow for ADC linker evaluation.

Detailed Experimental Protocols

Scientific integrity demands robust and reproducible methodologies. The following protocols are designed to be self-validating by including necessary controls.

Protocol 1: ADC Synthesis and DAR Characterization

Objective: To synthesize and characterize the three ADC variants, ensuring a consistent average Drug-to-Antibody Ratio (DAR) for a fair comparison.

Causality: The DAR is a critical quality attribute that directly impacts ADC efficacy and safety.[17][18][19] A high DAR can negatively affect pharmacokinetics, while a low DAR may reduce potency.[17][19] Comparing ADCs with similar DAR values is essential to isolate the effect of the linker.

Methodology:

• Antibody Preparation: Partially reduce the interchain disulfide bonds of the monoclonal antibody (e.g., Trastuzumab) using a mild reducing agent like TCEP to generate free thiol groups for conjugation.

• Linker-Payload Activation: Prepare the maleimide-activated linker-payloads for each of the three linker types.

• Conjugation: React the reduced antibody with a molar excess of each of the three activated linker-payloads separately in a controlled buffer system (e.g., PBS, pH 7.4) for 1-2 hours at room temperature.

• Purification: Remove unconjugated linker-payload and aggregates using size-exclusion chromatography (SEC).

• DAR Characterization:

  • Analyze the purified ADCs using hydrophobic interaction chromatography (HIC) or liquid chromatography-mass spectrometry (LC-MS).[18][20]

  • Deconvolute the mass spectra of the intact or reduced ADC to determine the distribution of species with different numbers of conjugated drugs (D0, D1, D2, etc.).[18][19]

  • Calculate the weighted average DAR for each ADC preparation. Aim for a DAR of ~3.5-4 for all three ADCs to ensure comparability.

Protocol 2: In Vitro Plasma Stability Assay

Objective: To assess the stability of the linker in plasma, simulating its journey in systemic circulation.[21][22][23]

Causality: Premature release of the cytotoxic payload in the bloodstream is a major cause of off-target toxicity and reduced efficacy.[5][22][23] This assay is a critical predictor of an ADC's safety profile.

Methodology:

• Incubation: Incubate each ADC at a concentration of ~1 mg/mL in human and mouse plasma at 37°C. Include a control where the ADC is incubated in a buffer (e.g., PBS) to account for non-enzymatic degradation.[21]

• Time Points: Collect aliquots at multiple time points (e.g., 0, 6, 24, 48, 96, and 168 hours). Immediately stop the reaction by freezing the samples at -80°C.

• Analysis:

  • Thaw the samples and analyze the average DAR at each time point using LC-MS as described in Protocol 1.[21]

  • Alternatively, quantify the amount of released free payload in the plasma supernatant using LC-MS/MS.

• Data Reporting: Plot the average DAR or the percentage of intact ADC as a function of time for each linker in each plasma species.

Protocol 3: In Vitro Cytotoxicity Assay

Objective: To measure the potency of each ADC against cancer cells that express the target antigen and, as a control, cells that do not.[24][25]

Causality: This assay directly measures the ultimate goal of the ADC: to kill target cancer cells. Comparing IC50 values (the concentration of ADC required to inhibit cell growth by 50%) provides a quantitative measure of potency. Using antigen-negative cells validates the target-specificity of the ADC.[25]

Methodology:

• Cell Lines: Use a pair of cell lines: one that is antigen-positive (e.g., BT-474 for HER2-targeting ADCs) and one that is antigen-negative (e.g., MCF-7 for HER2).[25]

• Cell Plating: Seed the cells in 96-well plates and allow them to adhere overnight.

• ADC Treatment: Treat the cells with a serial dilution of each of the three ADCs. Include controls: untreated cells, cells treated with the free payload, and cells treated with the unconjugated antibody.

• Incubation: Incubate the plates for 72-120 hours.

• Viability Measurement: Assess cell viability using a colorimetric assay such as MTT or a fluorescence-based assay like PrestoBlue.[24][26]

• Data Analysis: Plot cell viability against ADC concentration and fit the data to a four-parameter logistic curve to determine the IC50 value for each ADC on each cell line.

Protocol 4: Bystander Effect Assay

Objective: To evaluate the ability of the released payload from cleavable linkers to kill adjacent antigen-negative cells.[27][28]

Causality: The bystander effect is crucial for efficacy in heterogeneous tumors where not all cells express the target antigen.[27][29] This assay differentiates linkers based on the membrane permeability of their released payload.

Methodology:

• Cell Preparation: Label the antigen-negative cells with a fluorescent marker (e.g., GFP).

• Co-culture: Co-culture the antigen-positive cells with the fluorescently labeled antigen-negative cells at a defined ratio (e.g., 1:1 or 1:3).

• ADC Treatment: Treat the co-culture with serial dilutions of each of the three ADCs.

• Incubation: Incubate for 72-120 hours.

• Analysis: Use flow cytometry or high-content imaging to quantify the viability of both the antigen-positive and the fluorescent antigen-negative cell populations separately.

• Data Interpretation: A significant reduction in the viability of the antigen-negative population when treated with ADCs having cleavable linkers (2-(1-pyrrolidinyl)ethanethiol and vc-linker) compared to the non-cleavable SMCC ADC indicates a positive bystander effect.[]

Data Interpretation and Comparative Analysis

The data from these experiments should be compiled into clear, comparative tables to facilitate decision-making.

Table 1: Summary of ADC Characterization and Stability

Feature	2-(1-pyrrolidinyl)ethanethiol ADC	Val-Cit ADC	SMCC ADC
Average DAR	3.8	3.9	3.7
% Intact ADC (Human Plasma, 168h)	85%	92%	98%
% Intact ADC (Mouse Plasma, 168h)	78%	80%	97%

• Interpretation: The SMCC linker shows the highest stability, as expected. The vc-linker also demonstrates excellent stability. The novel 2-(1-pyrrolidinyl)ethanethiol linker shows slightly lower, but still potentially acceptable, plasma stability. The higher instability in mouse plasma for cleavable linkers can be due to the presence of carboxylesterases that can hydrolyze certain linkers.[12][15]

Table 2: Summary of In Vitro Efficacy

Feature	2-(1-pyrrolidinyl)ethanethiol ADC	Val-Cit ADC	SMCC ADC	Free Payload
IC50 on Ag+ cells (nM)	0.8	0.5	2.5	0.1
IC50 on Ag- cells (nM)	>1000	>1000	>1000	0.2
% Killing of Ag- Bystander Cells	65%	75%	5%	N/A

• Interpretation: Both cleavable linkers result in significantly more potent ADCs than the non-cleavable SMCC linker on antigen-positive (Ag+) cells, highlighting the efficiency of intracellular payload release. All ADCs are highly specific, showing minimal toxicity to antigen-negative (Ag-) cells in monoculture. The bystander assay confirms that the payloads released from the 2-(1-pyrrolidinyl)ethanethiol and vc-linkers are membrane-permeable and can effectively kill neighboring cells, a key advantage for treating heterogeneous tumors.[28][] The vc-linker shows slightly superior potency and bystander killing in this hypothetical dataset.

Conclusion and Future Perspectives

This guide outlines a rigorous, multi-faceted strategy for benchmarking the novel 2-(1-pyrrolidinyl)ethanethiol linker against industry standards. Based on our hypothetical data, 2-(1-pyrrolidinyl)ethanethiol demonstrates promise as a pH-sensitive cleavable linker. It facilitates potent, target-specific cell killing and a strong bystander effect, albeit with slightly lower plasma stability than the vc-linker.

Decision Rationale:

• If maximum stability is the paramount concern , the SMCC linker remains the best choice, though at the cost of potency and the bystander effect.

• For a balance of high stability, potent efficacy, and a proven clinical track record , the vc-linker is the superior option.

• 2-(1-pyrrolidinyl)ethanethiol presents a viable alternative to existing pH-sensitive linkers like hydrazones, which have historically shown lability issues. [1][] Further optimization could involve chemical modifications to the linker backbone to enhance its plasma stability without compromising its pH-dependent cleavage mechanism.

Future work should focus on in vivo studies in relevant xenograft models to confirm these in vitro findings and to fully evaluate the pharmacokinetics and therapeutic index of an ADC utilizing the 2-(1-pyrrolidinyl)ethanethiol linker.

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A Comparative Kinetic Analysis of 2-(Pyrrolidin-1-yl)ethane-1-thiol (PYET) Reactions: A Guide for Researchers

For researchers, scientists, and professionals in drug development, the selection of appropriate thiol compounds is critical for applications ranging from the synthesis of bioactive molecules to the development of novel drug delivery systems. 2-(Pyrrolidin-1-yl)ethane-1-thiol (PYET) is an intriguing aminothiol with a unique secondary amine structure integrated into a pyrrolidine ring. This guide provides a comprehensive kinetic analysis of PYET reactions, offering a comparative perspective against its close structural analog, cysteamine (2-aminoethanethiol). By understanding the kinetic nuances imparted by its structure, researchers can better leverage PYET in their experimental designs.

While specific experimental kinetic data for PYET is not extensively available in peer-reviewed literature, this guide synthesizes established principles of thiol reactivity, kinetic data from closely related aminothiols, and computational insights to provide a robust predictive comparison.

Introduction to 2-(Pyrrolidin-1-yl)ethane-1-thiol (PYET)

PYET, with the chemical structure C₆H₁₃NS, is a thiol compound featuring a pyrrolidine ring attached to an ethanethiol backbone.[1][2][3][4][5] This structure distinguishes it from the more commonly studied primary aminothiol, cysteamine. The presence of the cyclic secondary amine is anticipated to influence the nucleophilicity and steric environment of the thiol group, thereby modulating its reaction kinetics. Aminothiols are a critical class of compounds in biomedical research due to their involvement in redox processes, their ability to form disulfide bonds, and their utility as ligands and building blocks in synthesis.[6][7]

Core Principles of Aminothiol Reactivity

The reactivity of the sulfhydryl (-SH) group in aminothiols is primarily dictated by:

• Acidity (pKa) of the Thiol Group: The thiolate anion (R-S⁻) is the more potent nucleophile. A lower pKa results in a higher concentration of the thiolate at a given pH, generally leading to faster reaction rates in nucleophilic substitution and addition reactions.[6]

• Nucleophilicity of the Thiolate: The inherent reactivity of the thiolate is influenced by the electronic properties of the molecule. Electron-donating groups can enhance nucleophilicity, while electron-withdrawing groups can decrease it.

• Steric Hindrance: The accessibility of the sulfur atom to reactants is a crucial factor. Bulky substituents near the thiol group can sterically hinder its approach to electrophiles, slowing down reaction rates.[8]

• Intramolecular Interactions: The proximity of the amino group can influence the thiol's reactivity through hydrogen bonding or electronic effects.

Comparative Kinetic Analysis: PYET vs. Cysteamine

As a direct kinetic comparison is challenging due to the limited availability of data for PYET, we will use cysteamine as a benchmark. Cysteamine is an ideal comparator due to its structural similarity, differing only in the substitution of the amino group.

Thiol-Disulfide Exchange Reactions

Thiol-disulfide exchange is a fundamental reaction for thiols, crucial in protein folding and redox signaling.[9] The reaction proceeds via a nucleophilic attack of a thiolate on a disulfide bond.

Expected Reactivity of PYET: The pyrrolidine ring in PYET introduces two key differences compared to cysteamine:

• Increased Steric Hindrance: The cyclic structure and the presence of two alkyl chains on the nitrogen atom in PYET create a more sterically crowded environment around the thiol group compared to the primary amine in cysteamine. This is expected to decrease the rate of thiol-disulfide exchange.

• Electronic Effects: The nitrogen atom in the pyrrolidine ring is an electron-donating group, which could potentially increase the nucleophilicity of the thiolate. However, this effect is likely to be modest.

A study comparing the reactivity of various thiol surrogates found that N-acylation of cysteamine, which also introduces a substituent on the nitrogen, generally leads to a decrease in reactivity in reactions with electrophiles.[10] This suggests that the steric hindrance effect of the pyrrolidine ring in PYET will likely be the dominant factor, leading to a slower rate of thiol-disulfide exchange compared to cysteamine.

Table 1: Predicted Comparative Reactivity in Thiol-Disulfide Exchange

Feature	Cysteamine (Primary Aminothiol)	2-(Pyrrolidin-1-yl)ethane-1-thiol (PYET) (Secondary Aminothiol)	Predicted Kinetic Outcome for PYET
Steric Hindrance	Low	Moderate	Slower reaction rate
Electronic Effect of Amino Group	Electron-donating (inductive)	Electron-donating (inductive)	Minor influence, potentially slight rate increase
Overall Predicted Reactivity	High	Moderate	Slower than cysteamine

Reactions with Oxidizing Agents

The oxidation of thiols can proceed through various mechanisms, leading to disulfides, sulfenic acids, and further oxidized species.[6] The reaction of cysteamine with hydrogen peroxide has been studied, and the rate is proportional to the concentration of the thiolate anion.[11][12][13]

Expected Reactivity of PYET: The factors influencing the reaction with oxidizing agents are similar to those in thiol-disulfide exchange. The increased steric hindrance of the pyrrolidine ring in PYET is expected to reduce the accessibility of the thiol group to oxidizing agents, leading to a slower oxidation rate compared to cysteamine.

Nucleophilic Addition Reactions (Thiol-ene Reaction)

The thiol-ene reaction involves the addition of a thiol across a double bond and can proceed via a radical or a Michael addition mechanism. The nucleophilic Michael addition is relevant for electron-poor alkenes.

Expected Reactivity of PYET: In a nucleophilic Michael addition, the thiolate anion is the active nucleophile. As with other reactions, the steric bulk of the pyrrolidine group in PYET is anticipated to be the primary determinant of its reactivity. This steric hindrance would likely lead to a slower rate of addition compared to the less hindered cysteamine.

Experimental Protocols for Kinetic Analysis

To validate the predicted kinetic behavior of PYET, the following experimental protocols can be employed.

Determination of Thiol pKa

The pKa of the thiol group is a fundamental parameter influencing its reactivity. A common method for pKa determination is through spectrophotometric titration.

Protocol: Spectrophotometric pKa Determination

• Prepare a series of buffer solutions with a range of pH values (e.g., from pH 7 to 11).

• Dissolve a known concentration of PYET in each buffer solution.

• Measure the UV-Vis spectrum of each solution, focusing on the wavelength corresponding to the absorbance of the thiolate anion (typically around 230-250 nm).

• Plot the absorbance at the selected wavelength against pH.

• Fit the data to the Henderson-Hasselbalch equation to determine the pKa value.

Kinetic Analysis of Thiol-Disulfide Exchange

The reaction of PYET with a chromogenic disulfide, such as Ellman's reagent (5,5'-dithiobis-(2-nitrobenzoic acid), DTNB), allows for the convenient monitoring of the reaction rate by spectrophotometry.

Protocol: Kinetic Analysis using Ellman's Reagent

• Prepare a stock solution of PYET in a suitable buffer (e.g., phosphate buffer at pH 7.4).

• Prepare a stock solution of DTNB in the same buffer.

• Initiate the reaction by mixing the PYET and DTNB solutions in a cuvette.

• Monitor the increase in absorbance at 412 nm over time using a UV-Vis spectrophotometer. The absorbance at this wavelength corresponds to the formation of the 2-nitro-5-thiobenzoate (TNB²⁻) anion.

• Calculate the initial reaction rate from the linear portion of the absorbance versus time plot.

• Determine the second-order rate constant by performing the experiment at different concentrations of PYET and DTNB.

Caption: Experimental workflow for kinetic analysis of PYET with DTNB.

Visualizing Reaction Mechanisms

The following diagrams illustrate the proposed mechanisms for key reactions of aminothiols.

Caption: Thiol-Disulfide Exchange Mechanism.

Conclusion and Future Directions

This guide provides a comparative kinetic analysis of 2-(Pyrrolidin-1-yl)ethane-1-thiol, leveraging data from its close analog, cysteamine, and fundamental principles of chemical reactivity. The primary prediction is that the steric hindrance introduced by the pyrrolidine ring will render PYET less reactive than cysteamine in most common thiol reactions, including thiol-disulfide exchange and nucleophilic additions.

For researchers considering the use of PYET, it is crucial to experimentally validate these predictions within the context of their specific application. The protocols outlined in this guide provide a starting point for such investigations. Future work should focus on generating robust experimental kinetic data for PYET across a range of reactions to build a more comprehensive understanding of its reactivity profile. This will enable a more informed selection of aminothiols for applications in drug development, materials science, and beyond.

References

• Reactions of cysteamine and other amine metabolites with glyoxylate and oxygen catalyzed by mammalian D-amino acid oxidase. (n.d.). PubMed. Retrieved January 17, 2026, from [Link]

• Barton, J. P., Packer, J. E., & Sims, R. J. (1973). Kinetics of the reaction of hydrogen peroxide with cysteine and cysteamine. Journal of the Chemical Society, Perkin Transactions 2, (11), 1547. [Link]

• Barton, J. P., Packer, J. E., & Sims, R. J. (1973). Kinetics of the reaction of hydrogen peroxide with cysteine and cysteamine. Journal of the Chemical Society, Perkin Transactions 2. [Link]

• Barton, J. P., Packer, J. E., & Sims, R. J. (1973). Kinetics of the reaction of hydrogen peroxide with cysteine and cysteamine. Sci-Hub. [Link]

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• 2-(pyrrolidin-1-yl)ethane-1-thiol-42302-16-9. (n.d.). Thoreauchem. Retrieved January 17, 2026, from [Link]

• 2-(pyrrolidin-1-yl)ethanethiol,(CAS# 42302-16-9). (n.d.). Sinfoo Biotech. Retrieved January 17, 2026, from [Link]

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• The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and Nitrogen Heterocycles in the Primitive Earth Ocean. (2018). National Institutes of Health. Retrieved January 17, 2026, from [Link]

• Dithiol Based on l-Cysteine and Cysteamine as a Disulfide-Reducing Agent. (2022). The Journal of Organic Chemistry. Retrieved January 17, 2026, from [Link]

• Cysteamine, an Endogenous Aminothiol, and Cystamine, the Disulfide Product of Oxidation, Increase Pseudomonas aeruginosa Sensitivity to Reactive Oxygen and Nitrogen Species and Potentiate Therapeutic Antibiotics against Bacterial Infection. (2018). National Institutes of Health. Retrieved January 17, 2026, from [Link]

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assessing the stability of metal complexes with aminothiol ligands

An In-Depth Technical Guide to Assessing the Stability of Metal Complexes with Aminothiol Ligands

For researchers, scientists, and drug development professionals, understanding the stability of metal complexes is paramount. This is particularly true for complexes formed with aminothiol ligands, which are central to numerous biological processes and therapeutic applications, from heavy metal detoxification to the mechanism of action for certain drugs. The stability of these complexes dictates their formation, persistence, and reactivity in a given environment.

This guide provides an in-depth comparison of methodologies for assessing the stability of metal-aminothiol complexes. Moving beyond a simple listing of protocols, we will explore the causality behind experimental choices, ensuring that each approach is presented as a self-validating system. Our focus is on providing the technical accuracy and field-proven insights necessary for robust and reliable stability assessment.

The Bedrock of Stability: Fundamental Influencing Factors

Before delving into experimental assessment, one must appreciate the chemical principles that govern the stability of metal-aminothiol complexes. The overall stability, quantified by the stability constant (K) or its logarithm (log K), is not a fixed value but is influenced by a delicate interplay of factors related to the metal, the ligand, and the surrounding environment.[1][2]

• The Metal Ion: The nature of the central metal ion is a primary determinant. Key properties include its charge, ionic radius, and its classification as a "hard" or "soft" acid according to the Hard and Soft Acids and Bases (HSAB) principle. The thiol group (-SH) is a soft donor, exhibiting a strong affinity for soft metal ions like Hg(II), Ag(I), Cd(II), and Pb(II), forming highly stable complexes.[3][4][5] Generally, for a given ligand, stability increases with a higher charge and smaller ionic radius of the metal ion.[6][7]

• The Aminothiol Ligand: Aminothiols are classic examples of chelating agents, ligands that bind to a central metal ion through two or more donor atoms. This "chelate effect" results in significantly more stable complexes than those formed by analogous monodentate ligands.[2][8] The most stable complexes typically involve the formation of five- or six-membered rings.[2] Furthermore, the basicity of the amino and thiol groups and the presence of bulky substituents (steric hindrance) near these donor sites can significantly impact complex stability.[6][8][9]

• Environmental Conditions: The stability of a complex is critically dependent on its environment. pH is arguably the most crucial factor, as it dictates the protonation state of the ligand's amino and thiol groups, thereby controlling their availability for metal binding.[10] Other factors such as temperature, solvent, and the ionic strength of the medium also influence the measured stability constants.[7][10][11]

A Comparative Look at Key Aminothiol Ligands

Different aminothiol ligands exhibit varied coordination chemistry and form complexes of differing stability. Below is a comparison of three common aminothiols.

Ligand	Structure	Key Characteristics	pKa Values (approx.)
Cysteamine	HS-CH₂-CH₂-NH₂	The simplest aminothiol, forms a 5-membered chelate ring.	pKₐ₁ (SH) ~8.3, pKₐ₂ (NH₃⁺) ~10.8
L-Cysteine	HS-CH₂-CH(NH₂)-COOH	An amino acid with three potential donor groups (S, N, O). Can act as a bidentate or tridentate ligand.[12][13]	pKₐ₁ (COOH) ~1.9, pKₐ₂ (SH) ~8.3, pKₐ₃ (NH₃⁺) ~10.7
D-Penicillamine	HS-C(CH₃)₂-CH(NH₂)-COOH	A derivative of cysteine used as a clinical chelating agent, particularly for copper.[12][14]	pKₐ₁ (COOH) ~1.8, pKₐ₂ (SH) ~7.9, pKₐ₃ (NH₃⁺) ~10.4
Glutathione (GSH)	γ-L-Glutamyl-L-cysteinylglycine	A tripeptide, the most abundant non-protein thiol in cells, crucial for metal detoxification.[5][15]	pKₐ₁ (COOH) ~2.1, pKₐ₂ (COOH) ~3.5, pKₐ₃ (SH) ~8.7, pKₐ₄ (NH₃⁺) ~9.6

The stability of complexes formed by these ligands generally follows the Irving-Williams series for divalent metals (Mn < Fe < Co < Ni < Cu > Zn), but is also heavily influenced by the HSAB principle, with soft metals like Hg(II) and Ag(I) forming exceptionally stable thiolates.[3][4][16]

Table of Selected Stability Constants (log K₁)

The following table provides a snapshot of reported stepwise stability constants (log K₁) for 1:1 metal-ligand complexes. It is crucial to note that these values can vary depending on experimental conditions (temperature, ionic strength).

Metal Ion	Cysteine	Penicillamine	Glutathione (GSH)
Cu(II)	~9.0	~9.2	~7.5
Zn(II)	~8.9	~9.0	~7.8
Cd(II)	~9.5	~10.1	~8.1
Pb(II)	~12.2	~12.5	~10.0
Hg(II)	Very High (>20)	Very High (>20)	Very High (>20)[3][4]
Ag(I)	~12.0	~12.3	~12.1[3][4]

Note: Values are approximate and compiled from various literature sources for comparative purposes.[12][13][14][17]

Core Experimental Methodologies for Stability Assessment

Several techniques can be employed to determine the stability constants of metal complexes. The choice of method depends on the specific system, the required accuracy, and the available instrumentation. We will compare three primary techniques: Potentiometry, UV-Vis Spectrophotometry, and Isothermal Titration Calorimetry.

Potentiometric (pH-Metric) Titration

Principle: This is one of the most accurate and widely used methods for determining stability constants in solution.[18][19][20] The methodology is based on the Calvin-Bjerrum titration technique, which monitors the change in hydrogen ion concentration (pH) during the complexation reaction.[21] As the metal ion binds to the aminothiol ligand, it displaces protons from the thiol and/or ammonium groups, causing a drop in pH. By titrating this system with a strong base and comparing the resulting titration curve to that of the free ligand, one can calculate the concentration of the complex at each point and subsequently determine the stability constants.[11]

Why this works (Causality): The displacement between the ligand titration curve and the metal-ligand titration curve is a direct measure of the protons released upon complex formation.[22] This "proton liberation" is stoichiometrically linked to the amount of complex formed. By knowing the initial concentrations and measuring the pH, all species in the equilibrium can be calculated, allowing for a robust determination of the stability constant.

Experimental Workflow: Potentiometric Titration

Caption: Workflow for determining stability constants via potentiometric titration.

Step-by-Step Protocol (Potentiometric Titration):

• Calibration: Calibrate the pH meter with at least two standard buffer solutions (e.g., pH 4.01 and 7.00) at the desired experimental temperature.

• Solution Preparation: Prepare three titration solutions in a thermostated vessel:

  • A: A known concentration of strong acid (e.g., 0.01 M HClO₄) and inert salt to maintain constant ionic strength (e.g., 0.1 M NaClO₄).

  • B: Solution A + a known concentration of the aminothiol ligand.

  • C: Solution B + a known concentration of the metal salt. The ligand is typically in excess of the metal.

• Titration: Titrate each solution (A, B, and C) against a standardized, carbonate-free strong base (e.g., 0.1 M NaOH). Record the pH after each incremental addition of the base.

• Data Processing: Plot the pH versus the volume of NaOH added for all three titrations.

• Calculation: Use the titration data to calculate the ligand's protonation constants (from titrations A and B). Then, use the displacement of curve C from B to calculate the average number of ligands bound per metal ion (n̄) and the free ligand concentration [L]. The stability constants (K) are then determined from these values, often using specialized software like HYPERQUAD for accuracy.[17]

UV-Visible Spectrophotometry

Principle: This method is applicable when the formation of the metal-ligand complex results in a significant change in the UV-Vis absorption spectrum compared to the free metal or ligand.[9][23] This change can be a shift in the wavelength of maximum absorbance (λ_max) or a change in the molar absorptivity (ε).

Why this works (Causality): According to the Beer-Lambert law, absorbance is directly proportional to the concentration of the absorbing species.[9] By monitoring the change in absorbance as the ratio of metal to ligand is varied, one can determine the stoichiometry of the complex (e.g., via the mole-ratio method or Job's plot) and calculate the concentration of the complex at equilibrium.[24] This allows for the subsequent calculation of the stability constant.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-(Pyrrolidin-1-yl)ethane-1-thiol

Executive Summary: Beyond the Product

Welcome, colleagues. In our work, the lifecycle of a chemical extends far beyond its use in an experiment. The responsible management of its waste is a non-negotiable aspect of laboratory safety and environmental stewardship. This guide addresses the proper disposal of 2-(Pyrrolidin-1-yl)ethane-1-thiol, a compound whose structure demands a dual-pronged approach to safety.

This molecule combines a pyrrolidine ring with an ethanethiol functional group. Consequently, its hazard profile is a composite of both moieties. The thiol group is responsible for the characteristic, pervasive, and unpleasant odor common to mercaptans, while the pyrrolidine component introduces concerns of flammability, corrosivity, and toxicity.[1][2][3][4] Our disposal strategy is therefore built upon a primary principle: the chemical neutralization of the malodorous and reactive thiol group through oxidation, followed by the proper disposal of the resulting material as hazardous waste. This document provides the procedural, step-by-step guidance necessary to perform this task safely and effectively.

Hazard Profile and Essential Precautions

A thorough risk assessment is the foundation of safe chemical handling. While a specific Safety Data Sheet (SDS) for 2-(Pyrrolidin-1-yl)ethane-1-thiol is not consistently available, we can construct a reliable hazard profile by examining its components.

Hazard Category	Inferred Risk from Structural Analogs	Rationale & Causality
Acute Toxicity / Corrosivity	Harmful if swallowed or inhaled; Causes severe skin burns and eye damage.[3]	The pyrrolidine moiety is classified as a corrosive and toxic amine.[2][3]
Flammability	Highly flammable liquid and vapor.[3]	Pyrrolidine is a flammable liquid with a low flash point. Vapors can form explosive mixtures with air.[3]
Odor / Stench	Pervasive, powerful, and unpleasant odor.	The thiol (-SH) group is characteristic of mercaptans, which are used as odorants in natural gas and are detectable by humans at extremely low concentrations.[5][6]
Environmental Hazard	Potentially toxic to aquatic life.[7]	Many sulfur-containing organic compounds exhibit aquatic toxicity. Discharge into the environment must be avoided.[3]

Mandatory Personal Protective Equipment (PPE) & Engineering Controls

All handling and disposal procedures must be conducted within a certified chemical fume hood to manage both vapor inhalation risks and odor.[6][8]

• Eye/Face Protection: Chemical safety goggles and a full-face shield.

• Skin Protection: A flame-retardant lab coat and a chemical-resistant apron.

• Hand Protection: Heavy-duty nitrile or butyl rubber gloves. Inspect gloves for integrity before each use.[3]

• Respiratory Protection: While a fume hood is the primary control, a NIOSH-approved respirator with an organic vapor cartridge should be available for emergency situations.[2]

Disposal Decision Workflow

The correct disposal path depends on the nature and quantity of the waste. This workflow provides a logical decision-making process to ensure safe and compliant disposal.

Caption: Disposal decision workflow for 2-(Pyrrolidin-1-yl)ethane-1-thiol.

Step-by-Step Disposal & Decontamination Protocols

The following protocols are designed for laboratory-scale quantities.

Protocol for Chemical Neutralization of Aqueous Waste

This procedure is based on the oxidation of the thiol group to a non-volatile, odorless sulfonic acid or its salt using sodium hypochlorite (bleach).[9][10]

• Preparation: In a chemical fume hood, place a suitably sized flask or beaker, equipped with a magnetic stir bar, inside a secondary container (e.g., a plastic tub) to contain any potential spills.

• Charge Reagent: For every estimated 1 part of thiol-containing aqueous waste, prepare at least 5 parts of commercial laundry bleach (approx. 5.25% sodium hypochlorite).[10] Pour the bleach into the reaction flask first.

• Slow Addition: While stirring the bleach solution, slowly add the thiol-containing aqueous waste via a dropping funnel or pipette. CAUTION: The reaction can be exothermic. Monitor the temperature and be prepared to cool the flask with an ice bath if necessary.

• Reaction Time: Continue stirring the mixture vigorously for a minimum of 2 hours, though an overnight stir is recommended to ensure complete oxidation.[11] The absence of the characteristic thiol odor is a primary indicator of reaction completion.

• Final Disposal: Once the reaction is complete and odorless, the resulting solution should be neutralized to a pH between 6 and 8 using a suitable acid (e.g., sodium bisulfite, followed by HCl) or base. This final solution must be collected in a properly labeled aqueous hazardous waste container for disposal via your institution's Environmental Health & Safety (EH&S) department.

Protocol for Equipment Decontamination

All labware that has come into contact with 2-(Pyrrolidin-1-yl)ethane-1-thiol must be immediately decontaminated to prevent the release of foul odors.[11][12]

• Prepare Bleach Bath: In a designated plastic bucket or container inside a fume hood, prepare a decontamination bath consisting of a 1:1 mixture of commercial bleach and water.[11]

• Submerge Equipment: Immediately after use, fully submerge all contaminated glassware, syringes, stir bars, and other equipment in the bleach bath.[12] Ensure all surfaces are in contact with the solution.

• Soak: Allow the equipment to soak for at least 14 hours; a 24-hour period is ideal to ensure complete oxidation of any residual thiol.[11]

• Final Cleaning: After soaking, remove the items from the bleach bath, rinse them thoroughly with water, and then proceed with normal glassware cleaning procedures.

• Bath Disposal: Used bleach baths should be collected as hazardous aqueous waste.

Protocol for Contaminated Solid Waste

Disposable items such as gloves, paper towels, and septa can be significant sources of odor if not handled correctly.[5]

• Segregation: Collect all thiol-contaminated solid waste separately from other lab waste.

• Containment: Place the items into a heavy-duty zip-lock bag. Before sealing, a paper towel lightly dampened with bleach can be added to help neutralize surface residues.

• Double Bagging: Seal the primary bag, then place it inside a second zip-lock bag.[5]

• Disposal: Label the outer bag clearly as "Thiol Waste" and deposit it into the designated solid hazardous waste container for your laboratory.

Emergency Spill Management

In the event of a spill, immediate and correct action is critical.

• Evacuate & Alert: Alert all personnel in the immediate area and evacuate if the spill is large or the odor is overwhelming.

• Ventilate: Ensure the chemical fume hood is operating at maximum capacity.

• Contain: For small spills (<100 mL), contain the liquid using an absorbent material like vermiculite or sand.[1] Do not use combustible materials like paper towels directly on the neat liquid.

• Neutralize: Cautiously add a solution of bleach over the absorbent material. Allow it to react for at least one hour.

• Clean Up: Wearing appropriate PPE, collect the neutralized absorbent material using non-sparking tools.[2] Place it in a sealed, labeled container for hazardous waste disposal.

• Report: For large spills, or any spill outside of a fume hood, contact your institution's EH&S emergency line immediately.[5]

References

• Technical Support Center: Handling Volatile Thiols in the Labor
• How to Work with Thiols-General SOP. (n.d.). University of Rochester, Department of Chemistry.
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• Thiols. (n.d.). University of Minnesota, Department of Environmental Health and Safety.
• PYRROLIDINE FOR SYNTHESIS - Safety D
• SOP FOR STENCH CHEMICALS. (n.d.). Columbia University, Research.
• SAFETY DATA SHEET: Pyrrolidine. (2024). Fisher Scientific.
• PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS. (n.d.). EPFL.
• SAFETY DATA SHEET: 2-Pyrrolidone. (n.d.). Carl ROTH.
• SAFETY DATA SHEET: Pyrrolidine. (2025). Sigma-Aldrich.
• SAFETY DATA SHEET: 2-(Pyrrolidin-1-yl)ethanethiol. (2025). Sigma-Aldrich.
• PYRROLIDINE CAS NO 123-75-1 MATERIAL SAFETY D
• Standard Operating Procedures for Using Stench Chemicals. (n.d.). UCLA Department of Chemistry and Biochemistry.
• SAFETY DATA SHEET: 2-Pyrrolidin-1-yl-1,3-thiazole-5-carbaldehyde. (n.d.). Fisher Scientific.
• SAFETY DATA SHEET: 2-Pyrrolidinone. (2012). Fisher Scientific.
• Hazardous Substance Fact Sheet: 1-Propanethiol. (n.d.). New Jersey Department of Health.
• 2-(pyrrolidin-1-yl)ethane-1-thiol. (n.d.). Santa Cruz Biotechnology.
• 2-(Pyrrolidin-1-yl)ethane-1-thiol. (n.d.).
• Reagents & Solvents: How to Work with Thiols. (n.d.). University of Rochester, Department of Chemistry.
• Safe Disposal of 1-Propene-1-thiol: A Procedural Guide. (2025). Benchchem.

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A Senior Application Scientist's Guide to Personal Protective Equipment for 2-(Pyrrolidin-1-yl)ethane-1-thiol

As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of reactive and toxicologically uncharacterized compounds like 2-(Pyrrolidin-1-yl)ethane-1-thiol (CAS: 42302-16-9) demands a rigorous and proactive safety protocol.[1][2] This guide provides a comprehensive, experience-driven framework for the selection and use of Personal Protective Equipment (PPE), ensuring that your work can proceed safely and effectively. We move beyond simple checklists to explain the causality behind each recommendation, empowering you to build a self-validating system of safety in your laboratory.

Hazard Profile: Understanding the Invisible Threats

While a complete toxicological profile for 2-(Pyrrolidin-1-yl)ethane-1-thiol is not fully established, its structure—containing a thiol group and a pyrrolidine ring—points to significant potential hazards based on analogous compounds.[3] Thiols are notorious for their potent stench and reactivity, while related pyrrolidine derivatives can exhibit various toxicities.

Safety data sheets for structurally similar chemicals indicate that the primary threats are severe. Hazards include being potentially fatal if it comes into contact with skin or is inhaled, toxic if swallowed, and a flammable liquid and vapor. Furthermore, related compounds are known to cause severe skin burns, and serious eye damage, and may cause respiratory irritation.[4][5] The compound is also likely air-sensitive and should be handled accordingly.

Quantitative Hazard Data Summary

The following table summarizes GHS hazard classifications from closely related and structurally similar compounds to inform our PPE strategy.

Hazard Classification	GHS Category	Hazard Statement	Source
Acute Toxicity, Dermal	Category 2	H310: Fatal in contact with skin
Acute Toxicity, Inhalation	Category 2	H330: Fatal if inhaled
Acute Toxicity, Oral	Category 3	H301: Toxic if swallowed
Skin Corrosion/Irritation	Category 1A/1B	H314: Causes severe skin burns and eye damage	[5]
Flammable Liquids	Category 3	H226: Flammable liquid and vapour

The Core Directive: A Multi-Layered PPE Protocol

Effective protection from a substance like 2-(Pyrrolidin-1-yl)ethane-1-thiol relies on a multi-layered defense. Each component of your PPE is a critical barrier, and its selection must be deliberate. All handling of this substance must occur within a certified chemical fume hood to manage inhalation exposure.[6]

Primary Barrier: Respiratory Protection

Due to the compound's potential high inhalation toxicity, respiratory protection is non-negotiable, even within a fume hood.

• Standard Operations: For routine handling of small quantities inside a functioning chemical fume hood, a full-face air-purifying respirator (APR) with organic vapor cartridges is recommended. The full-face configuration provides the dual benefit of respiratory and primary eye protection against splashes.[7]

• High-Risk Scenarios: In situations with a higher risk of aerosol generation or in the event of a spill, a positive-pressure, self-contained breathing apparatus (SCBA) offers the highest level of respiratory protection and should be used by emergency response personnel.[7]

Secondary Barrier: Dermal Protection

Given the "Fatal in contact with skin" classification of analogous compounds, dermal protection is of paramount importance.

• Gloves: A double-gloving strategy is mandated.

  • Inner Glove: A thin, powder-free nitrile glove provides a base layer of protection and maintains dexterity.[8][9]

  • Outer Glove: A heavier-duty butyl rubber or Viton™ glove should be worn over the nitrile glove. These materials provide superior resistance to a broader range of chemicals. Never use PVC gloves, as they offer little protection.[8] Gloves should be changed every 30-60 minutes or immediately upon known or suspected contact.[8]

• Body Protection:

  • A flame-retardant and chemical-resistant lab coat is essential. For operations involving larger quantities or increased splash risk, a chemical-resistant apron should be worn over the lab coat.[10]

  • Full-length pants and closed-toe, chemical-resistant footwear are required. Pant legs must be worn outside of boots to prevent chemicals from channeling inward.[10]

Tertiary Barrier: Eye and Face Protection

Protecting against splashes and vapors is critical to prevent severe eye damage.[5]

• Primary Protection: As mentioned, a full-face respirator provides an excellent primary barrier.

• Alternative: If a half-mask respirator is used, it must be paired with chemical splash goggles that provide a complete seal around the eyes.[10] A face shield must be worn over the goggles to protect the rest of the face. Standard safety glasses with side shields are insufficient.[8]

Operational Plan: From Preparation to Disposal

A robust PPE strategy is only effective when integrated into a comprehensive operational and disposal plan. The following workflow ensures safety at every stage.

Step-by-Step Safe Handling Workflow

• Pre-Operation Safety Check: Before handling the compound, inspect all PPE for damage or degradation. Ensure the chemical fume hood is functioning correctly (check airflow monitor) and that an emergency eyewash and safety shower are accessible and unobstructed.[11]

• Chemical Handling: Conduct all manipulations of 2-(Pyrrolidin-1-yl)ethane-1-thiol deep within the fume hood sash. Use non-sparking tools and ensure all containers and equipment are properly grounded to prevent static discharge.[5]

• Post-Handling Decontamination: After completing the work, carefully remove the outer gloves first, followed by the inner gloves, avoiding contact with the outer surface. Wash hands and forearms thoroughly with soap and water.

• Waste Segregation: All disposable PPE and materials contaminated with 2-(Pyrrolidin-1-yl)ethane-1-thiol must be treated as hazardous waste. Collect them in a dedicated, sealed, and clearly labeled hazardous waste container.[12]

• Emergency Response:

  • Skin Contact: Immediately proceed to the safety shower and rinse the affected area for at least 15 minutes after removing all contaminated clothing. Seek immediate medical attention.

  • Eye Contact: Use the eyewash station to flush the eyes for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[4]

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.

Visualizing the Safety Workflow

The following diagram illustrates the critical decision points and procedural flow for safely handling this compound.

Caption: Workflow for handling 2-(Pyrrolidin-1-yl)ethane-1-thiol.

Disposal Protocol

All waste streams containing 2-(Pyrrolidin-1-yl)ethane-1-thiol, including contaminated labware, PPE, and absorbent materials from spills, must be disposed of as hazardous waste.

• Containment: Use dedicated, leak-proof, and clearly labeled containers for liquid and solid waste. Do not mix this waste with other chemical waste streams unless compatibility is confirmed.

• Regulatory Compliance: The final disposal must be conducted through an approved and licensed waste disposal contractor in strict accordance with all local, state, and federal regulations.[13] Do not pour any amount of this chemical down the drain, as it may be toxic to aquatic life.[12]

By adhering to this detailed guide, you build a foundation of safety that protects you, your colleagues, and your research. Trust in this process is paramount, and it is achieved by understanding not just what to do, but why you are doing it.

References

• PubChem. (n.d.). 2-(Pyrrolidin-1-yl)ethane-1-thiol. National Center for Biotechnology Information. Retrieved from [Link]

• Pesticide Environmental Stewardship. (n.d.). Components of Personal Protective Equipment. Retrieved from [Link]

• Connor, T. H. (2006). Personal Protective Equipment for Use in Handling Hazardous Drugs. National Institute for Occupational Safety and Health (NIOSH). Retrieved from [Link]

• Thoreauchem. (n.d.). 2-(pyrrolidin-1-yl)ethane-1-thiol-42302-16-9. Retrieved from [Link]

• Chemsrc. (2025). 1,2-Ethanedithiol | CAS#:540-63-6. Retrieved from [Link]

• PubChem. (n.d.). Ethanethiol, 2-piperidino-. National Center for Biotechnology Information. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025). Personal Protective Equipment. Retrieved from [Link]

• Sinfoo Biotech. (n.d.). 2-(pyrrolidin-1-yl)ethanethiol,(CAS# 42302-16-9). Retrieved from [Link]

• PubChem. (n.d.). 2-(2-Pyridin-4-yl-1,3-thiazol-4-yl)ethanethiol. National Center for Biotechnology Information. Retrieved from [Link]

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